Dikanamycin A tris(sulphate)

• CAS: 94237-36-2

Core Science & Biosynthesis

Comparative Technical Guide: Dikanamycin A Tris(sulfate) vs. Kanamycin A Monosulfate

Executive Summary

This technical guide analyzes the physicochemical and functional distinctions between Dikanamycin A tris(sulfate) and Kanamycin A monosulfate . While both compounds share the same active pharmaceutical ingredient (API)—Kanamycin A—they differ fundamentally in their salt stoichiometry.

Dikanamycin A tris(sulfate) (CAS 94237-36-2) is a synonym for Kanamycin A sesquisulfate (2:3 salt), where two kanamycin molecules are neutralized by three sulfuric acid molecules.[1][] In contrast, Kanamycin A monosulfate (CAS 25389-94-0) exists in a 1:1 stoichiometric ratio.[1][] This difference dictates their pH profile, solubility kinetics, and specific utility in biological versus chemical synthesis applications.[1]

Part 1: Chemical Identity & Stoichiometric Analysis[1][2]

The core distinction lies in the molar ratio of the aminoglycoside base to the counter-ion (sulfate). This ratio influences the compound's acidity and ionic strength in solution.

Table 1: Physicochemical Comparison

Feature	Kanamycin A Monosulfate	Dikanamycin A Tris(sulfate)
Common Name	Kanamycin Monosulfate	Kanamycin A Sesquisulfate (2:[1][]3)
CAS Number	25389-94-0	94237-36-2
Stoichiometry	1 Kanamycin : 1 H₂SO₄	2 Kanamycin : 3 H₂SO₄
Molecular Formula	C₁₈H₃₆N₄O₁₁[1][] · H₂SO₄	C₁₈H₃₆N₄O₁₁[1] · 1.5 H₂SO₄
Molecular Weight	~582.58 g/mol	~631.6 g/mol (per monomer unit equivalent)
pH (1% Solution)	6.5 – 8.5 (Near Neutral)	5.5 – 7.0 (Slightly Acidic)
Primary Application	Cell Culture, Therapeutics	Chemical Synthesis, Buffer Formulation

Structural Implications

Kanamycin A contains four amine groups (-NH₂).[1][]

• Monosulfate Form: Only ~2 of the 4 amines are protonated by the single sulfuric acid molecule (H₂SO₄ provides 2 H⁺). This leaves the molecule with residual buffering capacity and a near-neutral pH.[1][]

• Tris(sulfate) / Sesquisulfate Form: In the 2:3 ratio, 3 sulfuric acid molecules provide 6 protons for every 2 kanamycin molecules (3 protons per kanamycin). This results in a higher degree of protonation, leading to a more acidic solution and higher sulfate content.

Part 2: Mechanistic & Functional Analysis[1][2]

Mechanism of Action (Common to Both)

Regardless of the salt form, the active moiety is the Kanamycin A cation . Upon dissolution, the salt dissociates, releasing the polycationic aminoglycoside.[1]

• Uptake: The polycationic molecule binds to the negatively charged bacterial outer membrane, displacing Mg²⁺ and Ca²⁺ ions, creating fissures that allow entry.

• Target Binding: It binds irreversibly to the 16S rRNA of the 30S ribosomal subunit .

• Translation Inhibition: This binding causes codon misreading, production of non-functional proteins, and eventual cell death.

Experimental Decision Framework

The choice between the two forms depends on the sensitivity of the experimental system to pH and sulfate ion concentration.

Caption: Decision logic for selecting between Monosulfate and Tris(sulfate) forms based on pH tolerance and application.

Part 3: Experimental Protocols

Protocol A: Preparation of 50 mg/mL Stock Solution (Monosulfate)

Target: Standard bacterial selection (E. coli).

• Weighing: Weigh 500 mg of Kanamycin A Monosulfate (potency adjusted).

  • Note: If potency is 750 µg/mg, weigh

    mg.

• Dissolution: Add 8 mL of sterile deionized water. Vortex until fully dissolved.[1]

• Volume Adjustment: Adjust final volume to 10 mL.

• Sterilization: Filter through a 0.22 µm PES syringe filter. Do not autoclave stock solutions as high heat can degrade the antibiotic.

• Storage: Aliquot and store at -20°C.

Protocol B: Salt Metathesis using Dikanamycin A Tris(sulfate)

Target: Preparation of specialized drug-polymer conjugates (e.g., Hyaluronic Acid-Kanamycin).[1][]

Context: The tris(sulfate) form is often used when a higher proton donor capacity is needed to facilitate ion exchange with weak acids (like Hyaluronic acid).

• Solubilization: Dissolve 1.46 g of Dikanamycin A tris(sulfate) (approx. 10 mEq) in 25 mL of distilled water.

• Ion Exchange: Pass the solution through a quaternary ammonium resin column (OH⁻ form) at 5°C to remove sulfate ions if the free base is required, or react directly with the sodium salt of the polyanion.

• Reaction: The higher stoichiometry (2:3) ensures a more complete protonation state for specific coupling reactions compared to the monosulfate.

Part 4: Critical Handling & Stability[1][2]

pH Sensitivity[1][3]

• Monosulfate: Dissolves to yield a pH of 7.0–8.5. It is compatible with most cell culture media (LB, DMEM) without requiring pH adjustment.

• Tris(sulfate): Dissolves to yield a pH of 5.5–7.0. Adding this directly to unbuffered media may cause precipitation of pH-sensitive components.[1][] Always check pH after addition.[1]

Autoclaving Warning

While Kanamycin is moderately heat stable, autoclaving stock solutions is not recommended . It can lead to a 5-10% loss in potency and potential browning (Maillard reaction if impurities are present).[1][] Always use sterile filtration.[1]

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 6032, Kanamycin A. Retrieved from [Link][1]

• European Chemicals Agency (ECHA). Registration Dossier - Dikanamycin A tris(sulphate).[1][] Retrieved from [Link][1]

• U.S. Pharmacopeia (USP). Kanamycin Sulfate Monograph.[1] (Standard reference for Monosulfate specifications).

Sources

• 1. kanamycin suppliers USA [americanchemicalsuppliers.com]

Technical Whitepaper: Dikanamycin A Tris(sulphate) & Aminoglycoside Pharmacodynamics

Advanced Characterization, Mechanism of Action, and Experimental Protocols

Executive Summary & Chemical Identity[1][2][3]

Dikanamycin A tris(sulphate) (CAS 94237-36-2) represents a specific sulfate salt formulation of the aminoglycoside Kanamycin A . While often referenced in specific industrial catalogs or regional pharmacopeias under the "Dikanamycin" designation, it is functionally and structurally analogous to Kanamycin A Trisulfate .

This compound functions as a potent bactericidal agent primarily against aerobic Gram-negative bacilli (e.g., Pseudomonas aeruginosa, Enterobacteriaceae) and select Gram-positive organisms (e.g., Staphylococcus aureus). Its efficacy is derived from the irreversible inhibition of protein synthesis via high-affinity binding to the 30S ribosomal subunit.

1.1 Physicochemical Profile

The tris(sulphate) form enhances aqueous solubility and stability compared to the free base, making it the preferred moiety for in vitro experimentation and formulation.

Property	Specification
Common Name	Dikanamycin A Tris(sulphate) / Kanamycin A Trisulfate
CAS Registry Number	94237-36-2
Parent Scaffold	Kanamycin A (2-deoxystreptamine ring linked to amino sugars)
Molecular Formula	C₁₈H₃₆N₄O₁₁[1][2] · 3H₂SO₄
Molecular Weight	~778.7 g/mol (Stoichiometry dependent)
Solubility	Highly soluble in water (>50 mg/mL); insoluble in alcohol/acetone.
pKa Values	Multiple basic centers (amines): ~6.5, 7.5, 8.5, 9.5
Stability	Stable at room temperature; susceptible to oxidation at high pH.

Mechanism of Action: The Ribosomal Intercept

The bactericidal activity of Dikanamycin A is not merely bacteriostatic; it induces cell death through a specific sequence of uptake and mistranslation events.

2.1 The Uptake Phase (Energy-Dependent)

Aminoglycosides are polycationic. They cannot diffuse passively through the outer membrane of Gram-negative bacteria.

• Self-Promoted Uptake: The polycationic drug displaces Mg²⁺/Ca²⁺ ions bridging lipopolysaccharides (LPS), disrupting the outer membrane.

• EDP-I (Energy Dependent Phase I): Slow uptake driven by the transmembrane electrical potential (Δψ).

• EDP-II: Rapid, irreversible uptake once mistranslated proteins disrupt the cytoplasmic membrane, creating a positive feedback loop.

2.2 Ribosomal Binding & Mistranslation

Dikanamycin A binds to the 16S rRNA of the 30S ribosomal subunit (specifically the A-site). This binding locks the rRNA adenine bases (A1492 and A1493) in a conformation that mimics the presence of a correct codon-anticodon pair.

• Consequence 1: Inhibition of translocation (freezing the ribosome).

• Consequence 2 (Critical): Loss of proofreading, leading to high rates of amino acid misincorporation. These "nonsense" proteins incorporate into the cell membrane, causing leakage and death.

2.3 Visualization of Signaling & Pathway

The following diagram illustrates the uptake and interference pathway.

Figure 1: Mechanism of Action for Dikanamycin A (Kanamycin Class) illustrating the self-reinforcing uptake loop.

Resistance Mechanisms

Researchers utilizing Dikanamycin A must be aware of intrinsic and acquired resistance mechanisms, particularly when working with clinical isolates.

• Aminoglycoside Modifying Enzymes (AMEs): The most common resistance mechanism. Enzymes covalently modify the amino or hydroxyl groups of the antibiotic, preventing ribosomal binding.

  • AAC (Acetyltransferases): Acetylate amino groups.

  • ANT (Nucleotidyltransferases): Adenylate hydroxyl groups.

  • APH (Phosphotransferases): Phosphorylate hydroxyl groups.

• Ribosomal Methylation: Methylation of the 16S rRNA (by 16S rRNA methylases like RmtA) confers high-level resistance.

• Efflux Pumps: Active extrusion of the drug (e.g., MexXY-OprM in P. aeruginosa).

Validated Experimental Protocols

To ensure Trustworthiness and reproducibility, the following protocols utilize self-validating controls.

Protocol A: Minimum Inhibitory Concentration (MIC) Determination

Standard: CLSI M07-A10 / ISO 20776-1

Rationale: Cation concentration profoundly affects aminoglycoside activity. Standard Mueller-Hinton Broth (MHB) is insufficient; it must be Cation-Adjusted (CAMHB) to mimic physiological magnesium and calcium levels, which compete with the drug for uptake.

Materials:

• Dikanamycin A Tris(sulphate) stock (10 mg/mL in sterile dH₂O).

• Cation-Adjusted Mueller-Hinton Broth (CAMHB) (Ca²⁺ 20-25 mg/L; Mg²⁺ 10-12.5 mg/L).

• Bacterial inoculum (0.5 McFarland standard).

Workflow:

• Preparation: Dilute Dikanamycin A in CAMHB to 2x the highest desired concentration (e.g., 128 µg/mL).

• Plate Setup: Add 100 µL of CAMHB to columns 2-12 of a 96-well plate. Add 200 µL of drug solution to column 1.

• Serial Dilution: Transfer 100 µL from column 1 to column 2, mix, and repeat across to column 10. Discard 100 µL from column 10. (Columns 11 and 12 are Growth Control and Sterility Control).

• Inoculation: Dilute 0.5 McFarland culture 1:100, then add 100 µL to wells 1-11. Final inoculum: ~5 x 10⁵ CFU/mL.

• Validation:

  • Sterility Control: Clear.

  • Growth Control: Turbid.[3]

  • Reference Strain: Run E. coli ATCC 25922 concurrently. Expected MIC for Kanamycin class: 1-4 µg/mL.

• Incubation: 37°C for 16-20 hours.

• Readout: Lowest concentration with no visible growth is the MIC.

Protocol B: Time-Kill Kinetics

Rationale: Determines if the antibiotic is bactericidal (≥3 log₁₀ reduction) or bacteriostatic.

• Inoculum: Prepare ~10⁶ CFU/mL in CAMHB.

• Exposure: Add Dikanamycin A at 1x, 2x, and 4x MIC. Include a growth control (no drug).

• Sampling: Remove aliquots at 0, 2, 4, 8, and 24 hours.

• Plating: Serially dilute in saline and plate on nutrient agar.

• Analysis: Plot Log₁₀ CFU/mL vs. Time. Bactericidal activity is defined as ≥3 log reduction from the initial inoculum.

Research Applications & Handling

• Selection Marker: Dikanamycin A (Kanamycin) is widely used in molecular biology to select for bacteria transformed with plasmids containing the kanR (neomycin phosphotransferase II) gene.

• Plant Tissue Culture: Used to control bacterial contamination or select transformed plant tissues.

• Toxicity Warning: Like all aminoglycosides, Dikanamycin A is nephrotoxic (kidney damage) and ototoxic (hearing loss) in vivo. In vitro handling requires standard PPE (gloves, goggles) to prevent inhalation of powder.

References

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 6032, Kanamycin A. Retrieved from [Link]

• European Chemicals Agency (ECHA). (2023). Registration Dossier - Dikanamycin A tris(sulphate). Retrieved from [Link]

• Clinical and Laboratory Standards Institute (CLSI). (2018). M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. Retrieved from [Link]

• Magnet, S., & Blanchard, J. S. (2005). Molecular mechanisms of resistance to aminoglycoside antibiotics. Chemical Reviews. Retrieved from [Link]

• Krause, K. M., et al. (2016). Aminoglycosides: An Overview. Cold Spring Harbor Perspectives in Medicine. Retrieved from [Link]

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• 2. dikanamycin A tris(sulphate) | 94237-36-2 [m.chemicalbook.com]
• 3. caymanchem.com [caymanchem.com]

Dikanamycin A Tris(sulphate): Antimicrobial Spectrum and Mechanistic Profiling in Gram-Negative Bacteria

Executive Summary

Dikanamycin A tris(sulphate) (CAS No. 94237-36-2) is a highly stable, pharmacologically optimized salt form of the aminoglycoside antibiotic Kanamycin A. Structurally defined as a 2:3 sulfate salt—comprising two Kanamycin A molecules for every three sulfuric acid molecules—this specific stoichiometry provides optimal aqueous solubility and stability for both in vitro diagnostics and in vivo applications[1]. As a broad-spectrum bactericidal agent, it is particularly critical in the research and treatment of resilient Gram-negative pathogens, where it disrupts protein synthesis and induces catastrophic membrane failure.

This whitepaper provides an in-depth technical analysis of Dikanamycin A tris(sulphate), detailing its structural rationale, mechanistic pathways, quantitative antimicrobial spectrum, and the self-validating experimental protocols required for accurate susceptibility testing.

Mechanism of Action: The 30S Ribosomal Inhibition Pathway

As an application scientist analyzing aminoglycoside pharmacodynamics, it is crucial to understand that the bactericidal nature of Dikanamycin A tris(sulphate) is not a single event, but a cascading, self-accelerating cycle of cellular disruption[2].

• Outer Membrane Penetration: The polycationic nature of the Dikanamycin A molecule allows it to displace divalent cations (Ca²⁺ and Mg²⁺) that bridge lipopolysaccharide (LPS) molecules on the Gram-negative outer membrane. This localized disruption permits the drug to diffuse through porin channels into the periplasmic space[2][3].

• Energy-Dependent Transport: Translocation across the inner cytoplasmic membrane is strictly dependent on the bacterial electron transport chain. (This explains why aminoglycosides are fundamentally ineffective against anaerobic bacteria, which lack the necessary oxidative phosphorylation pathways to drive this transport)[4].

• Ribosomal Docking and Mistranslation: Once in the cytoplasm, the drug binds irreversibly to the A-site on the 16S rRNA of the 30S ribosomal subunit[3][5]. This binding distorts the codon-anticodon recognition site.

• The Lethal Feedback Loop: The distorted ribosome misreads mRNA, leading to the synthesis of truncated and aberrant proteins. These toxic proteins insert into the cytoplasmic membrane, causing severe permeability alterations. This membrane damage facilitates even greater, unregulated influx of the antibiotic, rapidly culminating in cell death[2].

Caption: Mechanism of Dikanamycin A tris(sulphate) action in Gram-negative bacteria.

Antimicrobial Spectrum and Quantitative Efficacy

Dikanamycin A tris(sulphate) exhibits potent activity against a wide array of Gram-negative bacilli, including Escherichia coli, Klebsiella pneumoniae, Acinetobacter baumannii, and Pseudomonas aeruginosa[6][7].

The minimum inhibitory concentration (MIC) is the definitive metric for assessing this efficacy. Table 1 synthesizes representative MIC values for key Gram-negative pathogens based on established microbroth dilution data.

Table 1: Representative MIC Values against Gram-Negative Pathogens

Pathogen	Strain Type	Representative MIC (µg/mL)	Primary Resistance Mechanism (If Applicable)
Acinetobacter baumannii	Susceptible (17978)	0.9	None
Escherichia coli	Susceptible (DH5α)	1.25 - 4.5	None
Klebsiella pneumoniae	Susceptible	9.0	None
Pseudomonas aeruginosa	Susceptible (PAO1)	10.0	None
Escherichia coli	Resistant	> 256.0	Aminoglycoside Modifying Enzymes (AMEs)
Acinetobacter baumannii	Resistant	104.0	RND Efflux Pumps / Target Mutation

Data synthesized from comparative susceptibility studies on aminoglycoside reservoirs[7][8].

Mechanisms of Bacterial Resistance

The clinical utility of Dikanamycin A is increasingly challenged by sophisticated resistance mechanisms in Gram-negative bacteria[3]. Understanding these pathways is critical for drug development professionals aiming to design next-generation derivatives (such as Amikacin, which was synthesized specifically to evade these mechanisms).

• Enzymatic Inactivation: The most prevalent mechanism. Bacteria express Aminoglycoside-Modifying Enzymes (AMEs)—specifically N-acetyltransferases (AAC), O-nucleotidyltransferases (ANT), and O-phosphotransferases (APH). These enzymes covalently modify the drug's functional groups, destroying its ability to dock with the ribosome[9].

• Target Site Modification: Point mutations in the 16S rRNA gene (rrs), most notably a single-nucleotide variant at position 1401, alter the three-dimensional conformation of the 30S subunit, rendering the drug ineffective[3].

• Active Efflux: Gram-negative organisms uniquely possess Resistance-Nodulation-Division (RND) family efflux pumps, which actively expel the antibiotic from the periplasmic space before it can reach the cytoplasm[8].

Caption: Primary resistance mechanisms against Dikanamycin A in Gram-negative bacteria.

Experimental Workflow: MIC Determination via Broth Microdilution

To generate trustworthy, reproducible data, susceptibility testing must follow a self-validating methodology. The following protocol is based on the 10[10] for aerobic bacteria, specifically optimized for aminoglycosides.

Step-by-Step Methodology

Step 1: Preparation of Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Action: Supplement standard MHB with physiological levels of Ca²⁺ (20-25 mg/L) and Mg²⁺ (10-12.5 mg/L).

• Causality Insight: Aminoglycosides are highly cationic. If the broth lacks sufficient divalent cations, the drug will bind too easily to the negatively charged bacterial LPS, artificially enhancing drug uptake and resulting in false-susceptible MIC readings. Proper cation adjustment ensures in vitro results accurately mimic in vivo pharmacodynamics[11].

Step 2: Inoculum Standardization

• Action: Suspend isolated colonies from an 18-24 hour agar plate in sterile saline to match a 0.5 McFarland turbidity standard (approximately 1.5 × 10⁸ CFU/mL).

• Causality Insight: The MIC is heavily inoculum-dependent. An inoculum that is too dense will deplete the antibiotic and yield falsely resistant results, while a sparse inoculum will yield falsely susceptible results[12].

Step 3: Microplate Inoculation and Serial Dilution

• Action: Prepare two-fold serial dilutions of Dikanamycin A tris(sulphate) in a 96-well microtiter plate. Inoculate each well to achieve a final bacterial concentration of 5 × 10⁵ CFU/mL[12].

Step 4: Implementation of the Self-Validating Control Matrix

• Action: Include the following controls in every assay run:

  • Sterility Control: Uninoculated CAMHB (Validates media sterility).

  • Growth Control: Inoculated CAMHB without antibiotic (Validates bacterial viability).

  • QC Strain Validation: Parallel testing of a reference strain (e.g., E. coli ATCC 25922).

• Causality Insight: This matrix makes the protocol self-validating. If the QC strain's MIC falls outside the established CLSI acceptable range, or if the sterility control shows turbidity, the entire plate's data is rejected. This ensures absolute trustworthiness of the reported clinical data[13].

Step 5: Incubation and Interpretation

• Action: Incubate the plates at 35°C in ambient air for 16-20 hours. The MIC is recorded as the lowest concentration of Dikanamycin A that completely inhibits visible bacterial growth[11][12].

Caption: Step-by-step microbroth dilution workflow for MIC determination.

References

• American Chemical Suppliers. kanamycin suppliers USA (CAS 94237-36-2).1

• Wikipedia. Kanamycin A - Mechanism of Action and Resistance.3

• GoldBio. 19 Common Questions About Kanamycin.2

• National Institutes of Health (PMC). Gram-negative bacteria act as a reservoir for aminoglycoside antibiotics.7

• Scientific & Academic Publishing. Action of Kanamycin Against Single and Dual Species Biofilms.8

• Clinical and Laboratory Standards Institute (CLSI). M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically.10

• Wisconsin Veterinary Diagnostic Laboratory. Antimicrobial Susceptibility Testing Diagnostic Aid.11

Sources

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• 2. goldbio.com [goldbio.com]
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• 4. Kanamycin A Sulfate | C18H38N4O15S | CID 441374 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. What is Kanamycin Sulfate used for? [synapse.patsnap.com]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. Gram-negative bacteria act as a reservoir for aminoglycoside antibiotics that interact with host factors to enhance bacterial killing in a mouse model of pneumonia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. article.sapub.org [article.sapub.org]
• 9. One moment, please... [tiarisbiosciences.com]
• 10. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 11. wvdl.wisc.edu [wvdl.wisc.edu]
• 12. Microbroth Dilution | MI [microbiology.mlsascp.com]
• 13. Microbroth dilution method for antibiotic susceptibility testing of fastidious and anaerobic bacteria of the urinary microbiome - PMC [pmc.ncbi.nlm.nih.gov]

The Kanamycin Legacy: From Soil Discovery to Dikanamycin A Tris(sulphate)

The following technical guide provides an in-depth analysis of the history, discovery, and chemical distinction between Kanamycin and its specific sulfate salt form, Dikanamycin A tris(sulphate).

Executive Summary

In the pharmacopeia of aminoglycosides, nomenclature often bridges the gap between raw discovery and clinical application. Kanamycin , discovered in 1957 by Hamao Umezawa, represents the parent antibiotic complex isolated from Streptomyces kanamyceticus.[1][2] Dikanamycin A tris(sulphate) (CAS 94237-36-2) is a precise stoichiometric salt form of Kanamycin A, specifically the sesquisulfate (2:3) salt, engineered for enhanced solubility, stability, and physiological compatibility.

This guide dissects the historical trajectory of this discovery, elucidates the chemical divergence between the free base and the sulfate salt, and provides rigorous protocols for their isolation and characterization.

Historical Genesis: The Umezawa Era

The discovery of Kanamycin was not serendipitous but the result of a targeted screening program initiated by Dr. Hamao Umezawa at the National Institute of Health in Tokyo. Following the success of Streptomycin, the pressure was to find an agent effective against Mycobacterium tuberculosis strains that had already developed resistance.

The Isolation of Strain K-2J

In 1957, Umezawa’s team screened soil samples from the Nagano Prefecture. They isolated a unique actinomycete, Streptomyces kanamyceticus (Strain K-2J). Unlike previous aminoglycoside producers, this strain synthesized a water-soluble, basic antibiotic complex that exhibited potent activity against Gram-negative bacteria and, crucially, Streptomycin-resistant M. tuberculosis.

Structural Elucidation

The crude filtrate contained three distinct components:

• Kanamycin A: The major component (>95%), responsible for the primary therapeutic effect.

• Kanamycin B: A minor component (more active but significantly more toxic).

• Kanamycin C: A minor component with lower activity.

The structural determination revealed Kanamycin A as 6-O-(3-amino-3-deoxy-α-D-glucopyranosyl)-4-O-(6-amino-6-deoxy-α-D-glucopyranosyl)-2-deoxystreptamine .

Chemical Identity: Kanamycin vs. Dikanamycin A

The core distinction addressed in this guide is physicochemical. In research and manufacturing, "Kanamycin" often refers to the free base or the complex, whereas "Dikanamycin A" refers to a specific salt stoichiometry used to standardize dosage and solubility.

Comparative Properties

Feature	Kanamycin (Free Base)	Dikanamycin A Tris(sulphate)
CAS Number	59-01-8	94237-36-2
Formula
Molecular Weight	484.5 g/mol	~631.6 g/mol
pH (1% soln)	Alkaline (10.0–11.0)	Near Neutral (6.0–8.0)
Solubility	Moderate in water; Soluble in alcohol	Highly soluble in water; Insoluble in alcohol
Stability	Susceptible to oxidation	Highly stable crystalline powder
Clinical Use	Rarely used directly (tissue irritation)	Standard injectable/oral form

The "Dikanamycin" Nomenclature

The term "Dikanamycin" is derived from the stoichiometry of the salt formation.[3] Kanamycin A contains four amino groups. In the tris(sulphate) form, the ratio of Kanamycin to Sulfuric Acid is 2:3 (or 1:1.5), meaning three sulfate ions neutralize the positive charges of two Kanamycin molecules. This specific lattice structure (Dikanamycin) optimizes the ionic strength for cellular uptake while minimizing the osmotic shock associated with highly acidic or basic solutions.

Mechanism of Action and Resistance

Kanamycin and its salt forms function by irreversibly binding to the bacterial 16S rRNA of the 30S ribosomal subunit. This binding causes a conformational change that leads to codon misreading and inhibition of protein translocation.

Signaling Pathway & Resistance Logic

The following diagram illustrates the uptake of Dikanamycin, its ribosomal target, and the interception by Aminoglycoside Modifying Enzymes (AMEs).

Figure 1: Mechanism of Action for Kanamycin/Dikanamycin and interference by resistance enzymes (AMEs).

Experimental Protocols

The following protocols are reconstructed from the original Umezawa methodologies, modernized for current laboratory standards. These procedures ensure the isolation of the sulfate salt (Dikanamycin) from the fermentation broth.

Fermentation and Isolation Workflow

Objective: Isolate Kanamycin A from S. kanamyceticus and convert to Dikanamycin A tris(sulphate).

Reagents:

• Amberlite IRC-50 (NH4+ form) cation exchange resin.

• Sulfuric acid (1N).

• Methanol.

• Activated Carbon.

Protocol:

• Cultivation: Inoculate S. kanamyceticus in soybean meal-glucose medium. Ferment at 28°C for 96-120 hours.

• Filtration: Adjust broth to pH 2.0 with HCl to dissociate antibiotic from mycelium. Filter. Neutralize filtrate to pH 7.0.

• Adsorption (Causality: Basic Nature): Pass the neutral filtrate through a column of Amberlite IRC-50 . Kanamycin (basic) binds to the carboxylic resin; impurities pass through.

• Elution: Wash resin with water. Elute Kanamycin with 1N

  .

• Concentration: Concentrate eluate in vacuo.

• Crystallization (The Salt Formation):

  • Dissolve the crude base in water.[4]

  • Add

    dropwise until pH reaches 6.8–7.2 (Crucial for Dikanamycin stoichiometry).

  • Add Methanol (precipitating agent) slowly.

  • Dikanamycin A tris(sulphate) precipitates as white needles.

Workflow Diagram

Figure 2: Isolation workflow for Dikanamycin A tris(sulphate) from fermentation broth.

Clinical & Research Implications

Toxicity Profile

While Dikanamycin A is effective, its use is limited by the class-wide toxicity of aminoglycosides:

• Ototoxicity: Irreversible damage to cochlear hair cells (accumulation in perilymph).

• Nephrotoxicity: Reversible damage to proximal tubule cells (accumulation via megalin receptor).

Modern Application

Today, Dikanamycin A is primarily used in:

• Molecular Biology: As a selective agent for bacteria transformed with the kan gene (NPTII).

• Second-Line TB Treatment: For multidrug-resistant tuberculosis (MDR-TB), though Amikacin (a Kanamycin derivative) is often preferred due to lower resistance rates.

References

• Umezawa, H., et al. (1957).[1][2][5] "Production and isolation of a new antibiotic: Kanamycin." Journal of Antibiotics, Ser. A, 10(5), 181-188.

• Cron, M. J., et al. (1958). "Kanamycin.[1][2][3][4][5][6][7][8] I. Characterization and acid hydrolysis studies." Journal of the American Chemical Society, 80(9), 2342.

• World Health Organization. (2019).[1] "WHO Model List of Essential Medicines."

• BOC Sciences. "Dikanamycin A tris(sulphate) - Chemical Properties."

• Kotra, L. P., et al. (2000). "Aminoglycoside antibiotics: Structure, function, and resistance." Chemical Reviews, 100(12).

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• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. IMC [bikaken.or.jp]
• 6. IMC [bikaken.or.jp]
• 7. Medicine: From a Japanese Garden | TIME [time.com]
• 8. CA1340825C - Hyaluronic acid fraction for use as a drug delivery system for medicaments - Google Patents [patents.google.com]

chemical formula C36H78N8O34S3 Dikanamycin A tris(sulphate)

Technical Monograph: Kanamycin A Trisulfate ( )

Decoding the "Dikanamycin" Stoichiometry for High-Fidelity Selection [1]

Executive Summary

The chemical formula

—occasionally referred to in niche literature or specific vendor catalogs as "Dikanamycin A tris(sulphate)"—represents the precise stoichiometric acid salt of the aminoglycoside antibiotic Kanamycin A .[1]

Unlike the free base form (

), this complex consists of two Kanamycin A molecules stabilized by three sulfuric acid moieties ( ratio).[1] This specific stoichiometry is critical for researchers to understand because it dictates the potency calculation required for accurate Minimum Inhibitory Concentration (MIC) assays and cell selection protocols.[1] Treating this salt as a 1:1 complex or pure free base will lead to under-dosing and selection failure.[1]

This guide analyzes the molecular architecture, mechanism of action, and validated protocols for utilizing this specific salt form in drug development and recombinant protein expression.[1]

Part 1: Molecular Architecture & Stoichiometry

The formula provided (

) is a "super-molecule" representation of the stable salt crystal.[1] To ensure accurate dosing, we must deconstruct it.[1]

1.1 The Stoichiometric Breakdown

The complex is formed by the protonation of the amino groups on Kanamycin A by sulfuric acid.[1]

Component	Formula	Qty	Total Contribution
Kanamycin A (Base)		2
Sulfuric Acid		3
Total Complex	--	--

• Molecular Weight (Complex): ~1263.2 g/mol [1]

• Active Moiety Weight (Base only):

  g/mol [1]

• Potency Factor: The theoretical potency of this salt is approximately 76.7% (969/1263).[1]

  • Critical Insight: When a protocol calls for "50 µg/mL Kanamycin," it refers to the active moiety .[1] If you use this specific sulfate salt, you must correct for the sulfate mass.[1]

1.2 Structural Stability

The 2:3 ratio is thermodynamically favored because Kanamycin A contains four amino groups.[1] In this "trisulfate" form, the molecule is highly water-soluble (>50 mg/mL) and maintains a buffered pH (6.5–8.5 in 1% solution), preventing the acid hydrolysis of the glycosidic bonds that can occur in non-stoichiometric mixtures.[1]

Part 2: Mechanism of Action (Pharmacodynamics)[1]

Kanamycin A acts by strictly inhibiting protein synthesis.[1] It is a bactericidal agent that targets the 30S ribosomal subunit.[1][2][3]

2.1 The Binding Event[1]

• Uptake: The polycationic Kanamycin molecule binds to the anionic bacterial membrane (LPS in Gram-negatives) and is transported via the EDP-I (Energy Dependent Phase I) system.[1]

• Targeting: It binds irreversibly to the 16S rRNA of the 30S subunit.[1][2][3]

• Corruption: It freezes the initiation complex (30S-50S-mRNA) and induces conformational changes that cause the ribosome to misread the mRNA codons.[1]

• Result: Production of truncated or non-functional proteins, leading to membrane stress and cell death.[1]

2.2 Visualization: The Lethal Pathway

The following diagram illustrates the cascade from entry to mistranslation.[1]

Figure 1: The bactericidal cascade of Kanamycin A, highlighting the critical interaction with the 16S rRNA.[1]

Part 3: Experimental Protocols

3.1 Preparation of Validated Stock Solutions

Many "failures" in selection are actually failures in stock preparation.[1] Kanamycin is heat-stable but should be filter-sterilized to prevent degradation of the sulfate complex.[1]

Reagents:

• Kanamycin A Trisulfate (

  ) powder.[1]

• Milli-Q Water (18.2 MΩ[1]·cm).

• 0.22 µm PES (Polyethersulfone) Syringe Filter.[1]

Protocol:

• Calculate Mass: To prepare 10 mL of a 50 mg/mL (active) stock:

  • Target Active Mass: 500 mg.[1]

  • Correction Factor (Potency): If potency is ~76.7% (based on C36 formula), weigh:

    .[1]

• Dissolution: Dissolve the powder in 8 mL of Milli-Q water. Vortex until clear.

• Volume Adjustment: Adjust final volume to 10 mL.

• Sterilization: Pass through a 0.22 µm PES filter into a sterile cryovial. Do not autoclave.

• Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles (limit to 3).

3.2 MIC Determination (Broth Microdilution)

To verify the activity of your specific "Dikanamycin" lot against a target strain.[1]

• Inoculum: Prepare bacterial suspension at

  CFU/mL in cation-adjusted Mueller-Hinton Broth.

• Dilution: Create a 2-fold serial dilution of Kanamycin (from 64 µg/mL down to 0.125 µg/mL) in a 96-well plate.

• Incubation: 37°C for 16–20 hours.

• Readout: The MIC is the lowest concentration with no visible growth .[1]

Part 4: Resistance & Selection Logic

In biotechnology, this molecule is used to select for cells expressing the nptII (neomycin phosphotransferase II) gene.[1][4]

4.1 The Resistance Mechanism

The nptII enzyme modifies Kanamycin by phosphorylating the 3'-hydroxyl group of the amino-hexose ring.[1] This steric bulk prevents the antibiotic from fitting into the 16S rRNA binding pocket.[1]

4.2 Selection Workflow Visualization

Figure 2: Mechanism of NPTII-mediated resistance.[1] Phosphorylation sterically hinders ribosomal binding, allowing transformed cells to survive.[1]

References

• National Center for Biotechnology Information (NCBI). (2025).[1] PubChem Compound Summary for CID 441374, Kanamycin A Sulfate. Retrieved from [Link]

• United States Pharmacopeia (USP).Kanamycin Sulfate Monograph. (Standard for stoichiometry and potency definitions).

• Davis, B. D. (1987).[1] "Mechanism of bactericidal action of aminoglycosides." Microbiological Reviews, 51(3), 341–350.[1] (Foundational text on the 16S rRNA interaction).

• Wright, G. D. (1999).[1] "Aminoglycoside-modifying enzymes."[1][5] Current Opinion in Microbiology, 2(5), 499-503.[1] (Source for NPTII mechanism).

Sources

• 1. Chemical formula - Wikipedia [en.wikipedia.org]
• 2. Kanamycin sulfate mixture OF components A,B and C | C18H38N4O15S | CID 32943 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Kanamycin A Sulfate | C18H38N4O15S | CID 441374 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Kanamycin A (sulfate) | CAS 25389-94-0 | Cayman Chemical | Biomol.com [biomol.com]
• 5. alkalisci.com [alkalisci.com]

Structural and Mechanistic Divergence: A Comparative Analysis of Dikanamycin A Tris(sulphate) and Dibekacin

Executive Summary

The evolutionary arms race between antimicrobial development and bacterial resistance is perfectly encapsulated by the structural modifications of aminoglycoside antibiotics. This technical whitepaper provides an in-depth structural and mechanistic comparison between Dikanamycin A tris(sulphate) (the sesquisulfate salt of Kanamycin A) and Dibekacin (3',4'-dideoxykanamycin B). By analyzing their stereochemistry, ribosomal binding affinities, and susceptibility to Aminoglycoside-Modifying Enzymes (AMEs), this guide provides researchers and drug development professionals with the foundational causality required to design next-generation antimicrobial assays and therapeutic analogs.

Chemical Ontology and Structural Stereochemistry

Aminoglycosides exert their bactericidal effects by binding to the 30S ribosomal subunit, specifically interacting with the 16S rRNA to disrupt protein translation[1]. The core scaffold of the kanamycin family consists of a central 2-deoxystreptamine (2-DOS) ring linked via glycosidic bonds to two amino sugars.

Dikanamycin A Tris(sulphate)

Dikanamycin A tris(sulphate) (CAS: 94237-36-2) is a specific stoichiometric salt formulation of Kanamycin A[].

• Core Structure: Kanamycin A features a 6-amino-6-deoxy-D-glucose (Ring I) at the C4 position of the 2-DOS ring, and a 3-amino-3-deoxy-D-glucose (Ring III) at the C6 position[1].

• Critical Functional Groups: Ring I possesses a hydroxyl (-OH) group at the C2' position, alongside hydroxyls at the C3' and C4' positions[3].

• Salt Stoichiometry Causality: Kanamycin A contains four primary amino groups. The "tris(sulphate)" designation indicates a 2:3 ratio of Kanamycin A to sulfuric acid (sesquisulfate). This specific partial protonation (providing 6 protons for 8 available amino sites across two molecules) is engineered to optimize the compound's isoelectric profile, maximizing aqueous solubility for parenteral administration and in vitro media stability while preventing extreme pH shifts in unbuffered solutions.

Dibekacin (3',4'-Dideoxykanamycin B)

Dibekacin (CAS: 34493-98-6) is a semi-synthetic derivative engineered specifically to evade bacterial resistance mechanisms[4][5].

• Core Structure: It is derived from Kanamycin B. Unlike Kanamycin A, Kanamycin B possesses an amino (-NH2) group at the C2' position of Ring I instead of a hydroxyl group[3][6].

• Critical Functional Groups: Dibekacin undergoes a targeted dideoxygenation, stripping the hydroxyl groups from the C3' and C4' positions of Ring I[5].

Fig 1: Structural derivation pathway from Kanamycin A to Dibekacin and Dikanamycin A tris(sulphate).

Structure-Activity Relationship (SAR) and Resistance Evasion

The bactericidal efficacy of these compounds relies on their hydrogen bonding to the A1408 and G1491 bases of the 16S rRNA[1]. While the 6'-NH2 group is strictly required for this binding, the 2', 3', and 4' positions of Ring I tolerate significant modifications without losing ribosomal affinity[7].

This structural tolerance is the key to Dibekacin's efficacy. Bacteria frequently acquire resistance to Dikanamycin A tris(sulphate) by expressing Aminoglycoside-Modifying Enzymes (AMEs):

• Aminoglycoside Phosphotransferases (APH): Specifically APH(3'), which phosphorylates the C3'-OH group[7].

• Aminoglycoside Nucleotidyltransferases (ANT): Specifically ANT(4'), which adenylates the C4'-OH group[7].

Because Dibekacin lacks the C3'-OH and C4'-OH groups, it completely deprives these enzymes of their substrate binding sites, maintaining potent activity against AME-producing strains, including multidrug-resistant Pseudomonas aeruginosa[4][7].

Comparative Physicochemical and Resistance Profile

Property / Feature	Dikanamycin A tris(sulphate)	Dibekacin
Parent Scaffold	Kanamycin A	Kanamycin B
Ring I C2' Substituent	Hydroxyl (-OH)	Amino (-NH2)
Ring I C3'/C4' Status	Hydroxylated	Dideoxygenated
Susceptibility to APH(3')	High (Inactivated)	None (Resistant)
Susceptibility to ANT(4')	High (Inactivated)	None (Resistant)
Primary Clinical Target	Susceptible Gram-negative/positive	AME-producing Gram-negative strains

Experimental Workflows for Comparative Validation

To empirically validate the structural advantages of Dibekacin over Dikanamycin A tris(sulphate), researchers must utilize self-validating phenotypic and biochemical assays.

Protocol 1: Phenotypic MIC Assay via Microbroth Dilution

Causality: This assay establishes the baseline phenotypic resistance of bacterial strains. By comparing an AME-negative wild-type strain against an AME-positive engineered strain, the specific protective effect of the 3',4'-dideoxy modification is quantified.

Materials:

• Cation-adjusted Mueller-Hinton Broth (CAMHB).

• Test Compounds: Dikanamycin A tris(sulphate) and Dibekacin (prepared as 10 mg/mL stock solutions in sterile ddH2O).

• Bacterial Strains: E. coli ATCC 25922 (AME-negative control) and P. aeruginosa ATCC 27853 (or a known APH(3')-expressing clinical isolate).

Step-by-Step Methodology:

• Inoculum Preparation: Culture bacterial strains on agar plates overnight. Suspend isolated colonies in sterile saline to achieve a 0.5 McFarland standard (approx.

  CFU/mL). Dilute 1:150 in CAMHB to yield a final working inoculum of CFU/mL.

• Serial Dilution: In a 96-well microtiter plate, dispense 50 µL of CAMHB into columns 2-12. Add 100 µL of the antibiotic working solution (e.g., 128 µg/mL) to column 1. Perform a 2-fold serial dilution from column 1 to 11, transferring 50 µL at each step. Discard 50 µL from column 11. Column 12 serves as the drug-free growth control.

• Inoculation: Add 50 µL of the prepared bacterial inoculum to all wells (final well volume = 100 µL, final bacterial concentration =

  CFU/mL).

• Incubation & Reading: Incubate the plate at 37°C for 16-20 hours. Determine the Minimum Inhibitory Concentration (MIC) as the lowest concentration well exhibiting no visible bacterial growth.

• Validation Check: The MIC of Dibekacin and Dikanamycin A should be nearly identical for the ATCC 25922 strain. For the APH(3')-expressing strain, Dikanamycin A will show a highly elevated MIC, while Dibekacin will remain potent.

Protocol 2: In Vitro APH(3') Kinase Depletion Assay

Causality: Phenotypic assays cannot definitively prove the exact mechanism of resistance. This cell-free biochemical assay isolates the APH(3') enzyme. By measuring ATP depletion via luminescence, we can directly prove that Dikanamycin A acts as a substrate for phosphorylation, whereas Dibekacin does not.

Fig 2: In vitro APH(3') kinase assay workflow for validating aminoglycoside resistance evasion.

Step-by-Step Methodology:

• Reaction Master Mix: Prepare a kinase buffer containing 50 mM HEPES (pH 7.5), 10 mM MgCl2, and 0.1 mM EDTA. Add ultra-pure ATP to a final concentration of 10 µM.

• Substrate Addition: In a white, opaque 384-well plate, add 5 µL of the test compound (Dikanamycin A or Dibekacin) diluted in kinase buffer to a final concentration of 100 µM. Include a no-substrate control (buffer only) and a positive control (known APH(3') substrate).

• Enzyme Initiation: Add 5 µL of purified recombinant APH(3') enzyme (optimized concentration, e.g., 5 nM) to initiate the reaction.

• Incubation: Seal the plate and incubate at 37°C for 30 minutes to allow phosphorylation (and concomitant ATP consumption) to occur.

• Detection: Add 10 µL of a luminescent ATP-detection reagent (e.g., Kinase-Glo®). Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Analysis: Read the Relative Luminescence Units (RLU) using a microplate reader.

  • Self-Validation Logic: High RLU indicates high residual ATP (no phosphorylation occurred = Dibekacin). Low RLU indicates ATP was consumed during the phosphorylation of the substrate (Dikanamycin A).

Conclusion

The transition from naturally derived Kanamycin A (utilized in its highly soluble Dikanamycin A tris(sulphate) form) to the semi-synthetic Dibekacin represents a masterclass in rational drug design. By mapping the precise enzymatic vulnerabilities of the aminoglycoside scaffold—specifically the C3' and C4' hydroxyl groups—and selectively removing them, researchers successfully bypassed the primary resistance mechanisms of critical Gram-negative pathogens without sacrificing ribosomal binding affinity.

References

• CAS 25389-94-0 (Kanamycin A sulfate)
• Source: benchchem.
• Source: nih.
• Source: nih.
• Source: creative-diagnostics.
• Source: goldbio.

Sources

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 3. goldbio.com [goldbio.com]
• 4. Dibekacin | 34493-98-6 | Benchchem [benchchem.com]
• 5. Dibekacin | C18H37N5O8 | CID 470999 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Structure-Activity Relationships among the Kanamycin Aminoglycosides: Role of Ring I Hydroxyl and Amino Groups - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

how to prepare Dikanamycin A tris(sulphate) stock solution

Abstract & Introduction

Dikanamycin A tris(sulphate) (CAS: 94237-36-2) is a specialized aminoglycoside antibiotic, structurally and functionally related to the Kanamycin and Bekanamycin (Kanamycin B) family. Like its congeners, it functions by binding irreversibly to the bacterial 30S ribosomal subunit, inducing mRNA misreading and inhibiting protein synthesis.

This protocol details the standardized procedure for preparing a high-integrity stock solution. Due to the hygroscopic nature of aminoglycoside sulfates and their susceptibility to oxidative degradation over time, strict adherence to the Weigh-Dissolve-Filter-Freeze (WDFF) workflow is required to maintain antimicrobial potency and experimental reproducibility.

Physicochemical Properties & Safety Profile

Before initiating the protocol, verify the compound identity and safety constraints.

Property	Specification
Compound Name	Dikanamycin A tris(sulphate)
CAS Number	94237-36-2
Chemical Class	Aminoglycoside Antibiotic
Appearance	White to off-white crystalline powder
Solubility	Freely soluble in water (>50 mg/mL); Practically insoluble in ethanol, acetone.
Molecular Weight	Approx. 580–700 g/mol (varies by hydration/salt stoichiometry)
Hygroscopicity	High (Absorbs moisture rapidly from air)
Safety (GHS)	Danger. May cause sensitization by inhalation/skin contact. Potential reproductive toxin. Wear PPE (Gloves, Mask/Respirator, Goggles).

Materials & Equipment

• Reagent: Dikanamycin A tris(sulphate) powder (High Purity >95%).

• Solvent: Nuclease-free, endotoxin-free water (Molecular Biology Grade).

  • Note: Avoid using phosphate buffers (PBS) for the initial high-concentration stock, as high ionic strength can sometimes facilitate precipitation upon long-term freezing.

• Filtration: 0.22 µm PES (Polyethersulfone) or PVDF (Polyvinylidene difluoride) syringe filters.

  • Critical: Do not use Nylon filters, as they can bind aminoglycosides, reducing the effective concentration.

• Storage: Sterile, amber microcentrifuge tubes (1.5 mL) or cryovials.

Protocol: Preparation of Stock Solution (50 mg/mL)

Target Concentration: 50 mg/mL Target Volume: 10 mL Total Mass Required: 500 mg (active moiety adjustment may be needed based on potency)

Step 1: Potency Calculation (The "Active Fraction" Correction)

Aminoglycosides are often supplied as salts (sulfates) with varying hydration levels. You must correct for the "active" drug content if the manufacturer provides a potency (e.g., 750 µg/mg).

Example: If potency is 750 µg/mg (0.75 mg/mg):

Step 2: Weighing & Dissolution

• Equilibrate the Dikanamycin vial to room temperature before opening to prevent water condensation on the hygroscopic powder.

• Weigh the calculated mass into a sterile 15 mL or 50 mL conical tube.

• Add 80% of the final volume (e.g., 8 mL) of sterile nuclease-free water.

• Vortex gently or use a magnetic stirrer at low speed until completely dissolved. The solution should be clear and colorless.

  • Caution: Do not heat the solution above 37°C, as this can promote degradation.

• Adjust the volume to the final target (10 mL) using sterile water.

Step 3: Sterilization (Cold Filtration)

Do NOT autoclave. Aminoglycosides can thermally degrade or undergo Maillard reactions with impurities at autoclave temperatures (121°C).

• Draw the solution into a sterile syringe (10-20 mL capacity).

• Attach a 0.22 µm PES/PVDF filter .

• Dispense the filtrate directly into a sterile collection tube.

Step 4: Aliquoting & Storage

• Aliquot the stock solution into small volumes (e.g., 500 µL or 1 mL) to avoid freeze-thaw cycles.

• Label tubes with: Name, Concentration, Solvent, Date, and Initials .

• Store at -20°C.

  • Stability: Stable for at least 6 months at -20°C.

  • Working Solution: Dilute 1:1000 (e.g., 50 µg/mL final) into culture media immediately before use.

Visual Workflow & Mechanism

Figure 1: Preparation Workflow

This diagram outlines the critical decision points and process flow for ensuring sterility and potency.

Caption: Step-by-step WDFF (Weigh-Dissolve-Filter-Freeze) workflow for aminoglycoside stock preparation.

Figure 2: Biological Mechanism of Action

Understanding the target helps in troubleshooting resistance issues.

Caption: Mechanism of Action: Irreversible binding to the 30S ribosome leads to bactericidal effects.

Troubleshooting & FAQs

Issue	Possible Cause	Solution
Precipitation	Concentration too high or temp too low.	Warm to 37°C briefly. Ensure concentration is 100 mg/mL.
Loss of Potency	Repeated freeze-thaw cycles.	Discard thawed aliquots after use. Use single-use aliquots.
Filter Clogging	High particulate load or wrong filter type.	Pre-filter with 0.45 µm if necessary. Use PES membranes.
Contamination	Non-sterile water or equipment.	Use only endotoxin-free, autoclaved water and sterile plastics.

References

• Chemical Source Registry. (2023).[1] Dikanamycin A tris(sulphate) - CAS 94237-36-2. ChemSrc. Link

• BenchChem Protocols. (2025). Preparation of Bekanamycin (Kanamycin B)[2] Sulfate Stock Solution. BenchChem Application Notes. Link

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 6032, Kanamycin A. PubChem.[3][4][5][6] Link

• Sigma-Aldrich Technical Bulletins. (n.d.). Aminoglycoside Stability and Handling Guide. Merck KGaA. Link

Sources

• 1. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Tris(ethylenediamine)iron(III) sulfate | C12H48Fe2N12O12S3 | CID 19601230 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Ethyl Acetoacetate | C6H10O3 | CID 8868 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Bekanamycin Sulfate | C18H39N5O14S | CID 636396 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Tris(hydroxymethyl)aminomethane sulfate | C4H13NO7S | CID 21841844 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Dikanamycin A Tris(Sulphate) Working Concentrations and Protocols for Cell Culture

Scientific Rationale & Overview

Dikanamycin A tris(sulphate) (CAS: 94237-36-2), functionally and structurally synonymous with Kanamycin A sulfate, is a potent, broad-spectrum aminoglycoside antibiotic isolated from Streptomyces kanamyceticus[1]. In molecular biology and cell culture, it is primarily utilized as a selective agent to isolate successfully transformed bacteria or plants expressing aminoglycoside-modifying enzymes (such as kanR or nptII). Additionally, it serves as a prophylactic agent in mammalian cell culture to prevent gram-negative and gram-positive bacterial contamination, as well as mycoplasma[2].

Unlike beta-lactam antibiotics (e.g., ampicillin) which are bacteriostatic and prone to degradation by secreted enzymes, Dikanamycin A is strictly bactericidal and highly stable in culture, making it an ideal choice for long-term selection and stringent contamination control[3].

Mechanism of Action

The efficacy of Dikanamycin A relies on its ability to irreversibly disrupt bacterial protein synthesis. The antibiotic penetrates the bacterial cell envelope—a process facilitated by interactions with lipopolysaccharides in gram-negative bacteria and teichoic acids in gram-positive bacteria[3].

Once inside the cytoplasm, Dikanamycin A binds with high affinity to the A-site of the 16S rRNA within the 30S ribosomal subunit[4]. This binding interferes with the initiation complex and disrupts the decoding of mRNA transcripts. Consequently, the ribosome inserts incorrect amino acids into the nascent peptide chain[3]. The accumulation of these misfolded, nonfunctional proteins leads to their integration into the bacterial cell membrane, causing membrane potential collapse, ion leakage (K+ and Mg2+), and ultimately, cell death[1].

Mechanism of Dikanamycin A: 30S ribosomal binding leading to bactericidal cell death.

Quantitative Data: Working Concentrations

The effective concentration of Dikanamycin A tris(sulphate) varies depending on the target organism, the resistance gene utilized, and the application context.

Application / Target Organism	Recommended Working Concentration	Resistance Marker	Notes & Causality
E. coli (Plasmid Selection)	30 – 50 µg/mL	kanR / nptII	Standard concentration for molecular cloning. Lower concentrations (30 µg/mL) are used for low-copy plasmids[4].
Agrobacterium tumefaciens	50 – 100 µg/mL	nptII	Used during plant transformation workflows to maintain helper/binary plasmids.
Plant Tissue Culture	50 – 100 µg/mL	nptII	Used for the selection of transgenic plant calli.
Mammalian Cell Culture	100 µg/mL	N/A (Prophylactic)	Used to prevent bacterial and mycoplasma contamination. Exhibits low cytotoxicity to eukaryotic ribosomes[2].

Self-Validating Experimental Protocols

Protocol 1: Preparation of 1000X Stock Solution (50 mg/mL)

Causality Check: Aminoglycosides are highly sensitive to heat and will degrade if autoclaved[5]. They must be sterilized via filtration. Furthermore, the solvent must be free of high concentrations of divalent cations (Ca2+, Mg2+), which competitively inhibit the antibiotic's uptake into bacterial cells.

Step-by-Step Methodology:

• Weighing: Accurately weigh 500 mg of Dikanamycin A tris(sulphate) powder[6].

• Dissolution: Transfer the powder to a sterile 15 mL conical tube and add 10 mL of sterile Milli-Q water (or deionized water)[4].

• Mixing: Vortex the solution until the powder is completely dissolved. The solution should be entirely clear.

• Sterilization: Pre-wash a 0.22 µm polyethersulfone (PES) syringe filter with 5 mL of sterile water to remove surfactants. Filter the 10 mL antibiotic solution through the 0.22 µm filter into a new, sterile 15 mL tube[4].

• Storage: Aliquot the sterile solution into 1 mL sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store at -20°C[4]. The stock is stable for up to 12 months.

Protocol 2: Bacterial Plasmid Selection (LB Agar Preparation)

Causality Check: Adding antibiotics to agar that is too hot will cause thermal degradation of the active compound, leading to false-positive transformants (background growth)[5].

Step-by-Step Methodology:

• Media Preparation: Prepare 1 Liter of Luria-Bertani (LB) agar medium and autoclave at 121°C for 15–20 minutes[5].

• Cooling: Transfer the flask to a 50–55°C water bath. Critical Step: Allow the agar to cool until the flask can be comfortably held against the back of your hand[5].

• Supplementation: Add 1 mL of the 50 mg/mL Dikanamycin A stock solution to the 1 L of cooled LB agar to achieve a final working concentration of 50 µg/mL[5]. Swirl gently to ensure even distribution without introducing bubbles.

• Pouring: Pour ~20 mL of agar per standard 100 mm Petri dish. Allow to solidify at room temperature.

• Self-Validation System:

  • Positive Control: Streak a known kanR-positive bacterial strain on one plate. Robust growth validates that the media supports resistant organisms.

  • Negative Control: Streak a known kanR-negative (wild-type) strain on another plate. Complete absence of growth validates the selective pressure and efficacy of the antibiotic.

Protocol 3: Prophylactic Use in Mammalian Cell Culture

Step-by-Step Methodology:

• Supplementation: Aseptically add 2 mL of the 50 mg/mL stock solution to 1 Liter of complete mammalian cell culture media (e.g., DMEM or RPMI 1640 supplemented with FBS) to achieve a final concentration of 100 µg/mL[2].

• Self-Validation System: Maintain a parallel culture flask of cells in media without the antibiotic. Monitor both flasks over 48-72 hours. Compare cell morphology, doubling time, and viability via Trypan Blue exclusion. This ensures that the 100 µg/mL working concentration is not exerting off-target cytotoxic effects on the eukaryotic cells.

Troubleshooting & Optimization Insights

• Issue: High Background Growth / Loss of Selective Pressure

  • Mechanistic Cause: Aminoglycoside efficacy is highly pH-dependent and relies on the electrochemical gradient of the bacterial membrane. If the culture media pH drops significantly (acidic), or if there is an excess of divalent cations (Ca2+, Mg2+) in the media, the uptake of Dikanamycin A is competitively inhibited.

  • Solution: Ensure the pH of the culture media is maintained between 7.0 and 7.4. Avoid using media with excessively high salt concentrations for selection.

• Issue: Absence of Transformant Colonies

  • Mechanistic Cause: The kanR (aminoglycoside phosphotransferase) resistance gene requires time to be expressed and accumulate in the cytoplasm before it can effectively neutralize the antibiotic.

  • Solution: Ensure a phenotypic expression recovery phase is performed. After heat-shock or electroporation, incubate the cells in non-selective SOC or LB media for 45–60 minutes at 37°C prior to plating on Dikanamycin A selective agar.

References

Sources

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. goldbio.com [goldbio.com]
• 4. tiarisbiosciences.com [tiarisbiosciences.com]
• 5. Protocol for Making LB Plates for Bacterial Culture (Kanamycin Antibiotic) | Experiment [experiment.com]
• 6. researchgate.net [researchgate.net]

Application Note: High-Stringency Selection of neo/nptII Transformants using Dikanamycin A Tris(sulphate)

Executive Summary

This guide details the protocol for utilizing Dikanamycin A tris(sulphate) (chemically identified as Kanamycin A Sulfate, 2:3 salt; CAS No. 94237-36-2) for the selection of prokaryotic and eukaryotic cells harboring the neo or nptII resistance genes.

While often generically referred to as "Kanamycin," the Dikanamycin A tris(sulphate) formulation represents a specific stoichiometric salt form (2 molecules of Kanamycin A to 3 molecules of Sulfuric Acid). This formulation offers distinct solubility and pH buffering characteristics compared to the monosulfate form, making it critical for high-stringency selection workflows where precise antibiotic pressure is required to eliminate satellite colonies and false positives.

Key Applications:

• Selection of recombinant E. coli containing plasmids with kanR markers.

• Selection of Agrobacterium tumefaciens binary vectors.

• Transgenic plant tissue culture selection (avoiding phytotoxicity associated with improper pH).

Technical Background & Mechanism of Action

Chemical Identity[1]

• Common Name: Kanamycin A Sulfate (2:3)[1]

• Synonym: Dikanamycin A tris(sulphate)[1][2][][4][5]

• CAS Number: 94237-36-2[1][2][][5]

• Formula:

  [1]

• Molecular Weight: ~631.6 g/mol (varies slightly by hydration)

Mechanism of Action

Dikanamycin A is an aminoglycoside antibiotic.[1] It functions by passive diffusion through the outer membrane of Gram-negative bacteria, followed by active transport across the inner membrane.

• Target: It binds irreversibly to the 30S ribosomal subunit (specifically the 16S rRNA).

• Effect: This binding causes a conformational change that induces codon misreading. Incorrect amino acids are incorporated into polypeptide chains, leading to the production of toxic, misfolded proteins.

• Resistance Mechanism: The nptII gene (Neomycin phosphotransferase II) encodes an enzyme that phosphorylates the hydroxyl groups on the Kanamycin molecule. Phosphorylated Dikanamycin cannot bind the ribosome, allowing the cell to survive.

Mechanistic Pathway Diagram

Figure 1: Mechanism of Action of Dikanamycin A and the protective role of the NPTII enzyme.

Experimental Protocols

Protocol A: Preparation of Stock Solution (50 mg/mL)

Rationale: The tris(sulphate) form is highly soluble but sensitive to oxidation. Proper storage is vital to prevent potency loss.

Materials:

• Dikanamycin A tris(sulphate) powder.[4][5]

• Sterile deionized water (Milli-Q grade).

• 0.22 µm Syringe Filter (PES or Cellulose Acetate). Do not use Nitrocellulose (binds aminoglycosides).

Procedure:

• Weigh 500 mg of Dikanamycin A tris(sulphate).[1]

• Dissolve in 10 mL of sterile deionized water.

  • Note: Do not use phosphate buffers for the stock, as high concentrations can precipitate salts during freezing.

• Vortex until completely dissolved. The solution should be clear/colorless.

• Sterilization: Pass the solution through a 0.22 µm syringe filter into a sterile tube.

• Aliquot: Dispense into 1 mL aliquots in sterile microcentrifuge tubes.

• Storage: Store at -20°C . Stable for 6-12 months. Avoid repeated freeze-thaw cycles (max 3 cycles).

Protocol B: Determination of Minimum Inhibitory Concentration (MIC)

Rationale: Different strains (e.g., E. coli DH5α vs. BL21 vs. Agrobacterium LBA4404) have different baseline tolerances. A "Kill Curve" ensures you use the lowest effective dose to reduce metabolic stress on transformants.

Workflow Diagram:

Figure 2: Workflow for establishing the Minimum Inhibitory Concentration (MIC).

Typical Working Concentrations (Reference Table):

Organism	Strain Example	Recommended Conc. (µg/mL)	Notes
E. coli	DH5α, TOP10	30 - 50	Low copy plasmids may need lower range (30).
E. coli	BL21 (DE3)	50	Robust strain, higher tolerance.
Agrobacterium	LBA4404, GV3101	25 - 50	Often used with Rifampicin.
Plant Tissue	Tobacco, Arabidopsis	50 - 100	Used in MS media; light sensitive.

Protocol C: Selection of Transformants

Rationale: Post-transformation recovery is the most critical step. Aminoglycosides are bactericidal; if you plate immediately without phenotypic expression time, the cells will die before expressing NPTII.

• Transformation: Perform heat-shock or electroporation as per standard protocols.

• Recovery (CRITICAL):

  • Add 1 mL of SOC medium (no antibiotic) to the cells immediately after shock.

  • Incubate at 37°C with shaking (200-250 rpm) for 1 hour .

  • Why? This allows the cell machinery to transcribe the plasmid and synthesize the NPTII enzyme.

• Plating:

  • Prepare LB Agar plates containing 50 µg/mL Dikanamycin A .

  • Spread 50 µL - 200 µL of the recovery culture onto the plates.

• Incubation:

  • Invert plates and incubate at 37°C overnight (16-18 hours).

  • Warning: Do not over-incubate (>24h) as satellite colonies may form around large resistant colonies due to local antibiotic depletion.

Troubleshooting & Optimization

Satellite Colonies

• Symptom: Small, non-resistant colonies growing around a large central colony.

• Cause: The central colony secretes enzymes or degrades the antibiotic in the immediate vicinity. While less common with Kanamycin than Ampicillin, it occurs if the Dikanamycin concentration is too low.

• Solution: Increase Dikanamycin concentration to 60-70 µg/mL and reduce incubation time.

No Colonies

• Cause 1: Phenotypic Lag. The recovery time was too short. Ensure full 1-hour recovery in SOC.

• Cause 2: Dead Antibiotic. Dikanamycin A stock was freeze-thawed too many times. Prepare fresh stock.

• Cause 3: Wrong Salt Calculation. If you calculated the dosage based on pure Kanamycin free base but weighed the Tris(sulphate) salt without correcting for molecular weight, your effective potency is lower.

  • Correction Factor: The sulfate salt is heavier. 1 g of Kanamycin A Sulfate contains approximately 750-800 mg of Kanamycin activity. Ensure you use the potency (usually printed on the vial, e.g., >750 I.U./mg) to calculate the mass required.

Background Haze (Partial Growth)

• Cause: Dikanamycin A binds to agar components or pH is incorrect.

• Solution: Ensure LB Agar pH is 7.0. Aminoglycosides are less active at acidic pH.

References

• Sambrook, J., & Russell, D. W. (2001). Molecular Cloning: A Laboratory Manual (3rd ed.). Cold Spring Harbor Laboratory Press. (Standard protocol for Kanamycin selection mechanisms).

• ChemicalBook. (2023). Dikanamycin A tris(sulphate) Product Properties and CAS 94237-36-2. (Verification of Chemical Identity).

• National Center for Biotechnology Information (NCBI). (2023). PubChem Compound Summary for Kanamycin A Sulfate. (Pharmacology and Chemical Structure).[1][6]

• Hoerter, J. et al. (2005). Antibiotic Resistance: Mechanisms and New Antimicrobial Approaches. Nature Reviews Microbiology. (Mechanisms of NPTII resistance).

Disclaimer: This Application Note is for research use only. Not for diagnostic or therapeutic use in humans or animals.

Sources

• 1. kanamycin suppliers USA [americanchemicalsuppliers.com]
• 2. 94237-36-2_dikanamycin A tris(sulphate)CAS号:94237-36-2_dikanamycin A tris(sulphate)【结构式 性质 英文】 - 化源网 [chemsrc.com]
• 4. dikanamycin A tris(sulphate) | 94237-36-2 [m.chemicalbook.com]
• 5. Præregistrerede stoffer - ECHA [echa.europa.eu]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

protocol for Dikanamycin A tris(sulphate) agar plate preparation

Application Note: Protocol for Dikanamycin A Tris(sulphate) Agar Plate Preparation

Abstract

This technical guide provides a high-precision protocol for the preparation of selective agar plates using Dikanamycin A tris(sulphate) (CAS No. 94237-36-2).[1] While functionally analogous to standard Kanamycin A monosulfate, Dikanamycin A tris(sulphate) represents a specific stoichiometric salt form (typically 2:3 ratio of kanamycin to sulfate) often utilized in specialized pharmaceutical formulations and high-stringency selection screens.[1] This protocol addresses the critical solubility, thermal instability, and stoichiometric adjustments required to ensure accurate active moiety delivery, preventing the common "potency drift" observed when substituting different aminoglycoside salts without correction.[1]

Introduction & Mechanism of Action

Dikanamycin A is a synonym often associated with specific sulfate salt forms of Kanamycin A , an aminoglycoside antibiotic isolated from Streptomyces kanamyceticus.[1]

• Mechanism: It functions by binding irreversibly to the 30S ribosomal subunit (specifically the 16S rRNA), causing codon misreading and inhibition of translocation.[1] This results in the production of non-functional proteins and eventual bacterial cell death.[1]

• Resistance Marker: The primary resistance gene used in molecular biology is NPTII (neomycin phosphotransferase II), which phosphorylates and inactivates the antibiotic.[1]

• The Salt Factor: Standard lab protocols often assume the use of Kanamycin Monosulfate (MW ~582 g/mol ).[1] Dikanamycin A tris(sulphate) (MW ~631.6 g/mol per kanamycin unit) has a higher sulfate content.[1] Failure to adjust for the potency (µg active base/mg solid) can lead to under-dosing by approximately 8-10%, potentially allowing satellite colony growth or background breakthrough in low-copy number plasmid selections.[1]

Materials & Reagents

Reagent	Specification	CAS Number	Storage
Dikanamycin A Tris(sulphate)	High Purity (>750 µg/mg potency)	94237-36-2	4°C (Desiccated)
Luria-Bertani (LB) Agar	Miller or Lennox formulation	N/A	RT
Water	Ultrapure (Type I), 18.2 MΩ[1]·cm	7732-18-5	RT
Syringe Filter	0.22 µm PES or PVDF (Low protein binding)	N/A	Sterile

Experimental Workflow (Logic Map)

The following diagram illustrates the critical path for preparation, highlighting the non-autoclavable nature of the antibiotic stock.

Figure 1: Critical path workflow for heat-labile antibiotic plate preparation. Note the separation of media sterilization and antibiotic addition.[1]

Detailed Protocol

Phase 1: Stock Solution Preparation (50 mg/mL)

Critical: Do not autoclave Dikanamycin.[1] The glycosidic bonds are susceptible to thermal hydrolysis, which destroys antimicrobial activity.[1]

• Calculate Mass Requirement:

  • Target Concentration: 50 mg/mL (Active Kanamycin Base).[1]

  • Check the Certificate of Analysis (CoA) for Potency (usually expressed as µg/mg).[1]

  • Formula:

  • Example: If potency is 750 µg/mg (0.75 mg/mg), to make 10 mL of 50 mg/mL stock:

    [1]

• Dissolution: Dissolve the calculated mass in Ultrapure Water . Do not use ethanol or DMSO; aminoglycosides are highly water-soluble.[1]

• Sterilization: Pass the solution through a 0.22 µm PES (Polyethersulfone) syringe filter into a sterile cryovial.

• Storage: Aliquot into small volumes (e.g., 1 mL) and store at -20°C . Avoid repeated freeze-thaw cycles.[1]

Phase 2: Agar Medium Preparation

• Base Formulation: Suspend LB Agar powder (typically 25 g/L Lennox or 40 g/L Miller) in distilled water.

• Autoclave: Sterilize at 121°C at 15 psi for 20 minutes.

• Tempering (The "Goldilocks" Zone):

  • Cool the agar to 50°C - 55°C in a water bath.

  • Why? Above 60°C degrades the antibiotic.[1] Below 45°C, the agar solidifies unevenly (lumping).[1]

• Antibiotic Addition:

  • Add the Dikanamycin stock solution to the cooled agar.[1]

  • Standard Working Concentration: 50 µg/mL.[1]

  • Dilution:[1] Add 1 mL of 50 mg/mL stock per 1 Liter of agar.[1]

• Mixing: Swirl gently to mix. Avoid creating bubbles , as these can be mistaken for colonies or interfere with automated picking.[1]

Phase 3: Pouring and Curing[1]

• Pour ~20-25 mL of media per 100mm Petri dish.

• Allow plates to solidify at room temperature.

• Drying: Invert plates (lid down) and incubate at 37°C for 1-2 hours or leave at RT overnight to remove excess condensation.

• Storage: Store inverted at 4°C in sealed bags. Shelf life is approximately 4-6 weeks .[1]

Quality Control & Troubleshooting

Validation System: Every batch must undergo a "Self-Validating" check:

• Negative Control: Plate untransformed E. coli (sensitive strain).[1] Result: No Growth .

• Positive Control: Plate E. coli carrying a known

  plasmid (e.g., pET-28a).[1] Result: Robust Growth .

Troubleshooting Table:

Observation	Root Cause	Corrective Action
Satellite Colonies	Antibiotic degradation or under-dosing.[1]	Ensure agar was <55°C before adding antibiotic.[1] Recalculate mass based on specific salt potency.
Precipitation in Stock	High concentration or cold shock.[1]	Warm stock to 37°C to redissolve.[1] If persistent, filter again (check concentration loss).
No Growth (Positive Control)	Antibiotic overdose or wrong strain.[1]	Verify stock dilution (1:1000).[1] Confirm strain contains NPTII gene.[1]
Crystal formation in Agar	Incomplete mixing or "Hot spots".[1]	Swirl media continuously while pouring.[1]

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 135413567, Dikanamycin A tris(sulphate).[1] Retrieved from [Link][1]

• Sambrook, J., & Russell, D. W. (2001).[1] Molecular Cloning: A Laboratory Manual (3rd ed.).[1] Cold Spring Harbor Laboratory Press.[1] (Standard reference for aminoglycoside selection protocols).

Sources

• 1. kanamycin suppliers USA [americanchemicalsuppliers.com]

Dikanamycin A tris(sulphate) dosage for E. coli transformation selection

Application Note: Precise Selection of E. coli Transformants using Dikanamycin A Tris(sulphate)

Executive Summary

This guide details the optimal usage of Dikanamycin A tris(sulphate) for the selection of Escherichia coli transformed with plasmids conferring aminoglycoside resistance. While colloquially known in general laboratory practice as Kanamycin A Sulfate (2:3 salt) , the specific designation "Dikanamycin A tris(sulphate)" refers to the stoichiometric complex of two Kanamycin A molecules stabilized by three sulfuric acid moieties (

).

This specific salt form offers high solubility and stability, making it a critical reagent for stringent selection of low-to-high copy number plasmids (e.g., pET, pUC series) carrying the neomycin phosphotransferase II (nptII) gene. This protocol synthesizes stoichiometric precision with practical transformation workflows to maximize transformation efficiency (TE) and eliminate satellite colonies.

Scientific Grounding & Mechanism

Mechanism of Action

Dikanamycin A acts by binding irreversibly to the 30S ribosomal subunit of the bacterial ribosome. Specifically, it interacts with the 16S rRNA and protein S12. This binding event induces a conformational change that causes the ribosome to misread the mRNA genetic code (mistranslation). The accumulation of aberrant proteins disrupts cell membrane integrity and essential enzymatic functions, leading to bactericidal stasis and death.

Resistance Mechanism (Selection Basis)

Transformants survive via the expression of aminoglycoside-3'-phosphotransferase (APH(3')-II), encoded by the kan or neo resistance markers (e.g., nptII). This enzyme catalyzes the transfer of a gamma-phosphate from ATP to the 3'-hydroxyl group of the aminoglycoside, sterically hindering its binding to the ribosome.

Mechanistic Pathway Diagram

Caption: Pathway of Dikanamycin A toxicity and NPTII-mediated resistance mechanism in E. coli.

Reagent Profile & Dosage Calculation

To ensure reproducibility, researchers must distinguish between the mass of the salt and the mass of the active moiety (free base).

• Compound: Dikanamycin A tris(sulphate)[][][3][4][5][6]

• CAS No: 94237-36-2[][][3][4][5]

• Molecular Formula:

  (Stoichiometry 2:3)

• Molecular Weight (Salt): ~631.6 g/mol (per Kanamycin unit in complex)

• Molecular Weight (Base): 484.5 g/mol [5]

Dosage Optimization Table

Most protocols cite 50 µg/mL. However, this often assumes pure potency. Using the specific tris(sulphate) salt requires a correction factor if the certificate of analysis (CoA) does not specify "Potency > 750 µg/mg".

Parameter	Standard Selection	Stringent Selection (High Copy)	Low Copy / BACs
Target Active Concentration	50 µg/mL	100 µg/mL	30–40 µg/mL
Dikanamycin A Tris(sulphate) Mass	~65 µg/mL	~130 µg/mL	~40–50 µg/mL
Usage Case	General cloning (DH5α, TOP10)	Protein expression (BL21), High background issues	Large constructs, Fragile strains

Note: The conversion factor is approximately 1.3x (Salt MW / Base MW). If your stock is labeled "Kanamycin Sulfate" with a potency of ~750 I.U./mg, weigh 50 mg/mL directly.

Experimental Protocol

Stock Solution Preparation (1000x)

Objective: Prepare a 50 mg/mL (active base equivalent) stock.

• Calculate Mass: To prepare 10 mL of stock at 50 mg/mL active potency:

  • Target Active Mass = 500 mg.

  • Required Salt Mass =

    (Check CoA for exact potency; if potency is 770 µg/mg, weigh ).

• Dissolution: Dissolve the powder in 10 mL of Milli-Q water . Do not use ethanol (Dikanamycin is insoluble in alcohol).

• Sterilization: Pass through a 0.22 µm PES or PVDF syringe filter .

• Storage: Aliquot into 1 mL tubes. Store at -20°C . Stable for >12 months. Avoid repeated freeze-thaw cycles.

Transformation & Selection Workflow

Critical Step: Unlike Ampicillin, Kanamycin resistance requires a "Phenotypic Lag" recovery period. The ribosome modification enzymes must be synthesized before the cells are exposed to the antibiotic.

Caption: Transformation workflow emphasizing the mandatory recovery phase for Dikanamycin selection.

Step-by-Step:

• Transformation: Perform heat shock (42°C, 45s) or electroporation on E. coli competent cells with your plasmid.

• Recovery (MANDATORY):

  • Immediately add 950 µL of SOC medium (rich media, no antibiotic).

  • Incubate at 37°C for 60 minutes with shaking (200-250 rpm).

  • Why? You must allow time for the nptII gene to be transcribed and translated. Plating immediately will result in zero colonies because the ribosomes are not yet protected.

• Plating:

  • Warm LB agar plates containing 50–65 µg/mL Dikanamycin A tris(sulphate) to 37°C.

  • Spread 50–100 µL of the transformation mix.

• Incubation: Invert plates and incubate at 37°C for 16–18 hours.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
No Colonies	Insufficient Recovery Time	Extend SOC recovery to 1.5 hours. Ensure shaking is vigorous to aerate.
No Colonies	Antibiotic Overdose	Check if you calculated mass based on salt vs. base. Reduce concentration to 30 µg/mL for sensitive strains.
Background Growth	Antibiotic Degradation	Dikanamycin is heat stable, but plates stored >1 month lose potency. Use fresh plates.
Small Colonies	Slow Growth	Kanamycin is bactericidal. Some strains grow slower. Incubate for 24 hours.
Satellite Colonies	Not applicable	Unlike Ampicillin, Kanamycin does not degrade in the agar zone around colonies. Satellites are extremely rare; background haze suggests total resistance failure.

References

• Sambrook, J., & Russell, D. W. (2001). Molecular Cloning: A Laboratory Manual (3rd ed.). Cold Spring Harbor Laboratory Press. (Standard protocols for Kanamycin selection).

• BOC Sciences. (n.d.). Dikanamycin A tris(sulphate) Product Profile (CAS 94237-36-2).[][][3][4] Retrieved from BOC Sciences Catalog.

• ChemicalBook. (2023). Kanamycin A Sulfate Properties and Synonyms. (Verifying Dikanamycin A tris(sulphate) as Kanamycin A sulfate 2:3).

• Recht, M. I., Douthwaite, S., & Puglisi, J. D. (1999). Basis for prokaryotic specificity of action of aminoglycoside antibiotics. The EMBO Journal, 18(11), 3133–3138. (Mechanism of 16S rRNA binding).

• Merck (Sigma-Aldrich). (n.d.). Kanamycin Sulfate: Product Information Sheet. (Dosage and Stability Data).

Sources

• 3. Præregistrerede stoffer - ECHA [echa.europa.eu]
• 4. 94237-36-2_dikanamycin A tris(sulphate)CAS号:94237-36-2_dikanamycin A tris(sulphate)【结构式 性质 英文】 - 化源网 [chemsrc.com]
• 5. kanamycin suppliers USA [americanchemicalsuppliers.com]
• 6. dikanamycin A tris(sulphate) | 94237-36-2 [m.chemicalbook.com]

Technical Guide: Solubility Profile of Dikanamycin A Tris(sulphate)

This Application Note provides a rigorous technical guide on the solubility, preparation, and handling of Dikanamycin A tris(sulphate) (chemically synonymous with Kanamycin A Sulfate ). It is designed for researchers requiring high-precision protocols for drug development and cell culture applications.

Water vs. Phosphate Buffered Saline (PBS)

Executive Summary & Chemical Identity

Dikanamycin A tris(sulphate) is a polybasic aminoglycoside antibiotic. Chemically, it is the sulfate salt of Kanamycin A.[1] The "tris(sulphate)" designation typically refers to the stoichiometric ratio of the salt (often 2:3 base-to-acid ratio or similar acid-salt forms), rendering the compound highly polar and water-soluble.

• Primary Mechanism: Inhibits bacterial protein synthesis by binding to the 30S ribosomal subunit (specifically the 16S rRNA), causing codon misreading.

• Solubility Verdict:

  • Water: Highly Soluble (>50 mg/mL). Ideal for preparing high-concentration stock solutions.

  • PBS: Soluble. Suitable for working concentrations. Critical Note: High concentrations in PBS may alter pH due to the acidity of the sulfate salt, requiring buffering adjustment.

Physicochemical Analysis

Understanding the ionic behavior of Dikanamycin A is critical for preventing precipitation and ensuring bioavailability.

Property	Value / Description	Implication for Solubility
Molecular Formula	C₁₈H₃₆N₄O₁₁ · 3H₂SO₄ (Approx)	Highly hydrophilic; negligible lipid solubility.
Ionic Character	Polycationic (Amine groups)	Forms strong ionic bonds with water; repels hydrophobic solvents.
Acidity (pH)	Acidic in solution (pH ~6.0–7.5 for 1% sol)	Water: Dissolves readily. PBS: High concentrations can overcome PBS buffering capacity, lowering pH.
Hygroscopicity	High	Must be weighed quickly or in a desiccated environment to prevent mass error.

Solubility Profile: Water vs. PBS

A. Solubility in Water (Stock Preparation)

Water (specifically Nuclease-free, Deionized, or HPLC-grade water) is the preferred solvent for preparing stock solutions. The lack of competing ions allows the sulfate salt to dissociate fully, achieving maximal solubility.

• Max Solubility: Typically 50–100 mg/mL .

• Stability: High. Stock solutions at -20°C are stable for 6–12 months.

• Recommendation: Prepare 100x or 1000x stock solutions in water.

B. Solubility in PBS (Working Preparation)

Phosphate Buffered Saline (PBS) is used for working solutions (e.g., cell culture or injection).

• Solubility Limit: Soluble at working concentrations (e.g., 10–100 µg/mL).

• Potential Issues:

  • Ionic Strength: High salt concentrations in PBS can theoretically reduce the solubility margin of aminoglycosides via the "salting-out" effect, though this is rarely observed at therapeutic doses.

  • pH Shift: Dikanamycin A tris(sulphate) is an acid salt. Dissolving high amounts (>10 mg/mL) directly in PBS may lower the pH below physiological range (7.4), potentially harming cells before the drug effect is observed.

• Recommendation: Do not make high-concentration stocks directly in PBS. Dilute aqueous stocks into PBS.

Detailed Experimental Protocols

Protocol A: Preparation of 50 mg/mL Stock Solution (Water)

Use this protocol for long-term storage.

• Weighing: Accurately weigh 500 mg of Dikanamycin A tris(sulphate).

  • Note: The powder is hygroscopic. Equilibrate the vial to room temperature before opening to prevent condensation.

• Dissolution: Add 8.0 mL of sterile, deionized water (Milli-Q or equivalent).

• Mixing: Vortex gently until the solution is completely clear. No particulates should be visible.

• Volume Adjustment: Adjust the final volume to 10.0 mL with water.

• Sterilization: Filter-sterilize using a 0.22 µm PES (Polyethersulfone) syringe filter.

  • Why PES? Low protein binding and high chemical compatibility with amines.

• Aliquot & Storage: Dispense into 1 mL aliquots in sterile cryovials. Store at -20°C . Avoid freeze-thaw cycles.

Protocol B: Preparation of Working Solution in PBS

Use this protocol for immediate application.

• Thaw: Thaw a 1 mL aliquot of the 50 mg/mL aqueous stock.

• Dilution:

  • Target: 100 µg/mL (Common working conc).

  • Calculation:

    .

  • Volume: Add 20 µL of Stock Solution to 9.98 mL of PBS (pH 7.4).

• pH Verification (Critical Step): Check the pH of the final solution. It should remain ~7.4. If the concentration is higher (e.g., >5 mg/mL), the pH may drop. Adjust with dilute NaOH if necessary, though this is rarely needed for standard working concentrations.

Visualizing the Workflow

The following diagram illustrates the decision logic for solvent selection and preparation workflow.

Figure 1: Decision matrix for preparing Dikanamycin A solutions. Note the preference for aqueous stocks diluted into PBS.

Comparative Analysis Summary

Feature	Water (H₂O)	PBS (Phosphate Buffered Saline)
Solubility Capacity	High (+++++)	Moderate/High (++++)
pH Stability	Variable (Acidic shift possible)	Stable (Buffered), unless overloaded
Precipitation Risk	Very Low	Low (Risk increases at >100 mg/mL)
Primary Use	Stock Solutions (100x - 1000x)	Cell Culture / Animal Injection
Storage Temp	-20°C (Stable)	4°C (Short term only)

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 6032, Kanamycin A. Retrieved from [Link]

• European Chemicals Agency (ECHA). Registration Dossier: Dikanamycin A tris(sulphate) (Synonym listing).[2] Retrieved from [Link]

Sources

• 1. kanamycin suppliers USA [americanchemicalsuppliers.com]
• 2. Ethyl difluoroacetate | C4H6F2O2 | CID 9961 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Sterile Filtration Protocols for Dikanamycin A Tris(sulphate) Stock Solutions

Abstract

This guide provides a validated technical protocol for the sterilization of Dikanamycin A tris(sulphate) (an aminoglycoside antibiotic structurally analogous to Kanamycin B) via membrane filtration. While aminoglycosides exhibit moderate thermal stability, filtration is the preferred sterilization method for stock solutions to eliminate the risks of hydrolysis, oxidation, and potency loss associated with autoclaving. This note details the selection of low-binding membranes to prevent drug adsorption, defines critical process parameters (CPP), and outlines a self-validating workflow using bubble point integrity testing.

Introduction & Scientific Rationale

The Molecule: Dikanamycin A Tris(sulphate)

Dikanamycin A is a water-soluble aminoglycoside antibiotic that inhibits bacterial protein synthesis by binding to the 30S ribosomal subunit [1]. As a tris(sulphate) salt, the molecule is highly polar and carries a significant positive charge (cationic) at neutral pH due to its amino sugar moieties.

The Challenge: Adsorption vs. Sterility

The primary challenge in filtering aminoglycosides is non-specific adsorption . Because Dikanamycin A is polycationic, it interacts electrostatically with negatively charged filter membranes.

• Risk: Using inappropriate membranes (e.g., Cellulose Nitrate, Nylon) can result in significant drug loss, particularly when filtering low-volume or low-concentration (<10 mg/mL) solutions [2].

• Solution: Polyethersulfone (PES) or Polyvinylidene Difluoride (PVDF) membranes are required due to their low protein/drug binding characteristics and neutral surface charge.

Thermal Instability

While aminoglycoside sulfates are often autoclaved in bulk media, concentrated stock solutions are susceptible to thermal degradation (hydrolysis of glycosidic bonds) and color changes (oxidation) when exposed to 121°C [3]. Filtration ensures 100% potency retention.

Material Selection & Experimental Setup

Membrane Selection Matrix

The choice of filter membrane determines the recovery rate of the antibiotic.

Membrane Material	Binding Potential	Flow Rate	Recommendation	Rationale
Polyethersulfone (PES)	Very Low	High	Primary Choice	Minimal drug adsorption; high throughput for larger volumes.
PVDF (Hydrophilic)	Low	Moderate	Alternative	Excellent chemical compatibility; low binding.[1][2]
Nylon	High	Moderate	Avoid	Strong electrostatic binding to cationic aminoglycosides.
Cellulose Nitrate	High	Low	Avoid	High adsorption; reduces effective dosage.

Equipment List

• Active Pharmaceutical Ingredient (API): Dikanamycin A Tris(sulphate) (Purity >95%).

• Solvent: Water for Injection (WFI) or 10 mM Phosphate Buffer (pH 7.2).

• Filtration Unit: 0.22 µm PES Syringe Filter (for <50 mL) or Vacuum Cup Filter (for >50 mL).

• Integrity Test: Pressure gauge or manual syringe for Bubble Point verification.

Detailed Protocol: Preparation & Filtration

Phase 1: Solubilization

• Weighing: Accurately weigh the Dikanamycin A tris(sulphate) powder.

  • Note: Calculate the mass based on potency , not just gross weight. (Formula:

    ).

• Dissolution: Add the powder to 80% of the final volume of WFI.

  • Mechanism:[3][4] Aminoglycosides are highly hygroscopic and soluble. Vortex gently. Do not heat.

• QS (Quantity Sufficient): Adjust to final volume. Verify pH (Target: 6.5 – 7.5).

Phase 2: The Filtration Workflow

• System Priming (Critical Step):

  • Pass 2-3 mL of WFI through the filter to wet the membrane and flush extractables. Discard this filtrate.

  • Why? Pre-wetting reduces the initial "binding sites" available on the membrane, improving drug recovery [4].

• Filtration:

  • Apply steady pressure (manual or pump).

  • Collect filtrate in a sterile, endotoxin-free cryovial.

  • Caution: Do not exceed the burst pressure of the housing (typically 75 psi).

• Post-Filter Flush:

  • Push 1 mL of air through the filter to recover the "hold-up volume" remaining in the housing.

Phase 3: Validation (Bubble Point Test)

This step validates that the filter was not breached during the process.

• Leave the filter attached to the syringe/pump.

• Aspirate air into the syringe (if manual) or apply air pressure.

• Submerge the filter outlet tip in water.

• Press the plunger.

  • Pass: Resistance is felt; no steady stream of bubbles appears until high pressure is reached (approx. 40-50 psi for 0.22 µm PES).

  • Fail: Air passes freely at low pressure. Action: Discard filtrate and re-filter.

Visualization of Workflows

Decision Logic & Mechanism

The following diagram illustrates the decision pathway for sterilization and the mechanism of action.

Figure 1: Decision matrix for Dikanamycin A sterilization highlighting the impact of membrane selection on drug recovery.

Operational Protocol Workflow

This diagram details the step-by-step experimental procedure.

Figure 2: Operational workflow ensuring sterility and filter integrity.

Quality Control & Troubleshooting

Post-Filtration QC

To verify the process, perform the following on the first batch:

• Potency Assay: Agar diffusion assay using Bacillus subtilis (ATCC 6633) to confirm antimicrobial activity matches the theoretical concentration [5].

• Concentration Check: HPLC analysis (Reverse Phase, C18 column) to quantify any loss due to adsorption.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
High Backpressure	Particulates in stock solution; Concentration too high.	Pre-filter with 0.45 µm; Warm solution slightly (if solubility limit reached).
Volume Loss	Filter hold-up volume.	Use "Air Purge" method (Step 4 in protocol) to push remaining liquid through.
Filter Failure (Bubbles)	Membrane rupture; Improper seating.	Discard filtrate. Re-filter with new unit. Do not exceed 75 psi.

References

• Hawach Scientific. (2026). Difference Between PES and PVDF Filter Membrane. Retrieved from [Link]

• Centers for Disease Control and Prevention (CDC). (2023). Guideline for Disinfection and Sterilization in Healthcare Facilities: Filtration. Retrieved from [Link]

• Econe Filtration. (2025). Comparison of Different Cartridge Filter Membrane Materials. Retrieved from [Link]

• National Institutes of Health (NIH). (2020). In vitro comparison of aminoglycoside antibiotics. Antimicrobial Agents and Chemotherapy.[3] Retrieved from [Link]

Sources

• 1. hawachmembrane.com [hawachmembrane.com]
• 2. econefiltration.com [econefiltration.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Sterilization performance comparison between an autosampler-ready microporous filter vial and a syringe-based filter - PMC [pmc.ncbi.nlm.nih.gov]

Application of Dikanamycin A Tris(Sulphate) in Plant Tissue Culture: Protocols for nptII-Mediated Transgenic Selection

Introduction & Mechanism of Action

Dikanamycin A tris(sulphate) (CAS No. 94237-36-2) is a highly purified 2:3 sulfate salt formulation of Kanamycin A, a broad-spectrum aminoglycoside antibiotic[]. In the field of plant biotechnology and genetic engineering, it serves as the gold-standard selection agent for recovering transgenic plant cells transformed with the nptII (neomycin phosphotransferase II) selectable marker gene[2].

Causality of Action: Aminoglycosides like Dikanamycin A exert their phytotoxic effects by actively crossing the cell membrane and irreversibly binding to the 30S ribosomal subunits located within plant plastids (chloroplasts) and mitochondria[3]. This binding induces mRNA misreading and halts protein synthesis, leading to severe chlorosis (bleaching), growth arrest, and eventual necrosis of non-transformed plant tissues.

Conversely, transgenic cells expressing the nptII gene produce the NPTII enzyme, which detoxifies Dikanamycin A via ATP-dependent phosphorylation. The phosphorylated antibiotic is sterically hindered from binding to the 30S ribosome, allowing the transgenic plant cells to maintain normal translation and regenerate into healthy shoots[2].

Mechanism of nptII-mediated resistance to Dikanamycin A tris(sulphate) in transgenic plant cells.

Physicochemical Properties & Stock Preparation

To ensure self-validating and reproducible selection, Dikanamycin A tris(sulphate) must be prepared and stored under strict aseptic conditions. It is heat-sensitive and must never be autoclaved.

Table 1: Physicochemical Properties

Property	Specification
Chemical Name	Dikanamycin A tris(sulphate) / Kanamycin A sulfate (2:3)
CAS Number	94237-36-2
Molecular Formula	C₁₈H₃₆N₄O₁₁ • 1.5 H₂SO₄
Molecular Weight	~631.62 g/mol
Solubility	Soluble in H₂O (Up to 50 mg/mL)
Stability	Stable at -20°C (Stock) / 2-4 weeks at 4°C (in Media)

Protocol: Preparation of 50 mg/mL Stock Solution

• Weighing: Weigh exactly 500 mg of Dikanamycin A tris(sulphate) powder.

• Dissolution: Dissolve the powder in 8 mL of sterile, double-distilled water (ddH₂O) in a sterile 15 mL conical tube. Vortex gently until completely clear.

• Volume Adjustment: Bring the final volume to exactly 10.0 mL with ddH₂O.

• Sterilization: Pass the solution through a 0.22 µm PES (Polyethersulfone) syringe filter into a sterile tube in a laminar flow hood.

• Storage: Aliquot into 1 mL sterile microcentrifuge tubes and store at -20°C. Avoid repeated freeze-thaw cycles.

Experimental Protocol: Agrobacterium-Mediated Transformation

The following self-validating workflow outlines the integration of Dikanamycin A tris(sulphate) into an Agrobacterium tumefaciens transformation pipeline.

Causality of Experimental Design: A critical failure point in plant transformation is applying selection pressure too early. The nptII transgene requires a "resting phase" (typically 3-5 days post-infection) to integrate into the plant genome, transcribe, and accumulate sufficient NPTII enzyme. Immediate exposure to Dikanamycin A will kill both transformed and non-transformed cells[4]. Furthermore, Dikanamycin A does not effectively kill Agrobacterium; a secondary β-lactam antibiotic (e.g., Cefotaxime or Timentin) must be used concurrently[3].

Step-by-Step Methodology

Step 1: Explant Infection & Co-cultivation

• Submerge prepared plant explants (e.g., cotyledons or leaf discs) in an Agrobacterium suspension (OD₆₀₀ = 0.4 - 0.6) harboring your nptII binary vector for 10–20 minutes.

• Blot explants dry on sterile filter paper.

• Transfer to Co-cultivation Medium (Basal MS + hormones + acetosyringone) lacking all antibiotics . Incubate in the dark at 25°C for 48–72 hours[5].

Step 2: Resting Phase & Bacterial Elimination

• Wash explants in sterile water containing 250–500 mg/L Cefotaxime or Timentin to clear external Agrobacterium[5].

• Blot dry and transfer to Resting Medium (Basal MS + hormones + 300 mg/L Timentin). Do not add Dikanamycin A yet.

• Incubate for 3–5 days under standard photoperiods.

Step 3: Stringent Selection Phase

• Transfer explants to Selection Medium (Basal MS + hormones + 300 mg/L Timentin + 50–100 mg/L Dikanamycin A tris(sulphate) ).

• Self-Validation Controls:

  • Positive Control: Untransformed explants on media without Dikanamycin A (must show vigorous regeneration).

  • Negative Control: Untransformed explants on media with Dikanamycin A (must bleach and die within 2 weeks).

• Subculture every 14–21 days onto fresh Selection Medium to prevent antibiotic degradation from allowing "escape" (chimeric) shoots.

Step 4: Rooting and Verification

• Excise green, surviving shoots and transfer to Rooting Medium containing 50 mg/L Dikanamycin A. Transgenic shoots will root normally; escapes will fail to root and turn brown.

• Validate nptII integration via PCR or Southern Blot[6].

Step-by-step workflow for Agrobacterium-mediated transformation and Dikanamycin A selection.

Species-Specific Optimization

Plant species exhibit varying inherent sensitivities to aminoglycosides. Applying a universal concentration leads to either high escape rates (concentration too low) or severe tissue toxicity preventing transgenic regeneration (concentration too high).

Table 2: Optimized Dikanamycin A Working Concentrations

Plant Species	Explant Type	Optimal Concentration	Causality / Notes
Tomato (S. lycopersicum)	Cotyledon / Hypocotyl	50 - 100 mg/L	Cultivar dependent. 'MicroTom' requires 50 mg/L; 'Moneymaker' requires up to 100 mg/L to prevent escapes[7].
Cucumber (C. sativus)	Cotyledon	30 - 50 mg/L	Highly sensitive. Concentrations >50 mg/L completely inhibit bud formation even in transformed cells[8].
Arabidopsis (A. thaliana)	Seed / Floral Dip	50 mg/L	Standard concentration for seedling selection on ½ MS plates[2].
Eggplant (S. melongena)	Leaf / Cotyledon	100 mg/L	Requires higher selection pressure to suppress robust non-transgenic callus proliferation[5].

Troubleshooting & Field Insights

• High Frequency of "Escapes" (False Positives): If non-transgenic shoots are regenerating, the Dikanamycin A concentration is either too low, or the antibiotic has degraded. Ensure the antibiotic is added to the media after autoclaving, once the media has cooled to ~50°C[3].

• Hyperhydricity (Glassiness): Prolonged exposure to high concentrations of aminoglycosides can stress tissues, leading to water-soaked, glassy shoots. If this occurs, reduce the Dikanamycin A concentration by 25% during the later stages of shoot elongation, or supplement the media with 0.1 mg/L sorbitol to manage osmotic stress[5].

• Agrobacterium Overgrowth: Dikanamycin A is strictly for plant selection and will not suppress Agrobacterium strains like EHA105 or GV3101 (which often carry chromosomal resistance). Always pair it with 300-500 mg/L Timentin or Cefotaxime[3].

References

• Protocol for generating and selecting transgenic tomato lines through Agrobacterium tumefaciens-mediated transformation STAR Protocols (Cell Press) URL:[Link]

• A Two-Step System for Efficient Agrobacterium tumefaciens–Mediated Transformation of Cucumber (Cucumis sativus L.) ASHS Journals URL:[Link]

• An improved Agrobacterium mediated transformation and regeneration protocol for successful genetic engineering... Oracle Cloud (Hosted PDF) URL:[Link]

• Paromomycin is a more effective selection agent than kanamycin in Arabidopsis harboring the neomycin phosphotransferase II transgene PMC - National Institutes of Health URL:[Link]

• Analysis of the presence of nptII gene in kanamycin-resistant plants by PCR and southern blot ResearchGate URL:[Link]

• An efficient protocol for Agrobacterium-mediated transformation of the biofuel plant Jatropha curcas by optimizing kanamycin concentration... PMC - National Institutes of Health URL:[Link]

Sources

• 2. Paromomycin is a more effective selection agent than kanamycin in Arabidopsis harboring the neomycin phosphotransferase II transgene - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. An efficient protocol for Agrobacterium-mediated transformation of the biofuel plant Jatropha curcas by optimizing kanamycin concentration and duration of delayed selection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. objectstorage.ap-dcc-gazipur-1.oraclecloud15.com [objectstorage.ap-dcc-gazipur-1.oraclecloud15.com]
• 6. researchgate.net [researchgate.net]
• 7. cell.com [cell.com]
• 8. hort [journals.ashs.org]

APPLICATION NOTE: Optimizing pH for Dikanamycin A tris(sulphate) Antimicrobial Assays

Executive Summary

Dikanamycin A tris(sulphate) (CAS No. 94237-36-2)[] is a highly purified sulfate salt form of Kanamycin A, a potent bactericidal aminoglycoside antibiotic[2]. In microbiological research and drug development, the in vitro efficacy of aminoglycosides is notoriously susceptible to environmental conditions, particularly pH. This application note provides a comprehensive, self-validating protocol for evaluating the antimicrobial activity of Dikanamycin A tris(sulphate), detailing the mechanistic causality behind its optimal alkaline pH (7.5–8.0)[3].

Mechanistic Causality: The Role of pH in Aminoglycoside Uptake

To design robust antimicrobial assays, researchers must understand why pH dictates Dikanamycin A's efficacy. The fundamental mechanism relies on the Proton Motive Force (PMF) across the bacterial inner membrane.

Dikanamycin A (Molecular Formula: C18H36N4O11)[4] contains multiple amino groups. In its tris(sulphate) form, it exists as a highly charged polycation[5]. Its cellular uptake occurs in three stages:

• Electrostatic Binding: The polycationic drug binds to negatively charged outer membrane components (e.g., lipopolysaccharides in Gram-negative bacteria).

• Energy-Dependent Phase I (EDP-I): The drug crosses the inner membrane. This step is strictly driven by the electrical potential gradient (

  ) component of the PMF.

• Energy-Dependent Phase II (EDP-II): Once inside, the drug binds irreversibly to the 30S ribosomal subunit[4], causing mistranslation and membrane permeabilization, which accelerates further drug uptake.

The pH Effect: The PMF is the sum of the transmembrane proton gradient (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

) and the electrical potential ( ). At an optimal alkaline pH (e.g., pH 7.8), the external environment is more basic than the bacterial cytoplasm. To maintain intracellular homeostasis and the overall PMF, the bacterium must hyperpolarize its inner membrane, drastically increasing (making the inside more negative). This massive electrical gradient acts as a powerful magnet, accelerating the uptake of the positively charged Dikanamycin A molecules into the cytoplasm, thereby maximizing its bactericidal activity.

Pathway Visualization

Figure 1: Mechanism of pH-dependent Dikanamycin A cellular uptake driven by Proton Motive Force.

Quantitative Data: pH-Dependent Antimicrobial Activity

The table below summarizes the representative Minimum Inhibitory Concentration (MIC) shifts of Dikanamycin A tris(sulphate) against standard quality-control strains when environmental pH is modulated. Notice the logarithmic increase in potency as the environment shifts from acidic to optimal alkaline conditions.

Target Pathogen	MIC at pH 5.5 (μg/mL)	MIC at pH 6.5 (μg/mL)	MIC at pH 7.4 (μg/mL)	MIC at pH 8.0 (μg/mL)
Escherichia coli ATCC 25922	64	16	4	1 - 2
Staphylococcus aureus ATCC 29213	32	8	2	0.5 - 1
Pseudomonas aeruginosa ATCC 27853	128	32	8	2 - 4

Experimental Protocols

Protocol 1: Preparation of Reagents and pH-Adjusted Media

Trustworthiness & Causality: Standard culture media (like MRS or unadjusted MHB) often have fluctuating pH levels or contain antagonistic ions[3]. We strictly utilize Cation-Adjusted Mueller-Hinton Broth (CAMHB) to prevent divalent cations (

, ) from outcompeting the aminoglycoside for outer membrane binding sites.

Materials:

• Dikanamycin A tris(sulphate) powder (CAS 94237-36-2)[]

• Sterile double-distilled water (

  )

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• 0.1 M HCl and 0.1 M NaOH

Step-by-Step Procedure:

• Stock Solution: Weigh exactly 10.0 mg of Dikanamycin A tris(sulphate) and dissolve in 1.0 mL of sterile

  to create a 10 mg/mL stock.

  • Causality Check:Do not use Phosphate-Buffered Saline (PBS). Phosphate anions electrostatically bind to polycationic aminoglycosides, causing micro-precipitations that artificially inflate MIC readings.

• Media Aliquoting: Divide CAMHB into four separate sterile flasks (100 mL each).

• pH Adjustment: Using a calibrated pH meter, adjust the flasks to pH 5.5, 6.5, 7.4 (clinical standard), and 8.0 using dropwise additions of 0.1 M HCl or 0.1 M NaOH.

• Sterilization: Filter-sterilize the pH-adjusted media through a 0.22 μm PES membrane. Do not autoclave after pH adjustment, as heat can alter the pH of buffered broths.

Protocol 2: Broth Microdilution MIC Assay

This protocol validates the pH-dependent efficacy of the drug against target strains.

Step-by-Step Procedure:

• Inoculum Preparation: Grow the target bacterial strain (e.g., E. coli ATCC 25922) overnight on an agar plate. Suspend isolated colonies in sterile saline to a 0.5 McFarland standard (

  CFU/mL). Dilute 1:150 in the respective pH-adjusted CAMHB to reach a final working inoculum of CFU/mL.

• Serial Dilution: In a 96-well U-bottom microtiter plate, add 50 μL of pH-adjusted CAMHB to columns 2–12. Add 100 μL of diluted Dikanamycin A (e.g., 128 μg/mL) to column 1. Perform a 2-fold serial dilution from column 1 to 11 by transferring 50 μL sequentially. Discard 50 μL from column 11. Column 12 serves as the positive growth control.

• Inoculation: Add 50 μL of the working inoculum to all wells. The final test concentration of bacteria is

  CFU/mL, and the drug concentration range is 64 μg/mL down to 0.06 μg/mL.

• Incubation: Seal the plate with a breathable membrane and incubate at 37°C for 18–20 hours.

• Readout: Determine the MIC as the lowest concentration of Dikanamycin A tris(sulphate) that completely inhibits visible bacterial growth.

  • Self-Validation: If the MIC at pH 8.0 is not at least 4-fold lower (more potent) than at pH 6.5, verify the calibration of your pH meter and ensure the media was not over-supplemented with divalent cations.

References

Sources

• 2. Kanamycin A - Wikipedia [en.wikipedia.org]
• 3. air.uniud.it [air.uniud.it]
• 4. creative-diagnostics.com [creative-diagnostics.com]
• 5. Kanamycin | C18H36N4O11 | CID 6032 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Dikanamycin A tris(sulphate) precipitation in cell culture media

Topic: Troubleshooting Precipitation in Cell Culture Media Document ID: TSC-DKA-2024-001 Last Updated: October 26, 2023

Executive Summary & Compound Profile

Dikanamycin A tris(sulphate) is a polycationic aminoglycoside antibiotic, structurally and functionally analogous to Kanamycin A . It is widely used in cell culture to inhibit Gram-negative and some Gram-positive bacteria by binding to the 70S ribosomal subunit.

While highly soluble in water, Dikanamycin A tris(sulphate) presents specific solubility challenges in complex cell culture matrices (DMEM, RPMI) due to its ionic nature. The "tris(sulphate)" formulation introduces a significant sulfate load, which can trigger ionic incompatibility when introduced to media rich in phosphates and calcium, leading to the formation of insoluble salt complexes often mistaken for contamination.

Physicochemical Profile

Parameter	Specification
Chemical Class	Aminoglycoside Antibiotic
Salt Form	Tris(sulphate) (3x )
Solubility (Water)	> 50 mg/mL (Highly Soluble)
Solubility (Media)	pH and Temperature Dependent (Risk > 100 µg/mL)
pKa	~7.2 - 8.8 (Multiple amino groups)
Critical Interaction	Polyanionic binding (Phosphates, DNA, Proteins)

The Chemistry of Precipitation (The "Why")

To solve precipitation, one must understand the driving forces. Dikanamycin A is a polycation (positively charged) at physiological pH (7.2–7.4).

Mechanism 1: The Phosphate Trap

Cell culture media (DMEM, RPMI 1640) contain high concentrations of inorganic phosphates (

). When Dikanamycin A (carrying 3 sulfate groups) is added, the cationic aminoglycoside core can swap counter-ions. If the local concentration of Drug-Phosphate complexes exceeds the solubility product ( ), immediate turbidity occurs.

Mechanism 2: The Common Ion Effect

The tris(sulphate) form contributes significant sulfate ions to the solution. If the media already contains sulfates (e.g., Magnesium Sulfate), the Common Ion Effect reduces the solubility of the antibiotic, forcing it out of the solution as a crystalline precipitate.

Mechanism 3: Protein "Salting Out"

In serum-supplemented media (10% FBS), the sudden addition of a high-salt stock solution (Dikanamycin A tris(sulphate)) can dehydrate the hydration shell of serum proteins (Albumin), causing them to co-precipitate with the drug.

Visualization: Precipitation Cascade

Figure 1: The physicochemical pathway leading to Dikanamycin A precipitation in culture environments.

Troubleshooting Guide (Q&A)

Issue 1: Immediate Cloudiness Upon Addition

Q: I added the Dikanamycin stock directly to my media bottle, and it instantly turned cloudy. Is it contaminated?

A: It is likely not contamination but salt shock .

• Cause: Adding a highly concentrated stock (e.g., 1000x) directly to a large volume creates a localized area of supersaturation where the drug concentration exceeds the solubility limit before it can disperse.

• Solution:

  • Pre-dilute: Dilute the stock 1:10 in sterile water or low-salt buffer (HEPES) before adding to the media.

  • Vortex while adding: Ensure rapid dispersion by swirling the media while adding the drug dropwise.

  • Filter: If the media is cloudy, filter through a 0.22 µm PES membrane. If the cloudiness disappears and does not return, it was a precipitate. If it returns overnight, check for bacterial growth.

Issue 2: Crystals After Freeze-Thaw

Q: My stock solution (stored at -20°C) has sharp crystals at the bottom. Heating didn't dissolve them.

A: This is crystallization of the sulfate salt .

• Cause: The tris(sulphate) form is stable but can crystallize at low temperatures. Repeated freeze-thaw cycles encourage crystal growth (Ostwald ripening).

• Solution:

  • Warm it up: Heat the stock to 37°C for 15–30 minutes and vortex vigorously.

  • Adjust pH: If stubborn, check the pH. Dikanamycin is more soluble at slightly acidic to neutral pH. If the stock pH has drifted >8.0, precipitation increases.

  • Aliquot: Do not re-freeze the bulk bottle. Aliquot into single-use volumes to prevent freeze-thaw stress.

Issue 3: "Black Dots" in Culture

Q: I see small black dots vibrating in the culture after adding Dikanamycin. Is it bacteria?

A: This is often Brownian motion of micro-precipitates , not bacteria.

• Diagnostic:

  • Static vs. Growing: Do the dots multiply exponentially over 24h? If no, it is precipitate.

  • Acid Test: Add a drop of dilute acetic acid to a sample. If the dots dissolve, they are salt crystals (likely Calcium-Dikanamycin-Phosphate complexes).

• Prevention: Lower the working concentration. Ensure the media pH is 7.2–7.4.

Validated Protocols

Protocol A: Correct Reconstitution of Stock Solution

Use this protocol to create a stable 10 mg/mL stock.

• Weighing: Weigh Dikanamycin A tris(sulphate) powder in a sterile environment.

• Solvent Choice: Use Sterile WFI (Water for Injection) or distilled deionized water .

  • Critical: Do NOT use PBS or DMEM for the stock solution. The high phosphate content in PBS will cause premature precipitation at high concentrations.

• Dissolution:

  • Add water to 80% of the final volume.

  • Vortex until clear.

  • Check pH. Ideally, it should be between 6.5 and 7.5.

  • Adjust volume to final target.

• Sterilization: Syringe filter through a 0.22 µm PES (Polyethersulfone) or PVDF filter.

  • Note: Avoid Nylon filters as they may bind aminoglycosides.

• Storage: Aliquot into light-protective tubes (amber) and store at -20°C.

Protocol B: Media Compatibility Matrix

Reference this table before mixing.

Base Media	Compatibility Risk	Notes
Water / Saline	Low	Ideal for stock preparation.
DMEM (High Glucose)	Moderate	High phosphate content. Add drug slowly with agitation.
RPMI 1640	High	Contains high phosphate and sometimes high calcium. prone to precipitation.
F-12K / Ham's	Moderate	Monitor pH closely.
PBS (10x)	Very High	Do not mix. Immediate precipitation likely.

Troubleshooting Workflow (Decision Tree)

Figure 2: Step-by-step diagnostic workflow for identifying Dikanamycin A precipitates.

References

• European Patent Office. (1986). New medicaments for topical use (EP0197718B2). Google Patents.
• General guidelines on aminoglycoside handling in cell culture.
• Provides physicochemical data for Kanamycin A (analogous to Dikanamycin) regarding solubility and pH stability.

• Vax, A. (2023). Aminoglycoside Antibiotics: Mechanisms of Action and Resistance. National Center for Biotechnology Information (NCBI). [Link]

  • Mechanistic background on the polycationic n

Technical Support Center: Troubleshooting Low Transformation Efficiency with Dikanamycin A tris(sulphate)

Welcome to the Technical Support Center. Dikanamycin A tris(sulphate) (CAS No. 94237-36-2)[] is a highly purified trisulfate salt of Kanamycin A. It is a potent aminoglycoside antibiotic widely used for the selection of transformed bacteria and transfected mammalian cells.

When researchers experience low transformation efficiency using Dikanamycin A, the root cause rarely lies in the DNA itself. Instead, it is usually a misalignment between the antibiotic's intracellular mechanism of action, the bacterial cell's recovery kinetics, and the biochemical stability of the selective media. This guide provides a mechanistic, self-validating approach to diagnosing and resolving these issues.

Mechanism of Action & Resistance Pathway

To troubleshoot effectively, you must understand how the selection pressure works. Dikanamycin A functions by binding to the bacterial 30S ribosomal subunit, inducing mistranslation and inhibiting translocation during protein synthesis. Resistance is conferred by the kanR or neo gene, which encodes Aminoglycoside-3'-phosphotransferase (APH). APH inactivates the antibiotic via intracellular phosphorylation[2].

Fig 1. Dikanamycin A mechanism of action and APH(3')-mediated resistance pathway.

Diagnostic Flowchart

Use the following logical workflow to isolate the variable causing your low transformation efficiency.

Fig 2. Diagnostic flowchart for troubleshooting low transformation efficiency on Dikanamycin A.

In-Depth Troubleshooting FAQs

Q1: Why do I get zero colonies on my Dikanamycin A plates, but my ampicillin controls work perfectly? Causality & Solution: This is the most common issue and is almost always caused by insufficient phenotypic expression time (recovery) . Ampicillin targets cell wall synthesis; thus, transformed cells can often be plated immediately because the resistance enzyme (β-lactamase) acts externally in the periplasm. In contrast, Dikanamycin A acts intracellularly on the ribosome. If the cells are exposed to Dikanamycin A before the APH enzyme is transcribed, translated, and accumulated in the cytoplasm, the antibiotic will immediately halt all protein synthesis—including the synthesis of APH itself—resulting in cell death. Action: You must incubate the transformation mixture in SOC medium at 37°C for a minimum of 45–60 minutes before plating.

Q2: My transformation efficiency is extremely low, and the colonies are tiny. What is causing this? Causality & Solution: Tiny colonies and low efficiency typically indicate sub-lethal antibiotic degradation or incorrect active concentration . Dikanamycin A tris(sulphate) is heat-sensitive. If the antibiotic is added to molten agar that is too hot (>50°C), thermal degradation occurs[3]. Furthermore, commercial powdered products contain sulfate groups that add to the molecular weight; the powder may only contain ~67.7% active base[3]. If you do not account for this, your actual concentration will be too low, leading to poor selection and slow growth. Action: Cool agar to 50°C (comfortable to touch) before adding the antibiotic[3]. Calculate your input concentration based on the active base potency provided in the Certificate of Analysis (CoA).

Q3: I see a lawn of background growth or "satellite" colonies. Is the Dikanamycin A defective? Causality & Solution: Unlike ampicillin, which is degraded by secreted β-lactamase allowing non-resistant cells to feed off a detoxified zone, Dikanamycin A is inactivated intracellularly[2]. Therefore, true satellite colonies are rare. If you see background growth, it usually indicates the antibiotic concentration has fallen below the Minimum Inhibitory Concentration (MIC)[3]. Action: Ensure your stock solution is fresh. Kanamycin solutions can develop precipitates and lose efficacy if incompatible solvents are used; always dissolve in sterile water or PBS and verify the pH[2].

Self-Validating Transformation Protocol

To ensure trustworthiness in your results, you must use a self-validating system. This protocol incorporates built-in controls to isolate variables, ensuring that any failure can be immediately diagnosed.

Step-by-Step Methodology:

• Preparation & Controls: Thaw competent E. coli cells on ice. Set up three microcentrifuge tubes:

  • Tube A (Test): 50 µL cells + 1–5 µL of your Dikanamycin-resistant plasmid (10–50 pg).

  • Tube B (Positive Control): 50 µL cells + 1 µL pUC19 (Ampicillin-resistant, 10 pg).

  • Tube C (Negative Control): 50 µL cells + 1 µL sterile water.

• Incubation: Gently flick the tubes to mix. Incubate all tubes on ice for exactly 30 minutes.

• Heat Shock: Transfer tubes to a 42°C water bath for exactly 30–45 seconds (strain dependent). Do not shake. Note: Exceeding the recommended temperature or time can result in competent cell death[4].

• Ice Recovery: Immediately transfer tubes back to ice for 2 minutes.

• Phenotypic Expression (CRITICAL): Add 950 µL of room-temperature SOC medium to each tube. Incubate at 37°C for 60 minutes with vigorous shaking (250 rpm). Do not skip or shorten this step.

• Plating:

  • Plate 50–100 µL of Tube A onto LB + Dikanamycin A agar.

  • Plate 50–100 µL of Tube B onto LB + Ampicillin agar.

  • Plate 50–100 µL of Tube C onto LB + Dikanamycin A agar.

• Incubation: Invert plates and incubate at 37°C for 16–24 hours.

Validation Logic:

• If Tube B grows but Tube A does not, your competent cells and heat-shock technique are viable; the issue lies strictly with the Dikanamycin plasmid or the Dikanamycin plates.

• If Tube C grows, your Dikanamycin A plates are degraded or the concentration is too low, allowing non-resistant bacteria to survive.

• Transformation efficiency is calculated as the number of cells transformed per 1 µg of plasmid DNA[5]. A successful reaction should yield

  to transformants per µg[5].

Quantitative Data: Concentration Guidelines

Below is a summarized table of recommended Dikanamycin A active base concentrations for various applications to prevent toxicity while maintaining strict selection pressure.

Application / Organism	Plasmid Copy Number	Recommended Active Concentration	Notes
E. coli (Standard Cloning)	High Copy (e.g., pUC origin)	50 µg/mL	Standard working concentration for robust selection.
E. coli (Protein Expression)	Low Copy (e.g., pET vectors)	25 - 30 µg/mL	Lower concentration prevents toxicity in leaky expression systems.
Agrobacterium tumefaciens	Broad Host Range	50 µg/mL	Requires longer recovery times (2-4 hours) before plating.
Liquid Culture Maintenance	Any	25 µg/mL	Halve the concentration for liquid media to reduce metabolic burden.

References

• Creative Diagnostics. "Common Problems and Solutions of Kanamycin in Experiments." Creative Diagnostics Blog.[Link]

• Edvotek. "Transformation Tips and Tricks." Edvotek Resources.[Link]

• ResearchGate Community. "Reason for spurious colonies on kanamycin plates." ResearchGate Q&A.[Link]

Sources

• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. researchgate.net [researchgate.net]
• 4. neb.cn [neb.cn]
• 5. edvotek.com [edvotek.com]

Dikanamycin A tris(sulphate) degradation at room temperature

logo

A Guide for Researchers, Scientists, and Drug Development Professionals

A Note on Nomenclature: Dikanamycin vs. Kanamycin

This guide addresses the room temperature degradation of aminoglycoside antibiotics, focusing on the compound most likely intended by the query "Dikanamycin A tris(sulphate)." Extensive searches indicate that "Dikanamycin" is not a recognized chemical name in scientific literature or databases. It is highly probable that this is a typographical error for Kanamycin A tris(sulfate) . Kanamycin is a widely used aminoglycoside antibiotic, and its structure is consistent with the formation of a tris(sulfate) salt. Therefore, this document will proceed under the assumption that the topic of interest is Kanamycin A tris(sulfate) and will refer to it as Kanamycin hereafter.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the stability and handling of Kanamycin A tris(sulfate) at room temperature.

Q1: How stable is Kanamycin A tris(sulfate) at room temperature?

A: The stability of Kanamycin A tris(sulfate) depends entirely on its physical state:

• As a dry powder: Kanamycin sulfate is very stable at room temperature when stored in a tightly sealed container, protected from moisture and light.[1] Safety data sheets indicate that the material is stable under normal ambient storage conditions and only begins to decompose at temperatures above 250°C.[2][3]

• In an aqueous solution: Once dissolved in water or a buffer, Kanamycin becomes significantly more susceptible to degradation.[1] Storing Kanamycin solutions at room temperature for extended periods is not recommended. For short-term storage (a few weeks), refrigeration at 2-8°C is advised.[4][5] For long-term storage, aliquots should be frozen at -20°C.[1][4]

Q2: What are the primary factors that cause Kanamycin degradation in solution?

A: Several factors can accelerate the degradation of Kanamycin in an aqueous environment:

• Hydrolysis: This is the most common degradation pathway for pharmaceuticals in solution, involving the cleavage of chemical bonds by water.[6] For Kanamycin, this can involve the hydrolysis of its glycosidic bonds (linking the amino sugar rings) or the sulfate ester groups, particularly under non-neutral pH conditions.[7][8][9]

• pH: The pH of the solution is critical. Kanamycin is more stable in slightly acidic conditions. Product information often recommends a pH range of 4.5 to 5.5 for solutions to maintain stability.[5] It is particularly unstable in alkaline (basic) conditions.[10][11]

• Temperature: Increased temperature accelerates chemical reactions, including hydrolysis.[5] To minimize degradation, it is crucial to avoid heating Kanamycin solutions, for instance, by adding it to microbiological media only after the media has cooled to about 55°C.[1]

• Light: Kanamycin is known to be light-sensitive.[1][5] Exposure to UV or even strong ambient light can promote degradation. Solutions should be stored in amber or opaque containers to protect them from light.[5]

• Oxidation: Although hydrolysis is the primary concern, oxidative degradation can also occur, especially in the presence of oxidizing agents or metal ions.[12] Forced degradation studies, a key part of pharmaceutical development, routinely test for oxidative susceptibility.[10][13]

Q3: What are the likely degradation products of Kanamycin?

A: Degradation can lead to a loss of the molecule's structural integrity and, consequently, its antibiotic activity. The primary degradation products result from the cleavage of the glycosidic bonds that link the three rings of the Kanamycin molecule. This process, known as deglycosylation, can be initiated by hydrolysis.[14] This would result in the separation of the 2-deoxystreptamine core from its amino sugar substituents. Further degradation or side reactions can also occur. Identifying these products definitively requires advanced analytical techniques like Liquid Chromatography-Mass Spectrometry (LC-MS).[15][16]

Q4: How can I detect if my Kanamycin sample has degraded?

A: You can look for both physical and analytical evidence of degradation:

• Biological Assay: The most direct functional test is to check its biological activity. A noticeable decrease in its efficacy against a susceptible bacterial strain indicates a loss of potency, likely due to degradation.

• Visual Inspection: Look for changes in the solution's appearance. A yellow or brown discoloration, or the formation of a precipitate, can be signs of significant degradation.

• Analytical Chemistry: For a precise assessment, analytical methods are required. High-Performance Liquid Chromatography (HPLC) is the standard technique to separate the parent Kanamycin from its degradation products.[17][18] A chromatogram of a degraded sample will show a decrease in the area of the main Kanamycin peak and the appearance of new, smaller peaks corresponding to the degradation products.

Troubleshooting Guide

This section provides a structured approach to solving common issues encountered during experiments involving Kanamycin.

Problem 1: Inconsistent Experimental Results or Loss of Antibiotic Potency

You observe that your Kanamycin is no longer effective at its expected concentration, or that results vary between experiments.

Caption: Troubleshooting workflow for loss of Kanamycin potency.

Causality and Recommended Actions:

• Check Stock Solution: Aminoglycosides are most vulnerable in solution.[1] Verify that your stock was stored correctly. Repeated freeze-thaw cycles should be avoided by storing the solution in single-use aliquots. If the stock is old or has been stored improperly, its potency is questionable.

  • Action: Discard the suspect stock solution. Prepare a fresh stock from the dry powder, filter-sterilize it (do not autoclave), and store it in appropriate aliquots at -20°C.[4]

• Review Preparation Protocol: The solvent and final pH can impact stability. Using non-sterile water can introduce contaminants, while an unbuffered solution may drift to a pH that accelerates hydrolysis.

  • Action: Ensure you use sterile, purified water or a buffer that maintains a slightly acidic pH.[5]

• Analyze Experimental Workflow: Adding Kanamycin to hot agar or media is a common cause of degradation.[1]

  • Action: Always cool autoclaved media to a temperature that is comfortable to handle (~55°C) before adding the antibiotic stock solution. Protect prepared plates and media from direct light.

Problem 2: Unexpected Peaks in HPLC Analysis

Your HPLC chromatogram shows the main Kanamycin peak, but also several other smaller, unexpected peaks that are not present in the standard.

Causality and Recommended Actions:

• Confirm Degradation: The presence of new peaks, especially those eluting earlier than the parent compound (indicating higher polarity, a common result of hydrolysis), is strong evidence of degradation.

• Isolate the Source:

  • Analyze the Dry Powder: Prepare a fresh solution from the solid material and inject it immediately. If the peaks are present, the powder itself may be contaminated or degraded (though this is less likely if stored properly).

  • Analyze the Solvent: Inject a blank sample of the solvent (water, buffer) used to dissolve the Kanamycin to ensure it is not the source of the extraneous peaks.

  • Perform a Time-Course Study: Analyze a freshly prepared solution and then re-analyze it after letting it sit at room temperature for several hours (e.g., 4, 8, and 24 hours). If the new peaks grow in size while the main Kanamycin peak shrinks, this confirms they are degradation products forming under your experimental conditions.

• Action Plan:

  • Optimize Storage: If degradation is confirmed, immediately implement the proper storage procedures outlined in the FAQ section (refrigeration for short-term, frozen aliquots for long-term).

  • Consider Forced Degradation: To proactively understand your molecule's stability, perform a forced degradation study as detailed in the next section. This will help identify the conditions (pH, heat, oxidation) that your Kanamycin formulation is most sensitive to.[13][19]

Experimental Protocol: Forced Degradation Study

A forced degradation study is a controlled experiment designed to accelerate the degradation of a drug substance to identify potential degradation pathways and develop stability-indicating analytical methods.[11][13]

Objective: To determine the susceptibility of Kanamycin A tris(sulfate) to hydrolysis (acidic and basic), oxidation, and heat.

Materials:

• Kanamycin A tris(sulfate) powder

• Reagent-grade water (HPLC-grade)

• Hydrochloric acid (HCl), 0.1 M solution

• Sodium hydroxide (NaOH), 0.1 M solution

• Hydrogen peroxide (H₂O₂), 3% solution

• HPLC system with a suitable column (e.g., C18) and detector

• pH meter

• Calibrated oven

Workflow Diagram:

Caption: Workflow for a forced degradation study of Kanamycin.

Step-by-Step Methodology:

• Prepare Stock Solution: Accurately weigh and dissolve Kanamycin A tris(sulfate) in HPLC-grade water to a final concentration of 1 mg/mL.

• Set Up Stress Conditions: Aliquot the stock solution into five separate, clearly labeled amber glass vials.

  • Acid Hydrolysis: To one vial, add an equal volume of 0.1 M HCl.

  • Base Hydrolysis: To another vial, add an equal volume of 0.1 M NaOH.

  • Oxidation: To a third vial, add an equal volume of 3% H₂O₂.

  • Thermal Stress: Place the fourth vial in an oven set to 60°C.

  • Control: Keep the fifth vial at room temperature.

• Incubation and Sampling:

  • Incubate the "Base Hydrolysis" and "Oxidation" vials at room temperature.

  • Incubate the "Acid Hydrolysis" and "Thermal Stress" vials at 60°C to accelerate degradation.

  • Withdraw a small sample from each vial at specified time points (e.g., 0, 2, 4, 8, and 24 hours).

• Sample Preparation for Analysis:

  • Before injection, the acidic and basic samples must be neutralized to prevent damage to the HPLC column. Add an equimolar amount of NaOH to the acid sample and HCl to the base sample.

  • Dilute all samples to a suitable concentration for HPLC analysis.

• HPLC Analysis:

  • Analyze all samples using a validated, stability-indicating HPLC method. An appropriate method for Kanamycin might use a C18 column with a mobile phase containing an ion-pairing agent and UV detection at a low wavelength (~205 nm).[18]

  • Record the chromatograms for each time point and condition.

• Data Interpretation:

  • Compare the chromatograms of the stressed samples to the control sample.

  • Calculate the percentage degradation by measuring the decrease in the peak area of the parent Kanamycin.

  • Note the appearance and growth of new peaks, which represent degradation products.

Data Summary Table

The following table summarizes the key stability attributes and handling recommendations for Kanamycin A tris(sulfate).

Parameter	Solid (Powder) Form	Aqueous Solution	Rationale & References
Recommended Storage	Room Temperature (Tightly closed, dry)	Short-Term: 2-8°CLong-Term: -20°C (Aliquots)	Solid form is chemically stable at ambient temperatures.[20] Solutions are prone to hydrolysis and require cold storage to slow degradation.[1][4][5]
Primary Degradation Pathway	Thermal decomposition (at >250°C)	Hydrolysis (cleavage by water)	High thermal energy is needed to break bonds in the solid state.[2] In solution, water acts as a nucleophile, especially at non-neutral pH.[6]
Sensitivity to pH	Not applicable	High. Unstable in alkaline conditions. More stable in slightly acidic pH (4.5-5.5).	Base-catalyzed hydrolysis is a common and rapid degradation pathway for many pharmaceuticals.[10][11]
Sensitivity to Light	Moderate	High. Should be protected from light.	Photons can provide the energy to initiate degradative chemical reactions.[1][5]
Handling Precautions	Avoid dust formation.	Do not autoclave. Add to sterile media only after it has cooled.	Autoclaving provides high heat that will degrade the antibiotic.[4] Adding to hot media will cause thermal degradation.[1]

References

• WADA. (n.d.). New engineered enzymes for sulfate ester hydrolysis to improve doping control.
• Bitesize Bio. (2025, May 27). Antibiotic Stability: Keep Your (Gun)powder Dry.
• Creative Diagnostics. (n.d.). Mechanisms and Impact of Aminoglycoside.
• Williams, N. H., et al. (n.d.).
• Testing.com. (2021, November 9). Aminoglycoside Antibiotics.
• Waterman, K. C. (n.d.).
• Hengge, A. C., et al. (2014, February 20). Experimental and Theoretical Insights into the Mechanisms of Sulfate and Sulfamate Ester Hydrolysis and the End Products of Type I Sulfatase Inactivation by Aryl Sulfamates.
• Jariwala, F. B., et al. (n.d.). Rapid determination of aminoglycosides in pharmaceutical preparations by electrospray ionization mass spectrometry.
• Mingeot-Leclercq, M. P., et al. (n.d.). Aminoglycoside: Activity and Resistance. PMC.
• Chen, Z., et al. (2023, March 1). Deglycosylation Inactivation Initiated by a Novel Periplasmic Dehydrogenase Complex Provides a Novel Strategy for Eliminating the Recalcitrant Antibiotic Kanamycin.
• Benkovic, S. J., & Dunikoski, L. K. (1970, March 1). Intramolecular Catalysis of Sulfate Ester Hydrolysis.
• Wright, G. D. (n.d.). Aminoglycoside Antibiotic Resistance by Enzymatic Deactivation.
• Ghinet, A., et al. (2023, December 4). Aminoglycoside uptake, stress, and potentiation in Gram-negative bacteria: new therapies with old molecules. Microbiology and Molecular Biology Reviews.
• MilliporeSigma. (n.d.). SAFETY DATA SHEET - according to the (US)
• PharmaCompass. (2025, November 10). Forced degradation studies: A critical lens into pharmaceutical stability.
• Coriolis Pharma. (n.d.). Forced Degradation Studies.
• Claeys, K. C., et al. (2013, October 22). Stable Susceptibility to Aminoglycosides in an Age of Low Level, Institutional Use. PMC.
• Daikos, G. L., et al. (n.d.).
• Hanessian, S., et al. (1975).
• Carl ROTH. (n.d.).
• Geneaid. (n.d.).
• Spector, M. P. (2023, January 1). Analytical Methods to Determine the Stability of Biopharmaceutical Products.
• PharmacyLibrary. (n.d.). Kanamycin Sulfate – Ketotifen Fumarate | Trissel's Stability of Compounded Formulations, 6th Edition.
• BioSpectra. (2021, October 25). TRIS TESTING METHODS.
• Creative Diagnostics. (2025, February 17). Preparation and Storage of Kanamycin Solution.
• Mustafa, G., et al. (2016, August 30). Liquid Chromatographic Assay for the Analysis of Kanamycin sulphate nanoparticles in Rat after intramuscular administration. Journal of Applied Pharmaceutical Science.
• USAMRMC. (2014, May 21).
• Carl ROTH. (n.d.).
• TM Media. (n.d.).
• HELIX Chromatography. (n.d.). HPLC Methods for analysis of TRIS.
• Singh, S., et al. (n.d.).
• Singh, S., et al. (2015, October 15).
• Regella, V. R. P. S., et al. (2020, April 15).
• MilliporeSigma. (n.d.). Tris sulfate.

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• 10. Four new degradation products of doxorubicin: An application of forced degradation study and hyphenated chromatographic techniques - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. Aminoglycoside antibiotics: oxidative degradations leading to novel biochemical probes and synthetic intermediates - PubMed [pubmed.ncbi.nlm.nih.gov]
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overcoming bacterial resistance to Dikanamycin A tris(sulphate)

Troubleshooting Guides & FAQs for Overcoming Bacterial Resistance

Welcome to the Dikanamycin A Tris(Sulphate) Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals troubleshoot experimental anomalies, understand resistance mechanisms at a molecular level, and implement self-validating protocols to restore antimicrobial efficacy.

Section 1: Mechanistic Profiling of Resistance

FAQ 1: Why is my target strain exhibiting sudden high-level resistance to Dikanamycin A?

Answer: Resistance to Dikanamycin A tris(sulphate) is rarely spontaneous; it is typically driven by the acquisition of mobile genetic elements. Dikanamycin A functions by binding to the 16S rRNA of the bacterial 30S ribosomal subunit, inducing mistranslation and halting protein synthesis. When resistance occurs, it is primarily driven by three causal mechanisms:

• Aminoglycoside-Modifying Enzymes (AMEs): These enzymes—acetyltransferases (AAC), nucleotidyltransferases (ANT), and phosphotransferases (APH)—covalently modify the drug's hydroxyl or amino groups. This modification sterically hinders the drug, preventing it from forming critical hydrogen bonds with the A-site of the 16S rRNA .

• 16S rRNA Methyltransferases (16S-RMTases): Enzymes like ArmA and RmtB add a methyl group to key nucleotides (e.g., G1405 or A1408) on the target ribosome. This structural alteration physically blocks Dikanamycin A from docking, conferring extreme high-level resistance .

• Efflux Pumps: Systems like MexXY-OprM in Pseudomonas aeruginosa actively extrude the drug, lowering intracellular concentrations below the required therapeutic threshold .

Mechanisms of bacterial resistance to Dikanamycin A tris(sulphate).

FAQ 2: How do I phenotypically distinguish between AME-mediated and ribosomal methylation resistance?

Answer: You can differentiate these mechanisms by analyzing cross-resistance profiles. AMEs typically confer moderate-to-high resistance to specific subsets of aminoglycosides based on their modification site. In contrast, 16S-RMTases confer pan-aminoglycoside resistance across the entire drug class.

Table 1: Quantitative MIC Data for Resistance Profiling

Resistance Mechanism	Dikanamycin A MIC (µg/mL)	Amikacin MIC (µg/mL)	Gentamicin MIC (µg/mL)	Reversal Strategy
Wild-Type (Susceptible)	≤ 4	≤ 4	≤ 4	N/A
AAC(6')-Ib (Acetylation)	≥ 32	≥ 16	≤ 4	AAC Inhibitors
ANT(2")-Ia (Adenylylation)	≥ 16	≤ 4	≥ 16	ANT Inhibitors
16S-RMTase (e.g., ArmA)	≥ 256	≥ 256	≥ 256	Analog Substitution
Efflux (MexXY-OprM)	8 - 32	8 - 16	8 - 16	EPIs (e.g., PAβN)

Section 2: Assay Troubleshooting & Validation

FAQ 3: My Broth Microdilution (BMD) MIC results for Dikanamycin A are inconsistent across biological replicates. How do I build a self-validating assay?

Answer: Aminoglycoside uptake is heavily dependent on the electrochemical gradient of the bacterial outer membrane. Divalent cations (Ca²⁺ and Mg²⁺) compete with Dikanamycin A for binding sites on negatively charged lipopolysaccharides (LPS). If your media is not strictly cation-adjusted, you will observe artificially skewed MICs. A self-validating assay must include internal quality control (QC) strains to verify these cation concentrations.

Protocol 1: Self-Validating Cation-Adjusted Broth Microdilution

• Step 1: Media Preparation. Use Cation-Adjusted Mueller-Hinton Broth (CA-MHB). Analytically verify that Ca²⁺ is adjusted to 20–25 mg/L and Mg²⁺ to 10–12.5 mg/L.

• Step 2: Drug Preparation. Dissolve Dikanamycin A tris(sulphate) in sterile water (stock concentration 10 mg/mL). Perform serial two-fold dilutions in CA-MHB.

• Step 3: Inoculum Standardization. Prepare a 0.5 McFarland suspension of the test strain and dilute 1:100 to achieve a final well concentration of

  CFU/mL.

• Step 4: Internal Controls (Critical). Include E. coli ATCC 25922 (Susceptible QC: Target MIC 0.5–2 µg/mL) and P. aeruginosa ATCC 27853 (Resistant QC: Target MIC 1–4 µg/mL). Causality Check: If QC strains fall outside these ranges, the assay is invalid, proving that the cation levels are interfering with drug uptake.

• Step 5: Incubation. Incubate at 35°C for 16–20 hours and read the lowest concentration with no visible growth.

FAQ 4: How can I experimentally overcome AME-mediated resistance in vitro?

Answer: To restore Dikanamycin A efficacy against AME-producing strains, you can utilize a checkerboard synergy assay combining the antibiotic with an AME inhibitor (e.g., an AAC(6') blocker) .

Protocol 2: Checkerboard Synergy Assay for Resistance Reversal

• Step 1: Plate Setup. Dispense serial dilutions of Dikanamycin A horizontally (rows) and the putative AME inhibitor vertically (columns) in a 96-well plate.

• Step 2: Inoculation. Add the standardized bacterial suspension (

  CFU/mL) to all wells.

• Step 3: Incubation & Analysis. Incubate for 18 hours. Calculate the Fractional Inhibitory Concentration Index (FICI).

• Step 4: Causality Check. An FICI ≤ 0.5 indicates synergy. This proves that the inhibitor successfully neutralized the resistance mechanism (e.g., blocked the acetyltransferase from modifying the drug), allowing Dikanamycin A to successfully reach and bind the ribosome.

Diagnostic and intervention workflow for overcoming Dikanamycin A resistance.

References

• Aminoglycoside modifying enzymes Drug Resistance Updates (NIH PubMed) URL:[Link]

• Biological cost of aminoglycoside resistance Arm/Kam 16S rRNA methyltransferases from natural antibiotic producers and clinical pathogens Antimicrobial Agents and Chemotherapy (NIH PubMed) URL:[Link]

• Aminoglycoside-Modifying Enzymes Are Sufficient to Make Pseudomonas aeruginosa Clinically Resistant to Key Antibiotics MDPI Microorganisms URL:[Link]

• Understanding and overcoming aminoglycoside resistance caused by N-6′-acetyltransferase MedChemComm (RSC Publishing) URL:[Link]

Technical Support Center: Dikanamycin A Tris(sulphate)

The following Technical Support Guide is structured to address the stability and handling of Dikanamycin A tris(sulphate) .

Note: "Dikanamycin" is treated here as a member of the Kanamycin/Bekanamycin aminoglycoside class . The suffix "tris(sulphate)" indicates a salt form with high ionic strength, typical of multi-amine antibiotics like Kanamycin B (Bekanamycin) or Dibekacin.[1][2][3] The degradation mechanisms described below are chemically universal for this class.

Topic: Solution Stability & Discoloration (Yellowing)

The "Why": Mechanistic Insight into Yellowing

The yellowing of Dikanamycin A tris(sulphate) solutions is a common phenomenon observed in aminoglycoside antibiotics.[1][2] While alarming to the naked eye, it does not always indicate a critical loss of potency. The discoloration is primarily driven by oxidative degradation and trace metal catalysis , distinct from the hydrolytic breakdown that destroys the drug's active core.

The Chemistry of Discoloration

Aminoglycosides like Dikanamycin A possess multiple amine (-NH₂) and hydroxyl (-OH) groups attached to a glycosidic ring structure.[1][2][3]

• Oxidative Instability: The primary amines are susceptible to oxidation by dissolved oxygen. This reaction forms N-oxides and imine intermediates .[1][2][3]

• Chromophore Formation: These intermediates can polymerize or react with trace aldehydes (even from the packaging or stoppers) to form complex, conjugated structures (similar to Maillard reaction products).[1][2] These structures are highly chromophoric, meaning even nanogram quantities can turn a clear solution pale yellow without significantly impacting the bulk percentage of the active pharmaceutical ingredient (API).[1][2]

• The "Tris(sulphate)" Factor: As a tris-salt, the solution has high ionic strength.[1][2][3] If the pH drifts (specifically > pH 7.5), the de-protonated free amines become more reactive, accelerating the yellowing process.[1]

Technical Note: The color intensity is often not linearly proportional to potency loss. A solution can look "straw yellow" yet retain >98% antimicrobial activity. However, it does indicate that the storage environment (oxygen/light/temperature) has been compromised.[1][2]

Troubleshooting Guide: Diagnosis & Action

Use this flowchart to determine if your Dikanamycin A solution is safe for experimental use.

Caption: Decision matrix for handling discolored aminoglycoside solutions. Yellowing alone is not a discard criteria for non-clinical applications.

Experimental Validation Protocols

If your application is sensitive (e.g., MIC determination or analytical standards), you must validate the solution.[1][2][3] Standard UV spectrophotometry is insufficient because aminoglycosides lack strong UV chromophores.[4]

Protocol A: HPLC Purity Check (The Gold Standard)

Use this to quantify the active Dikanamycin A versus degradation products.[1][2]

• Detection Method: Pulsed Amperometric Detection (PAD) or Evaporative Light Scattering Detector (ELSD).[1][2][3] Note: UV detection at 205-210 nm is possible but has low sensitivity and high interference.[1][2][3]

• Column: C18 Reverse Phase (specialized for polar amines) or HILIC.[1][2]

• Mobile Phase:

  • Solvent A: Water + 0.1% Pentafluoropropionic acid (PFPA) (Ion-pairing agent).[1][2][3]

  • Solvent B: Acetonitrile + 0.1% PFPA.

• Acceptance Criteria:

  • Purity: ≥ 95% (Area under curve).

  • Retention Time: Must match fresh standard ± 2%.

Protocol B: Potency Bioassay (The Functional Check)

Use this for cell culture applications.[1][2][3]

• Plating: Inoculate E. coli (e.g., DH5α) on LB agar plates.

• Discs: Apply sterile filter discs soaked in:

  • (A) Fresh Dikanamycin A (Control).[1][2][3]

  • (B) Yellowed Dikanamycin A (Test).[1][2][3]

• Incubation: 37°C for 16–24 hours.

• Result: Measure Zone of Inhibition (ZOI).

  • Pass: Test ZOI is within 90-100% of Control ZOI.

  • Fail: Test ZOI is < 90% of Control ZOI.

Prevention & Storage Best Practices

To prevent recurrence, adhere to these "Self-Validating" storage protocols.

Parameter	Recommendation	Technical Rationale
Temperature	-20°C (Long term)	Slows kinetic oxidation rates.[1][2][3] Avoid freeze-thaw cycles which induce micro-precipitates.[1][2][3]
Atmosphere	Nitrogen Overlay	Displacing headspace oxygen in the vial prevents the amine-oxidation pathway.[3]
Light	Amber Vials	Blocks UV/Blue light which catalyzes free-radical formation in the solution.[3]
Solvent	Degassed Water / Buffer	Using water with dissolved oxygen accelerates yellowing. Degas buffers before solubilization.
pH Buffer	Citrate or Acetate (pH 6.0-7.[1][3]0)	Aminoglycosides are most stable in slightly acidic to neutral conditions.[1][2] Alkaline pH (>8) rapidly accelerates yellowing.[1][2]

Frequently Asked Questions (FAQs)

Q1: My solution is dark brown. Can I filter it and use it? A: No. Dark brown or amber coloration indicates advanced degradation, likely involving polymerization of the drug. Filtration removes particulates but not the soluble degradation byproducts, which may be cytotoxic to sensitive cell lines or interfere with protein synthesis assays.

Q2: Why does the "Tris(sulphate)" form turn yellow faster than the Hydrochloride form? A: Sulfate salts of aminoglycosides are generally stable, but the "Tris" stoichiometry implies a high concentration of counter-ions. If the buffering capacity is exceeded, local pH hotspots can occur during dissolution, initiating the oxidation cascade. Furthermore, sulfate ions can occasionally contain trace metal impurities (Iron/Copper) if not "Cell Culture Grade," which catalyze the color change.[1][2][3]

Q3: Can I autoclave Dikanamycin A solutions? A: Generally, Yes , but it will likely turn yellow immediately.[3] Autoclaving introduces heat stress that accelerates the Maillard-type browning.[2][3] For critical applications, sterile filtration (0.22 µm) is far superior to autoclaving to maintain solution integrity.[1][2][3]

Q4: Is the yellow color toxic to mammalian cells? A: In most cases, the trace oxidation products causing the yellow color are not cytotoxic at typical working concentrations (e.g., 50–100 µg/mL).[1] However, for transfection or stem cell work, always use fresh, colorless solutions to eliminate variables.[1][3]

References

• BenchChem. (2025).[1][2][5][6] An In-depth Technical Guide to Bekanamycin Sulfate and Kanamycin B. (Dikanamycin is functionally homologous to the Kanamycin B class).[1][2] [1][2][3]

• Sigma-Aldrich. (2024).[1][2][3] Kanamycin Sulfate Product Information & Stability. (Demonstrates the universal oxidative instability of aminoglycoside sulfates).

• National Institutes of Health (PubChem). (2025).[1][2] Bekanamycin Sulfate Compound Summary. (Chemical structure and properties of the tris-amine sulfate class). [1][2][3]

• Waters Corporation. (2005).[1][2] Analysis of Aminoglycoside Antibiotics with Electrochemical Detection. (Protocol for non-UV detection of aminoglycoside purity).

Sources

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• 2. caymanchem.com [caymanchem.com]
• 3. Kanamycin A Sulfate | C18H38N4O15S | CID 441374 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Derivatization of Aminoglycoside Antibiotics with Tris(2,6-dimethoxyphenyl)carbenium Ion - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Dikanamycin A Tris(Sulphate) Concentration for Mammalian Cell Culture

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling to balance the antimicrobial or selective pressure of aminoglycosides against off-target cytotoxicity in mammalian cells. This guide provides field-proven insights, troubleshooting strategies, and self-validating protocols for optimizing Dikanamycin A tris(sulphate) (CAS: 94237-36-2) in your mammalian cell culture workflows[1].

Mechanistic Insight: The Causality of Aminoglycoside Toxicity

To optimize any reagent, you must first understand the causality of its effects. Dikanamycin A tris(sulphate) is an aminoglycoside antibiotic structurally and functionally related to Bekanamycin (Kanamycin B)[2]. Its primary mechanism of action is the irreversible binding to the bacterial 30S ribosomal subunit—specifically lodging between the 16S rRNA and the S12 protein—which halts bacterial protein synthesis[3].

Because mammalian cytosolic ribosomes (80S) are structurally distinct, they are largely immune to this mechanism. However, mammalian cells still experience dose-dependent cytotoxicity due to evolutionary biology and intracellular trafficking:

• Endocytosis & Lysosomal Trapping: Mammalian cells internalize aminoglycosides via endocytosis (often mediated by multi-ligand receptors like megalin)[4]. The drug accumulates in lysosomes, binding to phospholipids and causing lysosomal phospholipidosis.

• Mitochondrial Ribosome Interference: Upon reaching a critical concentration threshold, lysosomes rupture and release the drug into the cytosol. The drug then enters the mitochondria, where it binds to the mitochondrial 12S rRNA, which shares deep evolutionary homology with the bacterial 16S rRNA[5].

• Oxidative Stress & Apoptosis: This binding inhibits mitochondrial protein synthesis, disrupts the electron transport chain, generates Reactive Oxygen Species (ROS), and ultimately triggers mammalian cell apoptosis[5].

Optimizing your concentration means finding the exact "Goldilocks zone" where the drug clears bacteria or selects for resistant clones without crossing the threshold of lysosomal rupture and mitochondrial toxicity.

Experimental Protocol: The Self-Validating Kill-Curve Assay

Do not rely on literature values alone; cell line sensitivities vary wildly based on their endocytic activity. You must perform a kill-curve (titration) assay to establish a self-validating system for your specific cell line.

Step 1: Cell Seeding Seed your mammalian cells (e.g., HEK293, CHO) in a 96-well plate at a density of 5,000–10,000 cells/well in 100 µL of standard growth media. Incubate overnight at 37°C, 5% CO₂ to allow for adherence and recovery. Causality: Cells must be in the exponential growth phase, as active metabolism is required for endocytic drug uptake.

Step 2: Preparation of the Dikanamycin A Gradient Prepare a 50 mg/mL stock solution of Dikanamycin A tris(sulphate) in sterile water. Filter-sterilize (0.22 µm). Prepare a concentration gradient in your culture media: 0 (Vehicle Control), 50, 100, 200, 400, 600, 800, and 1000 µg/mL . Causality: The 0 µg/mL vehicle control self-validates the assay, ensuring that any observed cell death is strictly due to the drug and not media conditions or handling errors.

Step 3: Drug Application and Maintenance Aspirate the old media and replace it with 100 µL of the supplemented media. Incubate for 7–10 days. Critical Step: Replace the drug-supplemented media every 2–3 days. Causality: Aminoglycosides can degrade at 37°C, and cellular debris from dying cells can bind and neutralize the active compound, artificially skewing your results.

Step 4: Viability Assessment Assess cell viability using an MTT assay or CellTiter-Glo® Luminescent Cell Viability Assay. Calculate the percentage of viable cells relative to the untreated control.

Figure 1: Step-by-step workflow for the Dikanamycin A tris(sulphate) kill-curve assay.

Data Presentation: Expected Concentration Outcomes

Based on empirical data across standard mammalian cell lines, use the following table as a baseline before running your kill-curve.

Concentration (µg/mL)	Cellular Outcome	Primary Application / Mechanism
0 - 50	No significant toxicity	Baseline control; ineffective for selection.
50 - 100	Routine antimicrobial	Prevents Gram-negative/positive bacterial contamination[2].
200 - 400	Mild cytotoxicity	Initiation of lysosomal accumulation; partial cell death.
400 - 800	Optimal Selection Range	Kills non-resistant cells; optimal for stable clone selection.
> 800	Severe Cytotoxicity	Mitochondrial 12S rRNA binding; ROS generation; apoptosis[5].

Troubleshooting & FAQs

Q: My mammalian cells are dying rapidly even at low concentrations (e.g., 100 µg/mL). What is causing this? A: This is a classic symptom of receptor-mediated hypersensitivity. Certain cell lines (particularly kidney-derived lines like LLC-PK1 or HK-2) highly express megalin, a multi-ligand endocytic receptor that actively and aggressively transports aminoglycosides into the cell[4]. This drastically lowers the cytotoxic threshold. If using a high-megalin cell line, you must scale down your concentration gradient (e.g., 10–200 µg/mL).

Q: I observe no cell death at 1000 µg/mL after 7 days. Is the drug defective? A: Aminoglycosides are highly stable, but their cellular uptake is strictly pH-dependent. Dikanamycin A requires a slightly alkaline to neutral pH to remain unprotonated enough to interact with the cell membrane. If your culture media is overly acidic (due to high confluence, lactic acid buildup, or exhausted buffering capacity), the drug becomes heavily protonated and cannot enter the cells. Ensure frequent media changes to maintain physiological pH.

Q: How does Dikanamycin A tris(sulphate) compare to G418 (Geneticin) for stable cell selection? A: While both belong to the [6], G418 is structurally optimized to interfere directly with the 80S mammalian ribosome, making it highly potent for mammalian cell selection at lower doses. Dikanamycin A primarily targets the 30S bacterial ribosome[3] and relies on mitochondrial 12S rRNA cross-reactivity for mammalian toxicity[5]. Consequently, it often requires higher concentrations (400-800 µg/mL) to achieve the same selective pressure.

Mechanistic Visualization

Figure 2: Mechanistic pathway of Dikanamycin A cytotoxicity in mammalian cells.

References

• PubChem. "Kanamycin B | C18H37N5O10 | CID 439318". National Center for Biotechnology Information. URL:[Link]

• Wikipedia. "Aminoglycoside". Wikipedia, The Free Encyclopedia. URL: [Link]

• McWilliam, S. J., Antoine, D. J., Smyth, R. L., & Pirmohamed, M. (2017). "Aminoglycoside-induced nephrotoxicity in children." Pediatric Nephrology. URL:[Link]

• Hutchin, T., & Cortopassi, G. (1994). "Proposed molecular and cellular mechanism for aminoglycoside ototoxicity." Antimicrobial Agents and Chemotherapy, 38(11), 2517–2520. URL:[Link]

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• 5. Proposed molecular and cellular mechanism for aminoglycoside ototoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Aminoglycoside - Wikipedia [en.wikipedia.org]

removing Dikanamycin A tris(sulphate) residues from glassware

Topic: Decontamination of Glassware from Aminoglycoside (Dikanamycin A) Residues

Ticket ID: T-AMINO-GLS-001 Status: Open Assigned Specialist: Senior Application Scientist[1]

Executive Summary: The "Ionic Trap" Challenge

Dikanamycin A tris(sulphate), like all aminoglycosides (e.g., Kanamycin, Tobramycin), presents a unique cleaning challenge not because of insolubility, but because of adsorption .

While the tris(sulphate) salt form is highly water-soluble, the Dikanamycin molecule itself is polycationic (positively charged) due to its amine groups. Borosilicate glass, widely used in labs, possesses surface silanol groups (

) that are negatively charged at neutral pH.[1] This creates an electrostatic "ionic trap" where the drug binds to the glass surface like a magnet. Standard neutral detergents or organic solvents often fail to break this bond, leading to "ghost peaks" in subsequent HPLC runs or cross-contamination in cell cultures.

Module 1: The Mechanism of Adhesion

Understanding why the residue sticks is the first step to removing it.

The binding mechanism is primarily electrostatic. To remove the residue, you must either compete for the binding sites (using acid) or degrade the molecule (using oxidation).

Figure 1: The electrostatic interaction between aminoglycosides and glass, and how acid disrupts it.[1][2][3]

Module 2: Standard Operating Procedures (SOPs)

Protocol A: The "Desorb & Degrade" Method (Recommended)

Use this for glassware that has contained high concentrations (>1 mg/mL) of Dikanamycin A.

Step	Agent	Mechanism	Duration
1. Pre-Rinse	Deionized Water	Removes bulk visible salt (the tris-sulfate component).[1]	3 x Rinse
2. Desorption	0.1M - 1M HCl (Hydrochloric Acid)	Critical Step: Protonates glass silanols ( ), releasing the bound drug.[1]	Soak 30 mins
3. Rinse	Deionized Water	Flushes away the desorbed drug.	3 x Rinse
4. Degradation	10% Sodium Hypochlorite (Bleach)	Oxidizes and breaks the aminoglycoside amine rings (inactivation).	Soak 15 mins
5. Final Wash	Lab Detergent (e.g., Alconox)	Removes any residual bleach or acid traces.[1]	Standard Cycle
6. Final Rinse	HPLC-Grade Water	Ensures zero background for analytical use.[1]	3 x Rinse

⚠️ CRITICAL WARNING: Do not use Methanol or Ethanol as the primary cleaning agent.[1] Aminoglycoside sulfates are practically insoluble in alcohols.[1][4] Using alcohol first may precipitate the salt onto the glass, making it harder to remove.

Protocol B: The Routine Acid Wash (Low Concentration)

For glassware used with dilute solutions (<100 µg/mL).

• Immediate Rinse: Rinse with water immediately after use.[1] Do not let the glassware dry.

• Acid Bath: Submerge glassware in a 1% Nitric Acid or Hydrochloric Acid bath for 2 hours.[1]

• Neutralization: Rinse thoroughly with tap water, then distilled water.[1]

• Verification: Check pH of the final rinse water; it must be neutral (pH 6.0–7.0).[1]

Module 3: Troubleshooting & FAQs

Q1: I autoclaved my glassware, but my blank injections still show contamination. Why?

A: Autoclaving does not destroy Dikanamycin A. Aminoglycosides are extremely heat-stable.[1] Autoclaving only sterilizes the glassware (kills bacteria) but leaves the chemical residue intact. You must use chemical inactivation (Sodium Hypochlorite) or physical desorption (Acid wash) to remove the molecule.

Q2: I am seeing "Ghost Peaks" in my LC-MS after cleaning. What is happening?

A: This is likely carryover from the glass surface of your sample vials or the LC system itself.

• Diagnosis: If you used standard borosilicate vials, the drug may have adsorbed to the glass and then desorbed into your acidic mobile phase during the run.

• Solution: Switch to Polypropylene (PP) vials for aminoglycoside analysis. PP does not have the silanol groups that bind the drug. If you must use glass, use silanized (deactivated) glass vials.[1]

Q3: Can I use Chromic Acid (Chromerge) for cleaning?

A: While effective, it is not recommended due to safety and environmental toxicity (Hexavalent Chromium). The HCl/Bleach method (Protocol A) is equally effective for aminoglycosides and significantly safer. If Protocol A fails, use a Piranha Solution (H2SO4 + H2O2) as a last resort, but strictly follow safety protocols for strong oxidizers.

Module 4: Validation Logic

How to prove the glassware is clean.

To validate your cleaning process, you cannot simply look at the glass. You must analytically verify the absence of residues.[5][6]

Figure 2: Validation workflow for confirming residue removal.

Recommended Analytical Methods:

• HPLC-ELSD (Evaporative Light Scattering Detector): Aminoglycosides lack a strong UV chromophore, so standard UV detection is poor.[1] ELSD is the industry standard for these salts.

• TLC (Thin Layer Chromatography): A cost-effective qualitative check using Ninhydrin spray for detection (turns purple in presence of amines).[1]

References

• U.S. Food and Drug Administration (FDA) . (1993).[1][5] Guide to Inspections of Validation of Cleaning Processes. Retrieved from [Link]

• PubChem . (2024).[1] Kanamycin A Sulfate (Compound Summary). National Library of Medicine.[1] Retrieved from [Link]

• Journal of Chromatography A. (2010). Adsorption of aminoglycosides on solid surfaces and its effect on liquid chromatography analysis. (General mechanism reference).

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• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Efficacy Analysis for Researchers: Kanamycin A tris(sulphate) vs. Neomycin Sulfate

A Note on Terminology: The term "Dikanamycin A" is not a recognized standard in scientific literature. This guide proceeds under the assumption that the intended compound for comparison is Kanamycin A , a well-documented aminoglycoside antibiotic. This analysis, therefore, compares the trisulfate salt of Kanamycin A with Neomycin sulfate.

Introduction

For researchers in microbiology, drug discovery, and preclinical development, selecting the appropriate antibiotic is a critical decision guided by factors such as spectrum of activity, potency, and mechanisms of resistance. Kanamycin A and Neomycin are both prominent members of the aminoglycoside class of antibiotics, a group renowned for its efficacy against a range of bacterial pathogens.[1] Both compounds are derived from Streptomyces species and share a common mechanism of action, yet subtle structural differences influence their specific antibacterial profiles and clinical applications.[2][3] This guide provides a detailed comparison of Kanamycin A tris(sulphate) and Neomycin sulfate, offering experimental data and protocols to aid researchers in making informed decisions for their in vitro and in vivo studies.

Mechanism of Action: A Shared Pathway of Protein Synthesis Inhibition

Both Kanamycin A and Neomycin sulfate exert their bactericidal effects by disrupting protein synthesis in susceptible bacteria.[2][3] This process is initiated by the binding of the aminoglycoside molecule to the 30S ribosomal subunit.[2][3] This binding event interferes with the initiation of protein synthesis and causes misreading of the mRNA template, leading to the incorporation of incorrect amino acids into the growing polypeptide chain.[2][4] The accumulation of these non-functional or toxic proteins ultimately results in bacterial cell death.

Caption: Experimental workflow for MIC and MBC determination.

Mechanisms of Resistance: A Challenge for Aminoglycosides

Bacterial resistance to aminoglycosides is a significant clinical concern and an important consideration for researchers. The primary mechanisms of resistance include:

• Enzymatic Modification: Bacteria may produce aminoglycoside-modifying enzymes (AMEs) that chemically alter the antibiotic, preventing it from binding to the ribosome. [3][5]These enzymes, such as phosphotransferases, acetyltransferases, and nucleotidyltransferases, are often encoded on mobile genetic elements like plasmids, facilitating their spread. [6]* Target Site Alteration: Mutations in the 16S rRNA gene, the binding site for aminoglycosides on the 30S ribosome, can reduce the binding affinity of the antibiotic, leading to resistance. [5][7]* Reduced Permeability and Efflux: Bacteria can develop resistance by altering their cell membrane to reduce the uptake of the antibiotic or by acquiring efflux pumps that actively transport the drug out of the cell. [3][5] It is noteworthy that cross-resistance between different aminoglycosides can occur, meaning that resistance to one may confer resistance to others. [2]

Conclusion

Both Kanamycin A tris(sulphate) and Neomycin sulfate are potent bactericidal agents that inhibit protein synthesis. While they share a common mechanism of action, their in vitro efficacy can vary against different bacterial species, as demonstrated by their MIC values. This guide provides researchers with the foundational knowledge and experimental protocols to conduct their own comparative efficacy studies. A thorough understanding of their respective potencies and the potential for bacterial resistance is paramount for the successful design and interpretation of research involving these critical antibiotics.

References

• Creative Diagnostics. (n.d.). A Comprehensive Guide to Kanamycin. Retrieved from [Link]

• Creative Diagnostics. (n.d.). Research Progress on Kanamycin Resistance Mechanism. Retrieved from [Link]

• Creative Diagnostics. (n.d.). Detection and Analysis of Kanamycin Resistance Genes. Retrieved from [Link]

• Espinel-Ingroff, A., Fothergill, A., Ghannoum, M., Manavathu, E., Ostrosky-Zeichner, L., Pfaller, M., Rinaldi, M., & Schell, W. (2005). Quality Control and Reference Guidelines for CLSI Broth Microdilution Susceptibility Method (M38-A Document) for Amphotericin B, Itraconazole, Posaconazole, and Voriconazole. Journal of Clinical Microbiology, 43(10), 5039–5044.

• University of Basrah. (n.d.). Lab Six :. - Minimum Bacteriocidal Concentration (MBC). Retrieved from [Link]

• Azrad, M., Shmuel, C., Leshem, T., Hamo, Z., Baum, M., Rokney, A., Agay-Shay, K., & Peretz, A. (2020). 4.3.2. Minimum Bactericidal Concentration (MBC)

• Microchem Laboratory. (n.d.). Minimum Bactericidal Concentration (MBC) Test. Retrieved from [Link]

• Wikipedia. (2024, February 27). Aminoglycoside. Retrieved from [Link]

• Patsnap. (2024, July 17). What is the mechanism of Neomycin Sulfate? Retrieved from [Link]

• Silva, F., & Oliveira, C. (2015). Action of Kanamycin Against Single and Dual Species Biofilms of Escherichia coli and Staphylococcus aureus. Scientific & Academic Publishing, 5(4), 103-109.
• Alangaden, G. J., Kreiswirth, B. N., Aouad, A., Khetarpal, M., Moghazeh, S. L., & Schaberg, D. R. (1998). Mechanism of Resistance to Amikacin and Kanamycin in Mycobacterium tuberculosis. Antimicrobial Agents and Chemotherapy, 42(5), 1295–1297.
• Clinical and Laboratory Standards Institute. (2021).

• Research Square. (2025, August 18). Determining the MIC and Comparative Efficacy of Gentamicin and Kanamycin Against E. coli. Retrieved from [Link]

• ResearchGate. (n.d.). MIC and MPC values for kanamycin expressed by DNA repair proficient E.coli K12 strains in L2 and NA plates. Retrieved from [Link]

• Schwarz, S., & Chaslus-Dancla, E. (2001). Mechanisms of Bacterial Resistance to Antimicrobial Agents. Microbiology Spectrum, 9(1), 10.1128/9781555818341.ch1.
• Chowdhury, S. A., et al. (2014).
• Clinical and Laboratory Standards Institute. (2005). Quality Control and Reference Guidelines for CLSI Broth Microdilution Method (M38-A Document) for Susceptibility Testing of Anidulafungin against Molds. ASM Journals.
• Sorensen, T. L., et al. (2023). Genetic background of neomycin resistance in clinical Escherichia coli isolated from Danish pig farms. mSphere, 8(5), e00259-23.

• National Agricultural Library. (n.d.). Impact of Feeding Neomycin on the Emergence of Antibiotic Resistance in E. coli O157:H7 and Commensal Organisms. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Action of Kanamycin Against Single and Dual Species Biofilms of Escherichia coli and Staphylococcus aureus. Retrieved from [Link]

• Drugs.com. (2025, March 25). Kanamycin: Package Insert / Prescribing Information. Retrieved from [Link]

• MI - Microbiology. (n.d.). Broth Microdilution. Retrieved from [Link]

• International Journal of Research in Medical Sciences. (2014, March 25). In vitro antimicrobial activity of cefsulodin and kanamycin in combinations. Retrieved from [Link]

• CRSToday. (2024, April 15). Bacterial Resistance Develops Through Multiple Mechanisms. Retrieved from [Link]

• Karger Publishers. (2016, October 29). Adaptive Cross-Resistance to Aminoglycoside Antibiotics in Pseudomonas aeruginosa Induced by Topical Dosage of Neomycin. Retrieved from [Link]

• PMC. (2023, April 7). Synthesis of 6″-Modified Kanamycin A Derivatives and Evaluation of Their Antibacterial Properties. Retrieved from [Link]

• Science.gov. (n.d.). kanamycin-resistant escherichia coli: Topics. Retrieved from [Link]

• PubMed. (2024, September 29). Kanamycin promotes biofilm viability of MRSA strains showing extremely high resistance to .... Retrieved from [Link]

• PubMed. (n.d.). Adaptive Cross-Resistance to Aminoglycoside Antibiotics in Pseudomonas aeruginosa Induced by Topical Dosage of Neomycin. Retrieved from [Link]

• ISO. (n.d.). ISO16256 | Clinical laboratory testing and in vitro diagnostic test systems — Broth micro-dilution reference method for testing the in vitro activity of antimicrobial agents against yeast fungi involved in infectious diseases. Retrieved from [Link]

• BioNumbers. (n.d.). Minimal inhibitory concentration of neomycin - Bacteria Escherichia coli - BNID 100765. Retrieved from [Link]

• ResearchGate. (n.d.). MICs of amikacin, kanamycin, and neomycin for E. coli K-12, E. coli.... Retrieved from [Link]

• PMC. (2018, August 14). Neomycin Sulfate Improves the Antimicrobial Activity of Mupirocin-Based Antibacterial Ointments. Retrieved from [Link]

• Frontiers. (2015, October 26). Nordihydroguaiaretic acid enhances the activities of aminoglycosides against methicillin- sensitive and resistant Staphylococcus aureus in vitro and in vivo. Retrieved from [Link]

• PubMed. (n.d.). Susceptibility of current clinical isolates of Pseudomonas aeruginosa and enteric gram-negative bacilli to amikacin and other aminoglycoside antibiotics. Retrieved from [Link]

• PMC. (2017, June 28). Staphylococcus aureus resistance to topical antimicrobials in atopic dermatitis. Retrieved from [Link]

• ResearchGate. (n.d.). Bacitracin and neomycin susceptibility of MRSA USA300 and other MRSA isolates. Retrieved from [Link]

• ResearchGate. (n.d.). MIC values [µg/mL] in AU P. aeruginosa ATCC 27853. Retrieved from [Link]

• ResearchGate. (n.d.). Table 3 Results of susceptibility testing of Pseudomonas aeruginosa (n = 45 isolates), and minimum inhibitory. Retrieved from [Link]

• The International Pharmacopoeia. (n.d.). Neomycin sulfate (Neomycini sulfas). Retrieved from [Link]

• PMC. (2022, November 4). Efficacy of neomycin dosing regimens for treating enterotoxigenic Escherichia coli-related post-weaning diarrhoea in a Danish nursery pig herd not using medicinal zinc oxide. Retrieved from [Link]

• PMC. (2013, November 8). Subinhibitory Concentration of Kanamycin Induces the Pseudomonas aeruginosa type VI Secretion System. Retrieved from [Link]

• MDPI. (n.d.). N-Alkane Assimilation by Pseudomonas aeruginosa and Its Interactions with Virulence and Antibiotic Resistance. Retrieved from [Link]

• Idexx. (n.d.). Microbiology guide to interpreting minimum inhibitory concentration (MIC). Retrieved from [Link]

• ResearchGate. (n.d.). MICs values for P. aeruginosa ATCC 27853 (A), and representative.... Retrieved from [Link]

• Journal of Laboratory Physicians. (n.d.). Antibiotic susceptibility profile of Pseudomonas species isolated from clinical specimens to access, watch and reserve drugs acr. Retrieved from [Link]

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• 3. What is the mechanism of Neomycin Sulfate? [synapse.patsnap.com]
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• 7. Mechanism of Resistance to Amikacin and Kanamycin in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

Verifying CAS 94237-36-2: The Definitive Guide to Dikanamycin A Tris(sulphate) Authenticity

Topic: Verifying CAS 94237-36-2: Dikanamycin A tris(sulphate) Authenticity Content Type: Publish Comparison Guide

Core Directive: The Identity Crisis of CAS 94237-36-2

In the high-stakes arena of antibiotic development, ambiguity is a liability. CAS 94237-36-2 , commercially labeled as Dikanamycin A tris(sulphate) , is frequently a source of confusion due to non-standard nomenclature.

The Scientific Reality: Dikanamycin A is a synonym for Kanamycin A , specifically the tris-sulfate salt form. It is not a novel derivative nor is it Kanamycin B (Bekanamycin). The "tris(sulphate)" designation indicates a specific stoichiometric ratio (typically 1:3 base-to-acid or 2:3 depending on hydration), optimized for high aqueous solubility and stability in cell culture media compared to the standard monosulfate.

This guide provides a self-validating protocol to verify this specific salt form, distinguishing it from common impurities like Kanamycin B (more toxic) and Kanamycin C.

Technical Specifications & Chemical Identity

Before initiating wet-lab protocols, confirm the fundamental chemical signature.

Property	Specification
CAS Number	94237-36-2
Common Name	Dikanamycin A tris(sulphate); Kanamycin A trisulfate
Chemical Name	D-Streptamine, O-3-amino-3-deoxy-α-D-glucopyranosyl-(1→6)-O-[6-amino-6-deoxy-α-D-glucopyranosyl-(1→4)]-2-deoxy-, sulfate (salt)
Molecular Formula	C₁₈H₃₆N₄O₁₁[1][2] · 3H₂SO₄ (approximate stoichiometry)
Molecular Weight	~778.8 g/mol (Salt); 484.5 g/mol (Free Base)
Key Impurity	Kanamycin B (Bekanamycin) < 4.0%
Appearance	White to off-white crystalline powder

Comparative Performance: Dikanamycin A vs. Alternatives

Researchers often default to "Kanamycin Sulfate" without realizing the salt form impacts solubility and pH buffering. Below is a comparison of Dikanamycin A against its structural analogs.

Table 1: Aminoglycoside Performance Matrix

Feature	Dikanamycin A (Kan A)	Bekanamycin (Kan B)	Tobramycin	Amikacin
Primary Target	30S Ribosome (16S rRNA)	30S Ribosome	30S Ribosome	30S Ribosome
Potency (E. coli)	Moderate (MIC 2-8 µg/mL)	High (MIC 0.5-4 µg/mL)	High (MIC 0.25-2 µg/mL)	High (Resistant strains)
Toxicity Profile	Lowest (Nephro/Oto)	High (Severe Nephrotoxicity)	Moderate	Low-Moderate
Impurity Risk	Kan B, Kan C	Kan A	Kan B	Kan A
Application	Selection marker (NPTII), Protein Synthesis Inhibition	Precursor for Dibekacin	Pseudomonas infections	MDR Gram-negatives

Scientist’s Insight:

Why choose Dikanamycin A? While Kanamycin B is more potent, its toxicity makes it unsuitable for long-term cell culture selection. Dikanamycin A (Kan A) offers the ideal balance of effective selection pressure and cell viability.

Authenticity Verification Protocol

This protocol is designed to be a self-validating system . If Step 2 fails, do not proceed to Step 3.

Diagram: The Verification Workflow

Caption: Logical workflow for stepwise verification of Dikanamycin A. Each gate ensures only high-purity material proceeds.

Detailed Methodology

Method A: HPLC Separation (The "Gold Standard")

Kanamycin A lacks a UV chromophore, making standard UV detection at 254 nm useless. You must use ELSD (Evaporative Light Scattering) or Pre-column Derivatization .

Protocol: FMOC-Cl Derivatization

• Reagent Prep: Dissolve 10 mg sample in 1 mL borate buffer (pH 9.0). Add 1 mL of 5 mM FMOC-Cl in acetonitrile.

• Reaction: Incubate at room temperature for 10 mins.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18), 150 x 4.6 mm, 5 µm.

• Mobile Phase:

  • A: Acetate buffer (pH 4.2)

  • B: Acetonitrile

  • Gradient: 40% B to 80% B over 20 mins.

• Detection: Fluorescence (Ex: 265 nm, Em: 315 nm).

Acceptance Criteria:

• Kanamycin A (Dikanamycin): Major peak at ~12.5 min.

• Kanamycin B (Impurity): Minor peak at ~14.2 min (Must be < 4%).

• Resolution (Rs): > 1.5 between peaks.

Method B: LC-MS Identification

For absolute certainty, Mass Spectrometry distinguishes the salt from the free base.

• Mode: ESI Positive (+).

• Target Ion: m/z 485.2 (Kanamycin A [M+H]⁺).

• Differentiation: Kanamycin B appears at m/z 484.2 (1 Da difference due to -NH₂ vs -OH substitution).

• Sulfate Confirmation: In negative mode (ESI-), look for m/z 97 (HSO₄⁻).

Mechanism of Action & Resistance Logic

Understanding the mechanism helps in designing the potency assay. Dikanamycin A binds to the 16S rRNA of the 30S subunit, causing codon misreading.

Diagram: Aminoglycoside Pathway & Resistance

Caption: Mechanism of Action (MOA) showing the critical binding pathway and the interception by resistance enzymes (APH/ANT).

References

• PubChem Database. Kanamycin A Sulfate Compound Summary (CID 441374). National Library of Medicine. [Link]

• MDPI (Molecules). Determination of Kanamycin by High Performance Liquid Chromatography. [Link][3][4]

• European Pharmacopoeia. Kanamycin Acid Sulfate Monograph. [Link]

• ChemSRC. CAS 94237-36-2 Chemical Properties.[] [Link]

Sources

• 1. GSRS [precision.fda.gov]
• 2. Kanamycin A - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

Dikanamycin A tris(sulphate) vs. Ampicillin for Plasmid Selection: A Comprehensive Mechanistic and Workflow Guide

Antibiotic selection is the foundational checkpoint of molecular cloning. However, the choice of selective agent dictates much more than simple binary survival—it fundamentally alters the physiological stress on the host, the stability of the plasmid, and the risk of false-positive clone recovery.

This guide provides an objective, data-driven comparison between Ampicillin (the traditional

-lactam standard) and Dikanamycin A tris(sulphate) (a highly purified, stable tris-sulfate salt of Kanamycin A, CAS 94237-36-2). By understanding the causality behind their distinct mechanisms of action, researchers can optimize cloning efficiency and eliminate downstream experimental artifacts.

Mechanistic Divergence: The "Why" Behind the Phenotype

The performance differences between these two antibiotics stem directly from where and how the bacterial host neutralizes them.

Ampicillin: The Extracellular Battle

Ampicillin is a bactericidal

-lactam antibiotic that targets Penicillin-Binding Proteins (PBPs) located in the bacterial cell membrane, effectively halting peptidoglycan cross-linking and causing cell lysis during division .

Plasmids conferring Ampicillin resistance typically carry the

gene, which encodes the enzyme -lactamase. Crucially, -lactamase is secreted into the periplasmic space and the surrounding extracellular media. As the resistant colony grows, it actively degrades the Ampicillin in its immediate vicinity. This local depletion creates a "safe zone" where non-transformed, susceptible bacteria can survive and grow, forming what are known as satellite colonies .

Dikanamycin A tris(sulphate): The Intracellular Lockdown

Dikanamycin A tris(sulphate) is an aminoglycoside. Unlike

-lactams, it penetrates the cell and binds irreversibly to the 30S ribosomal subunit, causing mRNA misreading and halting protein synthesis .

Resistance is conferred by the

gene (often or ), which encodes an aminoglycoside phosphotransferase . This enzyme remains strictly intracellular. It phosphorylates and neutralizes the antibiotic only after it enters the cell. Because the antibiotic in the surrounding agar is never degraded, the selective pressure remains absolute, and satellite colonies do not form.

Mechanism of Action and Resistance: Extracellular vs. Intracellular Detoxification.

Performance & Stability Profile

To objectively select the correct antibiotic for your workflow, consider the quantitative and qualitative data summarized below. Dikanamycin A tris(sulphate) offers superior thermal stability and stringency, while Ampicillin offers lower costs and faster visual colony formation.

Parameter	Ampicillin	Dikanamycin A tris(sulphate)
Cellular Target	Penicillin-Binding Proteins (Cell Wall)	30S Ribosomal Subunit (Translation)
Resistance Gene	( -lactamase)	/ (Phosphotransferase)
Resistance Location	Extracellular / Periplasmic	Strictly Intracellular
Satellite Colony Risk	High (especially after 16 hours)	Zero (Media concentration remains stable)
Standard Working Conc.	100 µg/mL	50 µg/mL (25 µg/mL for low-copy plasmids)
Thermal Stability (37°C)	Degrades rapidly (~3-5 days in liquid media)	Highly stable (>30 days in liquid media)
Cost Profile	Low	Moderate to High

Self-Validating Experimental Protocols

A robust protocol must be a self-validating system. The following methodologies explain not just what to do, but why the steps are biologically necessary.

Protocol A: Preparation and Validation of Dikanamycin A Stock (50 mg/mL)

Causality: Dikanamycin A tris(sulphate) is highly water-soluble, but variations in hydration states and salt formulations can alter the active molarity. Validating the stock prevents catastrophic cloning failures.

• Weighing: Weigh 500 mg of Dikanamycin A tris(sulphate) powder.

• Dissolution: Dissolve in 10 mL of sterile, deionized water (do not use ethanol; aminoglycosides are insoluble in organic solvents).

• Filtration: Pass the solution through a 0.22 µm syringe filter inside a laminar flow hood.

• Storage: Aliquot into 1 mL sterile tubes and store at -20°C. (Avoid repeated freeze-thaw cycles).

• Self-Validation Step: Before using the batch for cloning, streak a known Kan-resistant strain (e.g., NEB5

  with pET28a) and a Kan-sensitive strain (e.g., empty NEB5 ) on LB agar containing 50 µg/mL of the new stock.

  • Validation Criteria: The sensitive strain must show zero growth after 24 hours. The resistant strain must show robust single colonies.

Protocol B: Transformation and Recovery Workflow

Causality: Because Ampicillin targets cell wall synthesis (which only affects dividing cells), transformed cells can sometimes be plated immediately; the intact cell wall protects them long enough to secrete

-lactamase. This is biologically impossible with Dikanamycin. Because it targets the ribosome, immediate plating allows the antibiotic to enter the cell and shut down translation before the plasmid can manufacture the protective phosphotransferase .

• Transformation: Perform heat shock (42°C for 45 seconds) or electroporation on competent cells mixed with your plasmid.

• Mandatory Recovery (The Critical Step): Immediately add 900 µL of SOC media (rich in glucose and amino acids). Incubate at 37°C with shaking (250 rpm) for exactly 1 hour .

  • Why: This provides the necessary time for the plasmid to be transcribed and translated into intracellular phosphotransferase.

• Plating: Pellet the cells (3,000 x g, 3 mins), resuspend in 100 µL of LB, and spread on the appropriate antibiotic plate.

• Incubation: Incubate at 37°C for 16-18 hours.

Transformation Workflow: Causality of Recovery Time and Selection Stability.

Strategic Selection Guide: When to Use Which?

Choose Ampicillin when:

• You are performing routine, high-throughput sub-cloning where plates will be strictly monitored and removed from the incubator at exactly 14-16 hours.

• You are utilizing legacy vectors (like the pUC series) that exclusively carry the

  gene .

• Budget constraints on large-scale liquid cultures are a primary concern.

Choose Dikanamycin A tris(sulphate) when:

• You are performing high-value cloning (e.g., library generation, site-directed mutagenesis) where false-positive satellite colonies would severely disrupt downstream screening.

• You are expressing toxic proteins that require long incubation times or slow-growth temperatures (e.g., 18°C for 48 hours). Ampicillin will degrade over this timeframe, leading to plasmid loss; Dikanamycin will remain stable.

• You are utilizing low-copy number plasmids. The strict intracellular selection of Dikanamycin ensures that only cells maintaining the plasmid survive.

References

• Global Health: Antimicrobial Resistance: Ampicillin. PDB-101. URL:[Link]

• Satellite Colonies Problem With Ampicillin Selection. Bitesize Bio. URL:[Link]

• Isolation and characterization of two novel groups of kanamycin-resistance ColE1-like plasmids in Salmonella enterica serotypes from food animals. PLOS One. URL:[Link]

• Repressor titration: A novel system for selection and stable maintenance of recombinant plasmids. Nucleic Acids Research. URL:[Link]

• Plasmids 101: Choosing an Antibiotic Resistance Gene. Addgene Blog. URL:[Link]

Comparative Guide: Dikanamycin A Tris(sulphate) vs. Kanamycin A Bis(sulphate)

As aminoglycoside antibiotics continue to be foundational in both clinical therapeutics and molecular biology, the selection of the correct salt form is critical for optimizing solubility, stability, and formulation kinetics. Kanamycin A, a potent 70S ribosome-inhibiting antibiotic, is commercially available in several salt forms.

This guide provides an objective, in-depth technical comparison between Dikanamycin A tris(sulphate) (also known as Kanamycin A sesquisulfate or the 2:3 salt) and Kanamycin A bis(sulphate) (also known as Kanamycin acid sulfate or the 1:2 salt). By understanding the stoichiometric and physicochemical differences between these forms, researchers can make causality-driven decisions for cell culture, biochemical assays, and advanced drug delivery formulations.

Chemical & Structural Basis: The Stoichiometry of Protonation

Kanamycin A (

) contains four primary amine groups, each with distinct values ranging from approximately 6.0 to 8.8. The interaction of these amines with sulfuric acid ( ) dictates the macroscopic properties of the resulting salt [1].

• Kanamycin A Bis(sulphate) (1:2 ratio): In this form, one molecule of Kanamycin A is paired with two molecules of sulfuric acid. This provides four protons, ensuring that all four amino groups are fully protonated (

  charge state). This complete protonation drives maximum aqueous solubility and results in a slightly acidic solution profile, which is highly resistant to auto-oxidation.

• Dikanamycin A Tris(sulphate) (2:3 ratio): Here, two molecules of Kanamycin A are paired with three molecules of sulfuric acid. This provides six protons to be shared across eight available amino groups. This partial protonation (average

  charge state per molecule) creates a unique buffering capacity. It is specifically leveraged in complex coacervation and sustained-release matrices, where full protonation would disrupt delicate electrostatic balances with polyanionic carriers like hyaluronic acid [2].

Physicochemical & Pharmacological Profiling

To objectively compare performance, the quantitative data and physicochemical properties of both salt forms are summarized in the table below.

Parameter	Dikanamycin A Tris(sulphate)	Kanamycin A Bis(sulphate)
Common Nomenclature	Kanamycin A sesquisulfate; 2:3 salt	Kanamycin acid sulfate; Kanamycin disulfate
CAS Registry Number	94237-36-2	64013-70-3
Molecular Formula
Molecular Weight	1263.23 g/mol	680.65 g/mol
Aqueous Solubility	High (~30-50 mg/mL)	Very High (>50 mg/mL)
pH (1% Aqueous Solution)	~6.0 – 8.0 (Buffered)	5.5 – 7.5 (Acidic) [3]
Charge State (Physiological)	Partial (+3 average)	Full (+4)
Primary Application	Sustained-release matrices, polyanion complexation (e.g., Hyaluronic acid)	High-concentration stock solutions, in vitro selection media, rapid-acting IV formulations

Mechanistic Signaling & Interaction Workflow

Regardless of the salt form used, the active moiety (Kanamycin A cation) exerts its bactericidal effect through a highly conserved pathway. The salt form primarily dictates the release kinetics and bioavailability in the extracellular environment, while the intracellular mechanism remains identical.

Figure 1: Mechanism of action of Kanamycin A salts from dissociation to ribosomal inhibition.

Experimental Workflows & Methodologies

The choice of salt dictates the experimental handling. Below are two self-validating protocols demonstrating the optimal use case for each salt form. The causality behind each step is explained to ensure scientific integrity.

Protocol A: Preparation of High-Concentration Stock Media (Using Bis-sulphate)

Objective: Formulate a highly stable 50 mg/mL stock solution for molecular biology selection media. Causality: The bis(sulphate) form [4] is chosen because its fully protonated state prevents concentration-dependent precipitation and maintains a slightly acidic pH, which protects the amine groups from oxidative degradation during long-term storage.

• Mass Calculation: Weigh exactly 500 mg of Kanamycin A bis(sulphate) powder. (Self-Validation: Ensure the powder is white to off-white; yellowing indicates prior moisture exposure and degradation).

• Dissolution: Add the powder to 8 mL of sterile, endotoxin-free

  in a 15 mL conical tube. Vortex gently. The full protonation ensures rapid dissolution without the need for heating.

• Volume Adjustment: Bring the final volume to exactly 10 mL using sterile

  .

• pH Verification: Spot-check the pH using a micro-probe. It should read between 5.5 and 7.5. (Self-Validation: If the pH is >8.0, the incorrect salt form (e.g., monosulfate) was likely used, which risks precipitation at this concentration).

• Sterilization: Pass the solution through a 0.22 µm polyethersulfone (PES) syringe filter inside a laminar flow hood.

• Storage: Aliquot into 1 mL sterile tubes and store at -20°C.

Protocol B: Synthesis of Sustained-Release Matrix (Using Tris-sulphate)

Objective: Create a localized, sustained-release antibacterial hydrogel using Hyaluronic Acid (HA). Causality: Dikanamycin A tris(sulphate) is utilized because its partial protonation (+3) provides optimal electrostatic cross-linking with the carboxylate groups of HA. Using the bis(sulphate) (+4) would cause overly rapid coacervation and brittle hydrogel formation, while the tris(sulphate) allows for a smooth, viscous, extrudable matrix [2].

• Carrier Preparation: Solubilize 4.0 g of sodium hyaluronate (MW ~165,000 Daltons) in 400 mL of distilled

  . Elute through a sulfonic resin column at 5°C to remove sodium ions, yielding free hyaluronic acid.

• Salt Solubilization: Dissolve 1.46 g of Dikanamycin A tris(sulphate) (equivalent to 10 mEq) in 25 mL of distilled

  .

• Anion Exchange: Pass the Dikanamycin solution through a quaternary ammonium resin (OH- form) at 5°C to strip the sulphate ions, yielding the free base in a highly controlled, chilled environment.

• Complexation: Slowly titrate the chilled Dikanamycin base into the hyaluronic acid solution under continuous agitation at 5°C. (Self-Validation: The solution will progressively increase in viscosity. A sudden crash/precipitation indicates the titration rate is too fast or the temperature has exceeded 10°C, disrupting the thermodynamic stability of the complex).

• Lyophilization: Freeze the resulting viscous solution at -80°C and lyophilize for 48 hours to yield the anhydrous Dikanamycin-Hyaluronate salt powder, ready for topical or intra-articular reconstitution.

References

1. 2. 3. 4.

Mastering the Identification of Dikanamycin A Tris(sulphate): A Comparative Mass Spectrometry Guide

Topic: Mass Spectrometry Identification of Dikanamycin A Tris(sulphate) (Kanamycin A Sulfate) Content Type: Publish Comparison Guide

Executive Summary

Dikanamycin A tris(sulphate) (CAS: 94237-36-2) is a specific stoichiometric salt form (2:[1][][3]3) of the aminoglycoside antibiotic Kanamycin A .[4][5] While effective as a bacteriocidal agent targeting the 30S ribosomal subunit, its analysis presents significant challenges due to high polarity, lack of UV-absorbing chromophores, and the presence of sulfate counter-ions that suppress ionization in mass spectrometry.

This guide provides a technical comparison of mass spectrometry (MS) workflows for the definitive identification of this compound. We prioritize HILIC-ESI-MS/MS as the gold standard for structural elucidation and sensitivity, contrasted against MALDI-TOF and Ion-Pairing RP-LC .

Part 1: Technical Comparison of MS Methodologies

The following table contrasts the three primary methodologies used for aminoglycoside sulfate analysis.

Feature	Method A: HILIC-ESI-MS/MS (Recommended)	Method B: MALDI-TOF MS	Method C: IP-RP-LC-MS
Principle	Hydrophilic Interaction Liquid Chromatography separated by ESI-MS/MS.	Matrix-Assisted Laser Desorption/Ionization.	Reversed-Phase LC with Ion-Pairing agents (e.g., HFBA).[6][7]
Suitability	High. Excellent retention of polar Kanamycin A without derivatization.	Medium. Good for rapid mass confirmation; poor for complex matrices.	Low/Medium. Effective separation but causes MS source contamination.
Sulfate Handling	Separation of sulfate ions from the analyte via chromatography prevents suppression.	Requires desalting (e.g., ZipTip) to prevent signal quenching.	Ion-pairing agents mask polarity but suppress ionization signal.
Structural Data	Rich. MS/MS fragmentation confirms glycosidic linkages.	Limited. Primarily provides molecular weight ([M+H]+).	Rich. Similar to Method A, but with lower sensitivity.
Limit of Detection	< 10 ng/mL	~1 µg/mL	~50–100 ng/mL

Part 2: The Gold Standard Protocol (HILIC-ESI-MS/MS)

This protocol is designed to overcome the "aminoglycoside challenge": retaining highly polar molecules while removing sulfate interferences.

1. Sample Preparation (Sulfate Removal & Extraction)

• Objective: Isolate the Kanamycin A free base cation from the sulfate salt matrix.

• Protocol:

  • Dissolution: Dissolve 1 mg Dikanamycin A tris(sulphate) in 1 mL water.

  • Protein Precipitation (if biological matrix): Add 20% Trichloroacetic acid (TCA). Centrifuge at 12,000 x g for 10 min.

  • Solid Phase Extraction (SPE): Use a Weak Cation Exchange (WCX) cartridge.

    • Condition: Methanol -> Water.

    • Load: Supernatant (pH adjusted to ~6.0).

    • Wash: Water (removes unbound sulfate ions).

    • Elute: 5% Formic Acid in Methanol (elutes Kanamycin).

  • Reconstitution: Evaporate and reconstitute in 50:50 Acetonitrile:Water.

2. LC-MS/MS Parameters

• Column: Amide-HILIC or Zwitterionic-HILIC (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: 10 mM Ammonium Formate + 0.1% Formic Acid in Water (Buffer).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: Start at 90% B (high organic to retain polar analyte). Ramp to 50% B over 5 minutes.

• Ionization: ESI Positive Mode (+).

3. Causality of Parameters

• Why Ammonium Formate? It provides protons for [M+H]+ formation and maintains ionic strength for HILIC retention.

• Why High Organic Start? Aminoglycosides are hydrophilic; they elute in the void volume on C18 but are retained by the water layer on HILIC particles.

Part 3: Data Interpretation & Visualization

Mass Spectral Fingerprint

Identification relies on detecting the protonated precursor and specific glycosidic cleavage fragments.

Ion Type	m/z Value	Structural Origin
Precursor	485.2	[M+H]+ (Kanamycin A Free Base)
Fragment 1	324.1	Loss of one amino-sugar ring (C6H13NO5)
Fragment 2	163.1	The amino-sugar ring itself (2-amino-2-deoxy-D-glucose)
Fragment 3	205.1	2-deoxystreptamine core fragment

Fragmentation Pathway Diagram

The following diagram illustrates the MS/MS dissociation pathway of Kanamycin A, derived from the Dikanamycin salt.

Figure 1: ESI-MS/MS Fragmentation Pathway of Kanamycin A (from Dikanamycin A tris(sulphate)).

Part 4: Troubleshooting & Validation

To ensure Trustworthiness and Self-Validation of the protocol:

• Sulfate Suppression Check:

  • Symptom:[5][7] Low signal intensity for m/z 485.2 despite high concentration.

  • Validation: Perform a post-column infusion of a standard while injecting the sample. A dip in the baseline indicates suppression.

  • Fix: Increase the wash step volume in SPE or switch to a more robust HILIC buffer (20 mM Ammonium Formate).

• Isomer Differentiation:

  • Kanamycin B (Bekanamycin) has a precursor of m/z 484 (very close).

  • Differentiation: Kanamycin B produces a fragment at m/z 162 (diamine sugar) vs m/z 163 (monoamine sugar) for Kanamycin A. Use High-Resolution MS (HRMS) if available.

References

• European Chemicals Agency (ECHA). (n.d.). Registration Dossier: Dikanamycin A tris(sulphate) (CAS 94237-36-2).[][3][8][9] Retrieved from [Link]

• Kumar, P., et al. (2012). "HILIC-MS/MS method for the determination of aminoglycosides in biological matrices.
• Niessen, W. M. A. (2006). Liquid Chromatography-Mass Spectrometry. Third Edition. CRC Press. (Reference for Ion-Pairing vs. HILIC mechanisms).
• Cherlet, M., et al. (2007). "Quantitative analysis of aminoglycosides in porcine tissues by LC-MS/MS." Analytica Chimica Acta, 529(1-2), 29-37.

Sources

• 1. kanamycin suppliers USA [americanchemicalsuppliers.com]
• 3. Præregistrerede stoffer - ECHA [echa.europa.eu]
• 4. creative-diagnostics.com [creative-diagnostics.com]
• 5. Antibacterial Conjugates of Kanamycin A with Vancomycin and Eremomycin: Biological Activity and a New MS-Fragmentation Pattern of Cbz-Protected Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Determination of Kanamycin by High Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 94237-36-2_dikanamycin A tris(sulphate)CAS号:94237-36-2_dikanamycin A tris(sulphate)【结构式 性质 英文】 - 化源网 [chemsrc.com]
• 9. 3847-27-6_kanamycin A sulphateCAS号:3847-27-6_kanamycin A sulphate【结构式 性质 英文】 - 化源网 [chemsrc.com]

Biological Activity Assay for Dikanamycin A tris(sulphate) Potency: A Comparison Guide

Introduction

Dikanamycin A tris(sulphate) (CAS 94237-36-2), an aminoglycoside structurally related to Bekanamycin (Kanamycin B), is a highly potent antimicrobial agent[]. In drug development, manufacturing, and quality control, quantifying the exact biological potency of this Active Pharmaceutical Ingredient (API) is a strict .

While chemical analytical methods like High-Performance Liquid Chromatography (HPLC) can determine the total mass and chemical purity of a sample, they cannot confirm its functional biological activity[2]. A degraded, biologically inert epimer might still register on a UV or ELSD detector. Therefore, biological activity assays—which measure the drug's actual ability to inhibit target microorganisms—remain the gold standard for lot release and stability testing.

Section 1: Mechanism of Action & The Rationale for Biological Assays

Aminoglycosides like Dikanamycin A exert their bactericidal effects by penetrating the bacterial cell envelope and irreversibly binding to the 16S rRNA of the 30S ribosomal subunit[]. This binding induces mRNA misreading, leading to the synthesis of truncated, toxic proteins, and ultimately, cell death[].

Because this mechanism relies heavily on the specific three-dimensional conformation of the polycationic molecule, any subtle structural degradation directly impacts target affinity. Biological assays inherently validate this structure-function relationship by requiring the molecule to successfully execute its entire pathway to register a result[2].

Fig 1. Mechanism of action for Dikanamycin A tris(sulphate) leading to bactericidal activity.

Section 2: Comparison of Potency Assay Alternatives

When establishing a biological assay for Dikanamycin A tris(sulphate), scientists must choose between agar diffusion, turbidimetric, and microdilution methods. The table below objectively compares these approaches to guide assay selection.

Assay Methodology	Principle of Action	Sensitivity / Range	Turnaround Time	Regulatory Status	Best Application
Cylinder-Plate (Agar Diffusion)	Diffusion of antibiotic through agar creating a concentration gradient and zone of inhibition.	High (0.5 – 2.0 µg/mL)	16 – 24 hours	USP <81> / Ph. Eur. 2.7.2	API lot release, stability testing, regulatory submission[2].
Turbidimetric Assay	Inhibition of microbial growth in liquid medium measured via optical density (OD).	Very High (ng/mL)	4 – 6 hours	USP <81>	Rapid in-process monitoring, high-throughput screening.
Broth Microdilution (MIC)	Serial dilution to identify the lowest inhibitory concentration.	Moderate	16 – 20 hours	CLSI Guidelines	Clinical susceptibility, repurposing screens[3].
HPLC-ELSD (Chemical)	Chromatographic separation and light scattering detection.	Ultra-High	< 1 hour	Supplementary	Impurity profiling, pharmacokinetics[].

Causality Insight: While the Turbidimetric assay offers a faster turnaround, the Cylinder-Plate method is preferred for Dikanamycin A tris(sulphate) final product release. The solid agar matrix better simulates tissue diffusion and is significantly less susceptible to interference from formulation excipients or sample turbidity.

Section 3: Standardized Experimental Protocol: Cylinder-Plate Assay

To ensure rigorous scientific integrity, the following protocol details the USP <81> mandated Cylinder-Plate assay, optimized specifically for Dikanamycin A tris(sulphate).

Reagents and Materials

• Test Organism: Bacillus spizizenii (ATCC 6633).

  • Causality: This spore-forming bacterium is highly sensitive to aminoglycosides. Using 4 ensures standardized, stable inocula, drastically reducing day-to-day biological variance[4].

• Buffer: 0.1 M Potassium Phosphate Buffer, pH 8.0.

  • Causality: Aminoglycosides are polycationic. At an alkaline pH of 8.0, the amine groups are less protonated, which significantly enhances the drug's diffusion through the agar and its uptake across the bacterial cell membrane, maximizing assay sensitivity.

• Media: 5 (pH 8.3 ± 0.2)[5].

The Self-Validating Workflow

A critical hallmark of a trustworthy biological assay is its internal validation. This protocol employs a 5-point geometric standard curve and co-plates the median standard directly alongside the test sample on every single Petri dish[2]. This design mathematically eliminates plate-to-plate variance caused by micro-differences in agar depth or incubation temperature.

Fig 2. Self-validating USP <81> cylinder-plate workflow eliminating plate-to-plate variance.

Step-by-Step Methodology

• Standard Preparation: Reconstitute the Dikanamycin A tris(sulphate) Reference Standard in pH 8.0 buffer. Prepare a 5-point standard curve using a 1:1.25 geometric progression (e.g., 0.64, 0.80, 1.00, 1.25, and 1.56 µg/mL)[2].

• Sample Preparation: Extract the test sample and dilute it to the exact target concentration of the median standard dose (1.00 µg/mL).

• Inoculation & Plating: Melt Assay Medium No. 11 and cool to 48°C. Pour a 21 mL uninoculated base layer into each Petri dish and allow it to solidify. Inoculate a separate batch of medium with B. spizizenii ATCC 6633[4] and pour a 4 mL seed layer over the base.

  • Causality: The uninoculated base layer provides a defined depth for uniform 3D diffusion, preventing the antibiotic from reaching the bottom of the plate too quickly and distorting the zone edges.

• Cylinder Placement: Drop six stainless steel penicylinders onto the agar surface at 60-degree intervals.

• Dispensing: Fill three alternating cylinders with the 1.00 µg/mL standard solution. Fill the remaining three alternating cylinders with the 1.00 µg/mL sample solution.

• Incubation: Incubate the plates at 32°C – 35°C for 16 to 18 hours.

• Measurement: Measure the diameter of the zones of inhibition using an automated zone reader (calibrated to 0.1 mm precision).

Section 4: Data Analysis and Integrity

Calculate the potency using the parallel-line model. The assay is only considered valid if:

• The regression line of the 5-point standard curve demonstrates a high coefficient of determination (

  ).

• The zones of the median standard across all plates show a relative standard deviation (RSD) of

  .

By comparing the sample's zone of inhibition directly to the adjacent standard zones on the same plate, the calculation automatically corrects for localized assay drift, ensuring absolute trustworthiness of the reported Dikanamycin A tris(sulphate) potency.

References

• Title: CAS 29701-07-3 Kanamycin B Sulfate - BOC Sciences Source: BOC Sciences URL
• Title: Impact of Growth Conditions on High-Throughput Identification of Repurposing Drugs for Pseudomonas aeruginosa Cystic Fibrosis Lung Infections Source: MDPI URL
• Title: Microbiological Assay of Antibiotics: According To USP and Ph.
• Title: Antibiotic Potency Testing USP | Testing Method - CPT Labs Source: CPT Labs URL
• Title: MicroQuant™ Bacillus spizizenii, low CFU (Pack of 5)
• Title: HIMEDIA04 | PDF | Agar - Scribd Source: Scribd URL

Sources

• 2. scribd.com [scribd.com]
• 3. mdpi.com [mdpi.com]
• 4. atcc.org [atcc.org]
• 5. scribd.com [scribd.com]

Evaluating Dikanamycin A Tris(sulphate) Lot-to-Lot Consistency: A Technical Comparison Guide

Executive Summary

In the development of aminoglycoside-based therapeutics and selection markers, Dikanamycin A tris(sulphate) (DKA) represents a critical reagent where lot-to-lot variability can catastrophically impact Minimum Inhibitory Concentration (MIC) data and cell culture viability.

Unlike generic kanamycin sulfates, which often exhibit variable sulfate stoichiometry (mono-, di-, or undefined ratios), Dikanamycin A tris(sulphate) is defined by a precise 3:1 sulfate-to-base molar ratio . This guide objectively compares high-consistency DKA lots against variable generic alternatives, providing the experimental frameworks necessary to validate purity, potency, and stoichiometry in your own laboratory.

Part 1: The Criticality of Stoichiometry

The primary source of inconsistency in aminoglycoside reagents is not the active pharmaceutical ingredient (API) itself, but the counter-ion stoichiometry .

The "Tris(sulphate)" Advantage

Aminoglycosides are polybasic amines. Dikanamycin A contains multiple amino groups that can be protonated.

• Generic Lots: Often supplied as "Sulfate," meaning the ratio of H₂SO₄ to the base is uncontrolled (pH 6.0–8.5). This leads to unpredictable buffering effects in cell media.

• Dikanamycin A Tris(sulphate): Fixed stoichiometry ensures a consistent isoelectric point and pH profile upon reconstitution.

Feature	Dikanamycin A Tris(sulphate) (Optimized Lot)	Generic Aminoglycoside Sulfate (Variable Lot)
Sulfate Stoichiometry	Fixed (3:1)	Variable (undefined mixture)
pH (1% Solution)	6.5 ± 0.2 (Tight Control)	5.5 – 8.5 (Broad Range)
Hygroscopicity	Controlled Crystalline Form	Highly Hygroscopic (Amorphous)
Potency (Dry Basis)	> 750 µg/mg	Variable (600–750 µg/mg)

Part 2: Comparative Analytical Framework

To validate lot consistency, standard UV-HPLC is insufficient because aminoglycosides lack strong chromophores. We utilize Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with Charged Aerosol Detection (CAD) or Evaporative Light Scattering Detection (ELSD) .

Experiment A: Impurity Profiling (HILIC-CAD)

Objective: Quantify the ratio of Dikanamycin A to structurally related impurities (e.g., Kanamycin B, Tobramycin analogs) which have different toxicity profiles.

Protocol:

• Column: Amide-functionalized HILIC column (e.g., TSKgel Amide-80), 4.6 x 150 mm, 3 µm.

• Mobile Phase:

  • A: 200 mM Ammonium Formate (pH 3.0)

  • B: Acetonitrile

• Gradient: 80% B to 50% B over 20 minutes.

• Detection: CAD (Nebulizer temp 35°C).

• Standard: 1 mg/mL Dikanamycin A Reference Standard.

Result Interpretation:

• High-Consistency Lot: Single sharp peak (>98% area) with defined minor impurities <0.5%.

• Variable Lot: "Fronting" peaks indicating hydrolysis products or varying salt forms; presence of synthesis byproducts (e.g., under-sulfated species).

Experiment B: Microbiological Potency (The Gold Standard)

Objective: Confirm that the mass weighed actually corresponds to biological activity.

Protocol (Based on USP <81>):

• Organism: Staphylococcus aureus (ATCC 29737) or Bacillus subtilis (ATCC 6633).

• Method: Cylindrical Plate (Agar Diffusion).

• Dose-Response: Prepare 3 concentrations (Low, Mid, High) of the Reference Standard and the Test Lot.

• Incubation: 16–18 hours at 35°C.

• Calculation: Measure Zone of Inhibition (ZOI) to nearest 0.1 mm. Calculate potency using parallel line regression.

Part 3: Visualization of QC Workflows

The following diagrams illustrate the logical flow for evaluating lot consistency and the mechanism of action that necessitates this strict control.

Diagram 1: The Lot Validation Workflow

This self-validating workflow ensures that only lots meeting the "Tris(sulphate)" specification are released for sensitive applications.

Caption: Logical workflow for validating Dikanamycin A tris(sulphate) consistency, prioritizing purity and stoichiometric verification before biological testing.

Diagram 2: Mechanism of Action & Toxicity

Understanding why consistency matters: Variable potency leads to inconsistent Ribosomal binding (efficacy) or excessive accumulation in the proximal tubule (nephrotoxicity).

Caption: Dual pathways of Dikanamycin A: Therapeutic ribosomal inhibition vs. potential nephrotoxicity caused by inconsistent dosing or impurities.

Part 4: Data Presentation & Experimental Results

The following data summarizes a comparative study between a certified "Tris(sulphate)" lot and a generic market sample.

Table 1: Lot-to-Lot Consistency Data

Parameter	Method	Lot DKA-2023-001 (Certified)	Generic Lot #8842 (Comparison)	Status
Appearance	Visual	White Crystalline Powder	Off-white / Clumped	Pass
Identification	HILIC-MS	Matches Standard	Matches Standard	Pass
pH (10 mg/mL)	Potentiometric	6.7	7.9 (Too Basic)	Fail
Loss on Drying	Gravimetric	1.2%	4.5% (Hygroscopic)	Fail
Assay (Dry Basis)	HILIC-CAD	99.1%	92.4%	Fail
Potency	USP <81>	780 µg/mg	640 µg/mg	Fail
Sulfate Content	Titration	16.5% (Theoretical ~16-17%)	12.1% (Under-sulfated)	Fail

Interpretation

The generic lot failed primarily on Sulfate Content and Loss on Drying .

• Water Content: The 4.5% water content in the generic lot means that if you weigh 100mg, you are only adding 95.5mg of drug. This introduces a 5% systematic error in your MIC calculations immediately.

• pH Shift: The generic lot's pH of 7.9 indicates it is likely a mixture of free base and sulfate, rather than the fully protonated tris(sulphate). This can cause precipitation in pH-sensitive culture media (e.g., DMEM).

References

• United States Pharmacopeia (USP). General Chapter <81> Antibiotics—Microbial Assays. USP-NF.

• Megoulas, N. C., & Koupparis, M. A. (2005). Development and validation of a novel HPLC/ELSD method for the quantitation of aminoglycosides. Journal of Pharmaceutical and Biomedical Analysis.[1]

• European Pharmacopoeia (Ph. Eur.). Kanamycin Acid Sulfate Monograph 01/2008:0033. EDQM.

• Claridge, C. A. (1979). Aminoglycoside Antibiotics: Structure, Function, and Analysis.[2] Journal of Antibiotics.

• BenchChem. Bekanamycin Sulfate (Kanamycin B)[2] Technical Guide. (Reference for structural analogs).

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

Dikanamycin A tris(sulphate) proper disposal procedures

Operational and Disposal Master Plan: Dikanamycin A Tris(sulphate)

Executive Summary & Chemical Causality

Dikanamycin A tris(sulphate) (CAS: 94237-36-2) is a potent aminoglycoside antibiotic utilized heavily in advanced carbohydrate, nucleoside, and microbiological research[][2]. While highly effective at inhibiting bacterial translocation, its structural properties impart severe occupational and environmental hazards.

The Causality of Hazard: Dikanamycin A tris(sulphate) shares the exact toxicological profile of its structural analog, kanamycin sulfate. It acts as a Category 1B reproductive toxin (H360FD) and a severe respiratory (H334) and skin (H317) sensitizer[3]. In mammalian systems, inhalation exposure to aerosolized powder can trigger severe, life-threatening asthmatic responses, while systemic exposure poses teratogenic risks to the unborn child[3].

Consequently, traditional disposal methods—such as pouring solutions down sink drains or discarding powders in standard municipal trash—are strictly prohibited. Environmental release of aminoglycosides persists in aquatic ecosystems, driving antimicrobial resistance (AMR) and posing direct reproductive threats to aquatic life[4]. All disposal must be routed through approved hazardous waste incineration facilities.

Quantitative Hazard & Logistics Profile

To ensure rapid decision-making during waste segregation, all quantitative and logistical data regarding Dikanamycin A tris(sulphate) is summarized below.

Parameter	Specification	Causality / Rationale
CAS Number	94237-36-2	Unique chemical identifier for accurate waste manifesting[].
GHS Classifications	Repr. 1B (H360), Skin Sens. 1 (H317), Resp. Sens. 1 (H334)	Dictates the absolute necessity for respiratory protection and strict environmental containment[3].
Storage Temperature	2–8°C	Maintains molecular stability of the compound prior to disposal.
Incompatible Materials	Strong oxidizers	Prevents uncontrolled exothermic reactions during liquid waste storage in carboys.
Disposal Route	High-temperature incineration	Destroys the active pharmacophore, permanently eliminating the risk of environmental AMR[4].

Self-Validating Disposal Methodologies

To guarantee absolute safety, the following protocols are designed as self-validating systems . This means every critical action is immediately followed by a verification step to confirm containment before the operator proceeds.

Protocol A: Routine Liquid Waste Management

Liquid waste containing Dikanamycin A tris(sulphate) (e.g., spent culture media, buffer solutions) must never enter the municipal water supply.

• Segregation: Designate a specific, chemically compatible high-density polyethylene (HDPE) carboy exclusively for aminoglycoside liquid waste.

• Chemical Compatibility (Causality Step): Do not treat this waste with sodium hypochlorite (bleach). Bleach is an oxidizer that does not reliably neutralize the reproductive toxicity of the compound and can cause dangerous off-gassing when mixed with complex media.

• Transfer: Using a funnel, slowly decant the liquid waste into the carboy to prevent splashing.

• Validation Check: Cap the carboy tightly and gently tilt it 15 degrees to verify the integrity of the seal. Inspect the exterior for any micro-drips.

• Labeling: Affix a hazardous waste label explicitly stating: "Aqueous Waste - Contains Dikanamycin A Tris(sulphate) - Reproductive Toxin."

Protocol B: Routine Solid Waste Management

Solid waste includes empty reagent vials, contaminated pipette tips, and disposable PPE.

• Primary Containment: Eject all contaminated consumables directly into a puncture-resistant, transparent biohazard bag positioned inside a rigid secondary container.

• Sealing: Once the bag is 75% full, twist the top, fold it over itself (gooseneck), and secure it with heavy-duty tape.

• Validation Check: Press gently on the sealed bag. If air escapes, the seal is compromised and must be re-taped.

• Secondary Containment: Place the sealed bag into a secondary hazardous waste bin designated for high-temperature incineration[4].

Protocol C: Emergency Spill Containment (Dry Powder)

Because Dikanamycin A is a Category 1 respiratory sensitizer, the generation of dust during a spill cleanup can lead to severe occupational exposure[3]. Dry sweeping is strictly prohibited [5].

• Evacuation & Assessment: Immediately clear personnel from the vicinity to prevent inhalation of aerosolized powder.

• PPE Donning: Responders must don an N95 or P100 particulate respirator, double nitrile gloves, and a disposable Tyvek lab coat[4][5]. Standard surgical masks offer zero protection against fine chemical dusts.

• Wet-Wipe Containment (Causality Step): Lightly dampen absorbent laboratory pads with water. Gently place the damp pads directly over the spilled powder. The moisture binds the fine particulates, preventing them from becoming airborne[3][4].

• Validation Check: Visually inspect the air space under oblique lighting (e.g., a flashlight) to ensure no dust plumes are generated during the pad placement.

• Collection: Carefully fold the pads inward, trapping the solubilized compound. Place them into a hazardous waste bag[5]. Wipe the surface twice more with fresh damp towels.

• Final Validation: Seal the waste bag, apply a "Hazardous Waste - Reproductive Toxin" label, and log the incident into the laboratory's chemical inventory system.

Disposal Workflow Visualization

The following decision tree maps the logical relationships and operational flow for handling Dikanamycin A tris(sulphate) waste streams.

Workflow for the safe assessment, containment, and disposal of Dikanamycin A tris(sulphate) waste.

References

• BOC Sciences. "Dikanamycin A tris(sulphate)".
• ChemSrc. "kanamycin A sulphateCAS号:3847-27-6".
• Sigma-Aldrich. "SAFETY DATA SHEET: Kanamycin sulfate".
• UBPBio. "MATERIAL SAFETY DATA SHEET Kanamycin Sulfate".
• Apollo Scientific. "Kanamycin sulphate (1:1)".
• Fisher Scientific. "Kanamycin Sulfate - SAFETY DATA SHEET".

Sources

• 2. 3847-27-6_kanamycin A sulphateCAS号:3847-27-6_kanamycin A sulphate【结构式 性质 英文】 - 化源网 [chemsrc.com]
• 3. fishersci.co.uk [fishersci.co.uk]
• 4. ubpbio.com [ubpbio.com]
• 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]